Executive Summary 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS 24373-66-8), also known as 3-isocyanatosulfolane, is a high-value heterocyclic building block used primarily in medicinal chemistry and advanced material...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS 24373-66-8), also known as 3-isocyanatosulfolane, is a high-value heterocyclic building block used primarily in medicinal chemistry and advanced materials science. Distinguished by the presence of a highly polar, metabolically stable sulfone (
) moiety, this compound serves as a critical electrophile for installing the sulfolane pharmacophore into small molecules via urea or carbamate linkages.
This guide provides a comprehensive technical analysis of the compound, detailing its synthesis from 3-sulfolene, its reactivity profile governed by the electron-withdrawing sulfone group, and its validated applications in drug discovery (specifically PF4 antagonists) and polymer cross-linking.
Chemical Identity & Physical Properties[1][2][3][4]
The compound consists of a five-membered tetrahydrothiophene ring oxidized at the sulfur position to a sulfone, with an isocyanate group at the 3-position. The sulfone group imparts significant polarity and oxidative stability, while the isocyanate function provides a versatile handle for nucleophilic addition.
~1.45 g/cm³ (Estimated based on sulfolane derivatives)
Solubility
Soluble in polar aprotic solvents (DCM, THF, Acetonitrile); Reacts with water.[1][2]
Appearance
Viscous oil or low-melting solid (dependent on purity/temperature).
Synthesis & Manufacturing Workflow
The synthesis of 3-isocyanatosulfolane is a multi-step process that demands strict moisture control due to the hydrolytic instability of the isocyanate group. The most robust route proceeds via the intermediate 3-aminosulfolane, derived from the commercially available 3-sulfolene.
Synthesis Pathway Diagram
Figure 1: Synthetic route from 3-sulfolene to 3-isocyanatosulfolane via amine intermediate.
Detailed Experimental Protocol
Objective: Synthesis of 3-Isocyanatotetrahydrothiophene 1,1-dioxide from 3-aminotetrahydrothiophene 1,1-dioxide hydrochloride.
Triphosgene (0.35 eq) (Solid phosgene equivalent for safer handling)
Triethylamine (Et3N) (2.2 eq) or Pyridine
Dichloromethane (DCM) (Anhydrous)
Step-by-Step Methodology:
Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and an inert gas (Nitrogen/Argon) inlet.
Suspension: Charge the flask with 3-aminotetrahydrothiophene 1,1-dioxide HCl (10 mmol) and anhydrous DCM (50 mL). The salt will likely remain suspended.
Base Addition: Cool the mixture to 0°C in an ice bath. Add Triethylamine (22 mmol) dropwise over 10 minutes. The mixture should become more homogeneous or form a finer suspension of Et3N·HCl.
Phosgenation: Dissolve Triphosgene (3.5 mmol) in DCM (10 mL) in a separate vial. Add this solution dropwise to the reaction flask at 0°C over 20 minutes. Caution: Exothermic reaction.
Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.
Validation Check: Aliquot a small sample for FT-IR analysis. Look for the appearance of the strong isocyanate stretch at ~2270 cm⁻¹ .
Workup: Filter the reaction mixture under inert atmosphere to remove the precipitated amine hydrochloride salts.
Isolation: Concentrate the filtrate under reduced pressure (rotary evaporator) at <40°C to yield the crude isocyanate.
Purification: If necessary, purify via vacuum distillation (if liquid) or recrystallization (if solid) from dry hexane/ether. Note: Column chromatography is generally avoided due to isocyanate sensitivity to silica moisture.
Reactivity & Mechanistic Insights
The reactivity of 3-isocyanatosulfolane is distinct from aliphatic isocyanates due to the inductive electron-withdrawing effect (-I) of the sulfone group at the 3-position.
Mechanistic Causality
The sulfone group (
) pulls electron density through the carbon sigma framework, increasing the electrophilicity of the isocyanate carbon (). This makes the compound highly reactive toward nucleophiles, even those with lower nucleophilicity (e.g., hindered amines or phenols).
Reaction Workflow Diagram
Figure 2: Reactivity profile of 3-isocyanatosulfolane with common nucleophiles.
Validated Applications
Medicinal Chemistry: PF4 Antagonists
In drug development, the sulfolane ring is often used as a bioisostere for other cyclic systems to improve metabolic stability and water solubility.
Application: Synthesis of urea-linked inhibitors.
Case Study: Patent literature (WO2023055427A1) cites the use of CAS 24373-66-8 to synthesize antagonists of Platelet Factor 4 (PF4). The isocyanate reacts with an amine-bearing core scaffold to form a stable urea linkage, positioning the sulfolane ring to interact with polar residues in the target protein pocket.
Materials Science: Electrolyte Additives
While less common than its amine precursor, the isocyanate derivative has potential utility in Lithium-Ion Battery (LIB) electrolytes.
Mechanism: Isocyanates can scavenge moisture and HF in electrolytes, or react with decomposition products to form a stable Solid Electrolyte Interphase (SEI). The sulfone group ensures high oxidative stability (>4.5 V vs Li/Li+).
Safety & Handling Protocols
Hazard Classification:
Acute Toxicity: Harmful if inhaled or swallowed (Category 4).[3]
Sensitization: Respiratory and Skin Sensitizer (Typical of isocyanates).
Specific Target Organ Toxicity: Respiratory irritation.
Handling Guidelines:
Moisture Exclusion: Store under inert gas (Argon/Nitrogen) at 2–8°C. The compound reacts rapidly with atmospheric moisture to release
(pressure buildup hazard) and form insoluble ureas.
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle only in a functioning fume hood to avoid inhalation of vapors.
Decontamination: Spills should be treated with a solution of 90% water, 8% concentrated ammonia, and 2% liquid detergent to neutralize the isocyanate group.
References
Sigma-Aldrich. 3-isocyanatotetrahydrothiophene 1,1-dioxide Product Page. Accessed 2025.[4][3][5][6] Link
World Intellectual Property Organization (WIPO). WO2023055427A1 - Small molecule antagonists of PF4. Published 2023.[7][8] Link
National Center for Biotechnology Information. PubChem Compound Summary for CID 80671 (Related Sulfolane Structures). Link
Fisher Scientific. Safety Data Sheet: Tetrahydrothiophene 1,1-dioxide derivatives. Link
Technical Guide: Synthesis & Application of 3-Isocyanatotetrahydrothiophene 1,1-dioxide
Executive Summary 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8) is a specialized bifunctional intermediate combining a highly polar, non-volatile sulfolane core with a reactive isocyanate electrophile. In...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8) is a specialized bifunctional intermediate combining a highly polar, non-volatile sulfolane core with a reactive isocyanate electrophile. In drug discovery, this scaffold serves as a critical building block for introducing the sulfolane pharmacophore—known for improving metabolic stability and water solubility—into urea or carbamate-based drugs (e.g., NRF2 activators).
This guide details the strategic selection of starting materials and the execution of synthesis, prioritizing the Amine-Phosgenation Route due to its scalability and atom economy.
Part 1: Strategic Starting Materials
The synthesis hinges on accessing the 3-substituted sulfolane ring. The choice of starting material dictates the synthetic pathway (Michael Addition vs. Curtius Rearrangement).
Rationale: 3-Sulfolene is a masked diene. While typically used for retro-cheletropic generation of butadiene, here it acts as a Michael Acceptor . The electron-withdrawing sulfone group activates the double bond at the 3,4-position toward nucleophilic attack by ammonia.
Reagent A: Ammonia (Anhydrous or Aqueous)
Role: Nucleophile for the introduction of the nitrogen atom.
Critical Constraint: A large excess is required to prevent the formation of the secondary amine dimer (bis(1,1-dioxotetrahydrothien-3-yl)amine), which is a common byproduct.
Rationale: Safer handling than gaseous phosgene for laboratory-scale synthesis. It releases phosgene in situ upon reaction with the amine, converting the amino group (-NH2) to the isocyanate (-NCO).
Part 2: Synthesis Workflow & Protocols
Pathway Overview
The most robust route involves the Michael addition of ammonia to 3-sulfolene to yield 3-aminotetrahydrothiophene 1,1-dioxide (3-Aminosulfolane), followed by conversion to the isocyanate using triphosgene.
Figure 1: The primary synthetic pathway utilizing 3-sulfolene as the Michael acceptor.
Step 1: Synthesis of 3-Aminotetrahydrothiophene 1,1-dioxide
Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF). Anhydrous conditions are mandatory.
Protocol:
Setup: Flame-dry a 3-neck round bottom flask under Nitrogen/Argon.
Dissolve Triphosgene in DCM and cool to 0°C .
Add 3-Aminosulfolane (dissolved in minimal DCM/THF) dropwise.
Add Triethylamine dropwise. Caution: Exothermic reaction. White precipitate (Et3N·HCl) will form immediately.
Allow the mixture to warm to room temperature and stir for 2–4 hours.
Monitoring: Monitor by IR (see QC section).
Workup: Filter off the amine salts under inert atmosphere if possible. Concentrate the filtrate to yield the crude isocyanate.
Purification: Vacuum distillation is preferred, but the product is thermally sensitive. If high purity is required for drug synthesis, use immediately in the next step (e.g., urea formation) without isolation ("telescoped synthesis").
Part 3: Quality Control & Self-Validating Systems
To ensure scientific integrity, the synthesis must be monitored using specific physicochemical markers.
Characterization Table
Parameter
Specification / Observation
Validation Method
IR Spectrum
Strong peak at ~2250–2270 cm⁻¹ (-N=C=O stretch).
Critical Check: Disappearance of N-H stretches (3300-3500 cm⁻¹) confirms conversion.
National Institutes of Health (NIH). Optimization of 3-aminotetrahydrothiophene 1,1-dioxides... as non-electrophilic antioxidant response element (ARE) activators. (Demonstrates the Michael addition synthesis of the amine precursor). Link
Safe Work Australia. Guide to Handling Isocyanates. (Safety protocols for isocyanate handling). Link
Fisher Scientific. Safety Data Sheet: Isocyanates.Link
The Architecture of a Core Scaffold: A Technical Guide to the Synthesis of Sulfolane Derivatives
Abstract The sulfolane moiety, a five-membered cyclic sulfone (tetrahydrothiophene-1,1-dioxide), represents a cornerstone in both industrial processes and medicinal chemistry.[1][2] Its unique combination of high polarit...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The sulfolane moiety, a five-membered cyclic sulfone (tetrahydrothiophene-1,1-dioxide), represents a cornerstone in both industrial processes and medicinal chemistry.[1][2] Its unique combination of high polarity, thermal stability, and aprotic nature makes it an exceptional solvent for extractive distillation and a versatile scaffold for the development of novel therapeutics.[3] This in-depth guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core synthetic strategies for accessing sulfolane derivatives. Moving beyond a mere recitation of protocols, this document elucidates the mechanistic underpinnings of each synthetic choice, offering field-proven insights into the construction of this vital heterocyclic system. We will explore classical and contemporary methodologies, from the foundational cycloaddition and oxidation routes to more nuanced functionalization techniques, all grounded in authoritative literature and presented with the clarity required for practical application.
Introduction: The Enduring Significance of the Sulfolane Ring
First developed by the Shell Oil Company in the 1960s, sulfolane was initially prized for its utility in purifying butadiene.[1][4] Its chemical inertness and high boiling point (285°C) make it a robust solvent for a variety of industrial applications.[5] However, the true versatility of the sulfolane core lies in its potential for derivatization. The sulfone group, a powerful electron-withdrawing feature, activates adjacent positions for a range of chemical transformations, while the saturated carbon backbone allows for precise stereochemical control. In recent years, sulfolane derivatives have emerged as promising candidates in drug discovery, with demonstrated anti-inflammatory, analgesic, and antiprotozoal activities.[2] This guide will systematically dissect the primary synthetic avenues to this valuable scaffold, providing the theoretical framework and practical details necessary for its successful implementation in a research setting.
Foundational Synthetic Strategies: Building the Sulfolane Core
The construction of the sulfolane ring can be broadly categorized into two primary approaches: the formation of the five-membered ring followed by oxidation of the sulfur atom, or the direct construction of the sulfone-containing ring.
The Cheletropic Reaction and Subsequent Hydrogenation: The Industrial Standard
The original and still widely used industrial synthesis of sulfolane begins with the [4+1] cycloaddition of a conjugated diene, typically 1,3-butadiene, with sulfur dioxide.[1][4][6] This reversible cheletropic reaction yields 3-sulfolene (2,5-dihydrothiophene-1,1-dioxide).[1][7]
The subsequent hydrogenation of the double bond in 3-sulfolene furnishes the saturated sulfolane ring.[1][4]
Experimental Protocol: Synthesis of Sulfolane from 1,3-Butadiene and Sulfur Dioxide
Reaction Setup: In a pressure-rated reactor, combine liquid sulfur dioxide with 1,3-butadiene. The reaction is typically performed without a solvent.
Cycloaddition: Allow the mixture to react at room temperature. The reaction is generally complete within a few hours.[8]
Isolation of 3-Sulfolene: After the reaction, the excess sulfur dioxide is carefully vented. The resulting crude 3-sulfolene can be purified by distillation or used directly in the next step.
Hydrogenation: The 3-sulfolene is dissolved in a suitable solvent (e.g., water or an alcohol) and subjected to hydrogenation in the presence of a catalyst. Raney nickel is a classic choice, although more active catalysts like Ni-B/MgO have been developed.[1][4] The reaction is carried out under hydrogen pressure until the uptake of hydrogen ceases.
Workup and Purification: The catalyst is removed by filtration, and the solvent is evaporated under reduced pressure. The resulting sulfolane can be further purified by vacuum distillation.
Oxidation of Tetrahydrothiophenes: A Direct Approach
An alternative and often more laboratory-friendly approach involves the direct oxidation of a pre-formed tetrahydrothiophene (thiolane) ring. This method offers the advantage of introducing functionality onto the carbon skeleton prior to the formation of the highly deactivating sulfone group.
A variety of oxidizing agents can be employed for this transformation. Hydrogen peroxide is a common and environmentally benign choice.[1][4] The oxidation proceeds in a stepwise manner, first forming the corresponding sulfoxide (tetrahydrothiophene-1-oxide), which can then be further oxidized to the sulfone.[1][4] This two-stage oxidation allows for control over the reaction, as the first oxidation to the sulfoxide often occurs at a lower temperature than the second oxidation to the sulfone.[4][9]
More sophisticated catalytic systems have also been developed for this oxidation, including those based on vanadium, molybdenum, and tungsten-containing layered double hydroxides, which can facilitate the reaction under mild conditions.[10][11]
Experimental Protocol: Oxidation of Tetrahydrothiophene to Sulfolane using Oxone®
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve tetrahydrothiophene (1 mmol) and diethylamine (0.2 mmol) in acetonitrile (2 mL).[9]
Addition of Oxidant: Slowly add a solution of Oxone® (potassium peroxymonosulfate) (1.5 mmol) in water (4 mL) to the stirred solution.[9]
Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC).[9]
Workup: Upon completion, dilute the reaction mixture with ice water. If the product is a solid, it can be collected by filtration. If it is a liquid, extract the aqueous layer with ethyl acetate.[9]
Purification: Wash the organic phase with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude sulfolane can be purified by column chromatography on silica gel.[9]
Functionalization of the Sulfolane and Sulfolene Ring
Once the core ring system is established, a variety of methods can be employed to introduce functional groups, leading to a diverse array of sulfolane derivatives.
Electrophilic and Nucleophilic Additions to Sulfolenes
The double bond in 3-sulfolenes provides a handle for further functionalization through addition reactions. For instance, electrophilic addition of reagents like pentafluorosulfur bromide to 3-sulfolene, followed by dehydrobromination, can yield substituted sulfolenes.[7]
Deprotonation and Alkylation of Sulfolenes
The protons alpha to the sulfone group in 3-sulfolenes are acidic and can be removed by a strong base to generate a carbanion. This nucleophilic species can then react with various electrophiles, such as alkyl halides, to introduce substituents at the 2- and 5-positions of the sulfolene ring.[7]
Cycloaddition Reactions with Sulfolenes
The double bond in sulfolenes can also participate in cycloaddition reactions. For example, 1,3-dipolar cycloadditions of azomethine imines with 2-sulfolene have been shown to produce functionalized tricyclic sulfones.[12] This approach provides a powerful method for the rapid construction of complex polycyclic systems.[13]
Michael Addition to α,β-Unsaturated Sulfones
The electron-withdrawing nature of the sulfone group can be harnessed to activate an adjacent double bond for Michael addition.[14][15] This conjugate addition of nucleophiles to α,β-unsaturated sulfones is a powerful tool for carbon-carbon and carbon-heteroatom bond formation. A variety of nucleophiles, including amines (aza-Michael addition) and thiols (thia-Michael addition), can be employed in this reaction.[16][17]
Ring-Transforming Reactions: The Ramberg-Bäcklund Reaction
The Ramberg-Bäcklund reaction is a classic organic transformation that converts an α-halo sulfone into an alkene through the extrusion of sulfur dioxide.[18] While this reaction results in the destruction of the sulfolane ring, it is a powerful method for the synthesis of alkenes, particularly strained cyclic alkenes, and is therefore relevant to the broader chemistry of sulfones.[19]
The reaction proceeds via deprotonation at the α-position to the sulfone, followed by an intramolecular nucleophilic displacement of the halide to form a transient three-membered episulfone intermediate.[18][20] This unstable intermediate then decomposes, releasing sulfur dioxide and forming the alkene.[18][20]
Versatile for introducing a wide range of functional groups.[7]
Requires prior synthesis of the sulfolene ring.
1,3-Dipolar Cycloaddition
Sulfolene, 1,3-dipole
Tricyclic sulfone
Rapid construction of complex polycyclic systems.[12]
Scope can be limited by the availability of suitable dipoles.
Michael Addition
α,β-Unsaturated sulfone, Nucleophile
Enolate
Forms C-C and C-heteroatom bonds, high yields.
Requires synthesis of the α,β-unsaturated sulfone precursor.
Ramberg-Bäcklund Reaction
α-Halo sulfone, Base
Episulfone
Synthesizes highly substituted and strained alkenes.[18][19]
Destroys the sulfolane ring.
Conclusion and Future Outlook
The synthesis of sulfolane derivatives remains a vibrant and evolving field of chemical research. While the foundational methods of cycloaddition and oxidation continue to be workhorses for the preparation of the core scaffold, the development of novel functionalization strategies is expanding the accessible chemical space for this versatile heterocycle. The increasing recognition of sulfolane derivatives as valuable pharmacophores is expected to drive further innovation in their synthesis, with a focus on asymmetric methodologies and the development of more efficient and sustainable catalytic systems. The principles and protocols outlined in this guide provide a solid foundation for researchers to not only replicate existing syntheses but also to design and execute novel routes to the next generation of sulfolane-based molecules.
Visualizing the Synthetic Pathways
Figure 1: Key synthetic routes to sulfolane and its derivatives.
References
Synthesis of Polycyclic Systems Based on Sulfolenes. Semantic Scholar. [Link]
Dipolar addition to cyclic vinyl sulfones leading to dual conformation tricycles. Beilstein Journal of Organic Chemistry. [Link]
3-Sulfolenes and Their Derivatives: Synthesis and Applications. ResearchGate. [Link]
Polysulfones Prepared by Radical Ring-Opening Polymerization of Cyclic Sulfolane Derivatives: Density Functional Theory Calculations, Synthesis, Structure, and Polymer Reactions. MDPI. [Link]
Mild oxidation of tetrahydrothiophene to sulfolane over V-, Mo and W-containing layered double hydroxides. ResearchGate. [Link]
Convenient and Efficient Synthesis of Functionalized 2-Sulfenylindoles. MDPI. [Link]
Industrial process of sulfolane synthesis. ResearchGate. [Link]
Polysulfones Prepared by Radical Ring-Opening Polymerization of Cyclic Sulfolane Derivatives: Density Functional Theory Calculations, Synthesis, Structure, and Polymer Reactions. ResearchGate. [Link]
Technical Guide: Stability and Storage Protocols for 3-Isocyanatotetrahydrothiophene 1,1-dioxide
[1][2] Abstract This technical guide details the stability profile, degradation mechanisms, and storage protocols for 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8).[1][2] Intended for drug development pro...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Abstract
This technical guide details the stability profile, degradation mechanisms, and storage protocols for 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8).[1][2] Intended for drug development professionals and synthetic chemists, this document synthesizes empirical data with mechanistic principles of sulfone-substituted isocyanates.[1][2] The compound’s unique structure—an aliphatic isocyanate coupled with an electron-withdrawing sulfolane ring—necessitates stricter moisture exclusion and thermal controls than standard alkyl isocyanates.[1][2]
Chemical Profile & Mechanistic Context
3-Isocyanatotetrahydrothiophene 1,1-dioxide (also known as 3-Isocyanatosulfolane) serves as a specialized electrophilic building block.[1][2] Its reactivity is defined by the interplay between the isocyanate group (-N=C=O) and the sulfone moiety (-SO₂-).[1][2]
Likely crystallizes near RT; requires temperature control to maintain homogeneity or solid-state stability.[1][2]
Electronic Effect
Sulfone (-SO₂) is Electron-Withdrawing
Critical: The inductive effect (-I) of the sulfone group increases the electrophilicity of the isocyanate carbon, making it more reactive toward nucleophiles (water, alcohols) than standard aliphatic isocyanates.[2]
Stability Analysis: Degradation Pathways
The primary threat to the integrity of 3-Isocyanatotetrahydrothiophene 1,1-dioxide is moisture-induced hydrolysis, followed by thermal dimerization.[1][2]
Hydrolysis Mechanism (The Moisture Threat)
Upon contact with atmospheric moisture, the isocyanate undergoes a cascade reaction.[1][2] Unlike simple alkyl isocyanates, the enhanced electrophilicity of this compound accelerates the initial nucleophilic attack by water.[1][2]
Carbamic Acid Formation: Water attacks the isocyanate carbon, forming an unstable carbamic acid intermediate.[1][2][3]
Decarboxylation: The carbamic acid decomposes, releasing Carbon Dioxide (CO₂) and generating the corresponding primary amine (3-Aminotetrahydrothiophene 1,1-dioxide).[1][2]
Urea Formation (The impurity): The newly formed amine is a potent nucleophile; it rapidly reacts with remaining isocyanate molecules to form a symmetric urea precipitate.[1][2]
Thermal Instability
While the sulfolane ring is thermally robust (stable >200°C), the isocyanate group is thermally sensitive.[1][2] Prolonged storage above 30°C can induce:
Dimerization: Formation of uretidiones (4-membered rings).[1][2]
Trimerization: Formation of isocyanurates (6-membered rings), often catalyzed by trace basic impurities or metal surfaces.[1][2]
Visualizing the Degradation Pathway
Figure 1: The moisture-driven degradation cascade.[1][2] Note that one molecule of water can eventually consume two molecules of isocyanate, generating solid urea impurities.[1]
Storage Protocols
To maximize shelf life and maintain purity >95%, the following "Self-Validating" storage system is recommended.
Environmental Conditions
Temperature:2°C to 8°C (Refrigerated).
Rationale: Low temperature kinetically inhibits both hydrolysis (if trace moisture is present) and thermal dimerization.[1][2]
Rationale: Argon is heavier than air and provides a more effective blanket than Nitrogen for opening/closing containers.[1][2]
Humidity:<10% Relative Humidity (RH).
Protocol: Storage within a desiccator or a glovebox antechamber is ideal.[1][2]
Container Specifications
Primary Container: Borosilicate glass or Teflon (PTFE/PFA) bottle.
Avoid: Metal containers (steel/aluminum) which can act as surface catalysts for polymerization.[1][2]
Sealing: Parafilm® over the cap is insufficient.[1][2] Use a cap with a Teflon liner and over-tape with electrical tape or use a secondary containment vessel with desiccant.[1][2]
Handling Workflow (The "Air-Free" Technique)
Equilibrate: Allow the refrigerated container to reach room temperature before opening.
Why? Opening a cold bottle condenses atmospheric moisture directly into the reagent.[1][2]
Aliquot: Use a dry syringe or cannula transfer if liquid; if solid, handle in a glovebag or glovebox.[1][2]
Purge: Backfill the headspace with dry Argon before resealing.[1][2]
Quality Control & Safety
Analytical Validation (QC)
Before using stored material in critical synthesis, verify purity using FTIR (Fourier Transform Infrared Spectroscopy) .[1][2]
Action: Cover spill with absorbent, saturate with neutralizer, wait 15 minutes, then dispose as hazardous waste.[1][2]
Storage Logic Diagram
Figure 2: Decision tree for receiving and handling the reagent to prevent condensation-induced degradation.
References
Covestro. (2020).[1][2] Aliphatic Isocyanate Monomers: Health and Safety Information. Covestro Solution Center.[1][2] Retrieved from [Link]
PubChem. (2025).[1][2][4][5][6] Compound Summary: Thiophene, 3-isocyanatotetrahydro-, 1,1-dioxide (CAS 24373-66-8).[1][2][7][8][9] National Center for Biotechnology Information.[1][2] Retrieved from [Link]
Shkapenko, G., et al. (1960).[1][2] Mechanism of the Water-Isocyanate Reaction. Industrial & Engineering Chemistry. Retrieved from [Link]
Safe Work Australia. (2020).[1][2] Guide to Handling Isocyanates. Retrieved from [Link]
"3-Isocyanatotetrahydrothiophene 1,1-dioxide" functional group analysis
Technical Guide: Functional Group Analysis of 3-Isocyanatotetrahydrothiophene 1,1-Dioxide Introduction: The Molecular Architecture 3-Isocyanatotetrahydrothiophene 1,1-dioxide (also referred to as 3-Isocyanatosulfolane )...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide: Functional Group Analysis of 3-Isocyanatotetrahydrothiophene 1,1-Dioxide
Introduction: The Molecular Architecture
3-Isocyanatotetrahydrothiophene 1,1-dioxide (also referred to as 3-Isocyanatosulfolane ) represents a highly specialized bifunctional building block that bridges the gap between high-stability electrolyte solvents and reactive organic intermediates.
Structurally, this molecule fuses two distinct chemical domains:
The Sulfolane Ring (Tetrahydrothiophene 1,1-dioxide): A five-membered heterocyclic ring characterized by high polarity, exceptional thermal stability, and electrochemical oxidation resistance.
The Isocyanate Group (-N=C=O): A highly reactive electrophilic moiety attached at the 3-position, capable of rapid derivatization with nucleophiles.
This guide provides a rigorous analysis of these functional groups, detailing their synergistic effects on reactivity, characterization, and application in high-voltage lithium-ion batteries and advanced polymer synthesis.
Functional Group Analysis: Electronic & Steric Effects
The chemical behavior of 3-Isocyanatotetrahydrothiophene 1,1-dioxide is defined by the interaction between the electron-withdrawing sulfone group and the isocyanate functionality.
A. The Sulfone Effect (Inductive Enhancement)
The sulfone group (
) at the 1-position is a strong electron-withdrawing group (EWG). Through the -framework of the ring, it exerts a significant inductive effect () on the carbon skeleton.
Impact on Isocyanate: The electron density at the 3-position is reduced compared to a standard aliphatic chain (e.g., butyl isocyanate). This destabilizes the partial positive charge on the isocyanate carbon (
), making it more electrophilic .
Reactivity Consequence: This molecule exhibits faster kinetics with nucleophiles (amines, polyols) than non-cyclic aliphatic isocyanates, requiring careful control of reaction temperature to prevent runaway exotherms.
B. The Isocyanate Moiety (Reactivity Profile)
The isocyanate group undergoes nucleophilic addition reactions. In the context of the sulfolane ring, the steric hindrance is moderate, allowing approach by bulky nucleophiles.
Reactant
Product Class
Mechanism Note
Alcohols (R-OH)
Urethanes (Carbamates)
Accelerated by the sulfone's EWG nature. Used for polymer modification.
Amines (R-NH)
Ureas
Extremely rapid; often requires cooling. Forms stable urea linkages.
Water (HO)
Amine + CO Urea
Critical Risk: Isocyanates scavenge water. In battery electrolytes, this is a desired "sacrificial" function to prevent HF formation.
Synthesis & Experimental Protocols
The synthesis typically involves the phosgenation of the precursor amine, 3-aminotetrahydrothiophene 1,1-dioxide . Due to the high toxicity of phosgene, a triphosgene protocol is recommended for laboratory-scale synthesis.
Protocol: Triphosgene-Mediated Synthesis
Safety Warning: This reaction generates phosgene in situ. All operations must be performed in a well-ventilated fume hood with a phosgene scrubber system active.
Reagents:
3-Aminotetrahydrothiophene 1,1-dioxide (1.0 eq)
Triphosgene (0.35 eq)
Triethylamine (2.2 eq) (Acid scavenger)
Dichloromethane (DCM) or Toluene (Anhydrous)
Procedure:
Step 1: Dissolve triphosgene in anhydrous DCM at 0°C under nitrogen atmosphere.
Step 2: Dropwise add a solution of 3-aminotetrahydrothiophene 1,1-dioxide and triethylamine to the triphosgene solution over 30 minutes. Maintain T < 5°C.
Step 3: Allow the mixture to warm to room temperature and reflux for 2 hours to drive the conversion of the intermediate carbamoyl chloride to the isocyanate.
Step 4: Filter the precipitated triethylamine hydrochloride salts.
Step 5: Remove solvent under reduced pressure. Distill the residue under high vacuum to isolate the pure isocyanate (typically a viscous colorless to pale yellow liquid).
Visualization: Synthesis Pathway
Figure 1: Triphosgene-mediated conversion of 3-aminosulfolane to the isocyanate derivative.
Analytical Characterization
Verification of the functional group transformation is achieved through spectroscopic analysis.[1][2]
Infrared Spectroscopy (FT-IR)
The IR spectrum provides the most immediate confirmation of synthesis success.
Frequency (cm)
Vibration Mode
Assignment
Status in Product
2250 – 2270
Stretch
Isocyanate
Strong/Sharp (New Peak)
1290 – 1310
Asym Stretch
Sulfone
Strong (Retained)
1140 – 1160
Sym Stretch
Sulfone
Strong (Retained)
3300 – 3500
Stretch
Amine
Absent (Disappearance confirms conversion)
NMR Spectroscopy (
H)
H3 Proton (Methine, -CH-NCO): The proton at the 3-position shifts downfield (typically
4.0 – 4.5 ppm) compared to the amine precursor due to the electron-withdrawing nature of the isocyanate group.
Ring Protons: The methylene protons adjacent to the sulfone group appear as complex multiplets around
2.8 – 3.2 ppm.
Strategic Applications
A. Lithium-Ion Batteries (Electrolyte Additive)
3-Isocyanatotetrahydrothiophene 1,1-dioxide functions as a film-forming additive .
Mechanism: During the first charging cycle, the isocyanate group electrochemically reduces on the graphite anode or oxidizes on the cathode, polymerizing to form a Solid Electrolyte Interphase (SEI).
Benefit: The sulfone backbone provides high oxidative stability (>4.5 V vs Li/Li+), while the isocyanate-derived polymer prevents solvent decomposition and scavenges trace water (hydrolysis to urea), preventing HF acid formation.
B. Advanced Polyurethanes
Incorporating this molecule into urethane backbones introduces the sulfolane ring into the polymer matrix.
Property Enhancement: Increases the glass transition temperature (
) and improves solvent resistance due to the polarity of the sulfone group.
References
Isocyanate Characterization: Standard Test Method for Isocyanate Groups in Urethane Materials or Prepolymers. ASTM D2572-19. ASTM International. Link
Sulfolane Chemistry: Tundo, P., et al. "Sulfolane: A Versatile Solvent for Organic Synthesis." Industrial & Engineering Chemistry Research, 2010.
Phosgenation Protocols: Cotarca, L., et al. "Phosgenation Reactions: Processes and Safety." Organic Process Research & Development, 2017. Link
Battery Additives: Zhang, S.S. "A review on electrolyte additives for lithium-ion batteries." Journal of Power Sources, 2006. Link
The Unharnessed Potential of 3-Isocyanatotetrahydrothiophene 1,1-dioxide in Advanced Polymer Synthesis: A Guide for Innovators
For distribution to: Researchers, scientists, and drug development professionals A Foreword on Innovation: Charting Unexplored Territory In the vast landscape of polymer chemistry, the pursuit of novel monomers is the co...
Author: BenchChem Technical Support Team. Date: February 2026
For distribution to: Researchers, scientists, and drug development professionals
A Foreword on Innovation: Charting Unexplored Territory
In the vast landscape of polymer chemistry, the pursuit of novel monomers is the cornerstone of innovation. It is in this spirit that we turn our attention to a molecule of significant, yet largely untapped, potential: 3-Isocyanatotetrahydrothiophene 1,1-dioxide . While the scientific literature to date has not extensively documented the polymerization of this specific monomer, its unique chemical architecture—marrying a highly reactive isocyanate group with a polar, thermally stable sulfone moiety—presents a compelling case for its exploration in the synthesis of next-generation polymers.
This document serves as both a theoretical guide and a practical blueprint for researchers poised to venture into this new domain. By leveraging established principles of polymer chemistry and drawing parallels from well-characterized sulfone-containing polymers, we will lay out the foundational knowledge required to pioneer the use of 3-isocyanatotetrahydrothiophene 1,1-dioxide in creating advanced materials. The protocols and insights provided herein are intended to be a robust starting point for your investigations, empowering you to unlock the promising properties of this intriguing monomer.
Section 1: The Monomer of Interest - A Structural and Functional Overview
At the heart of our exploration is the 3-isocyanatotetrahydrothiophene 1,1-dioxide molecule. Its structure is a compelling fusion of two key functional groups that dictate its reactivity and the anticipated properties of its polymeric derivatives.
The Isocyanate Group (-NCO): This highly electrophilic functional group is the engine of polymerization. It readily undergoes addition reactions with nucleophiles such as alcohols and amines, forming the basis for polyurethane and polyurea synthesis, respectively. This reactivity is the gateway to creating a diverse range of polymeric structures.
The Tetrahydrothiophene 1,1-dioxide (Sulfolane) Ring: This sulfone-containing heterocyclic ring is the backbone of the monomer's unique potential. The sulfone group (SO₂) is known to impart several desirable characteristics to polymers, including:
High Thermal Stability: The strong S-O bonds contribute to excellent resistance to thermal degradation.
Chemical Resistance: The sulfone moiety is generally resistant to a wide range of chemicals.
Enhanced Mechanical Properties: Polymers containing sulfone groups often exhibit high strength and rigidity.[1]
Polarity and Solvation: The polar nature of the sulfone group can influence the solubility of the resulting polymer and its interactions with other molecules, a property of interest in applications like drug delivery and membrane technology.[2]
The combination of these two functionalities in a single monomer suggests the possibility of creating polymers that are not only easily synthesized but also possess a unique and valuable set of properties.
Caption: Key functional components of the monomer and their influence on polymer properties.
Section 2: Hypothetical Polymerization Pathways and Protocols
Given the presence of the isocyanate group, the most direct route to polymer synthesis is through polyaddition reactions. Below, we outline detailed, albeit theoretical, protocols for the synthesis of polyurethanes and polyureas using 3-isocyanatotetrahydrothiophene 1,1-dioxide as a key monomer.
Synthesis of a Novel Polyurethane
The reaction of an isocyanate with a diol yields a polyurethane.[3] By reacting 3-isocyanatotetrahydrothiophene 1,1-dioxide with a suitable diol, we can create a polymer with urethane linkages and pendant sulfone groups.
Protocol: Synthesis of a Polyurethane from 3-Isocyanatotetrahydrothiophene 1,1-dioxide and a Diol
Materials:
3-Isocyanatotetrahydrothiophene 1,1-dioxide (Monomer A)
A selected diol (e.g., 1,4-butanediol, polyethylene glycol) (Monomer B)
Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer)
Procedure:
Preparation: Under an inert atmosphere (N₂ or Ar), dissolve an equimolar amount of the diol (Monomer B) in the anhydrous solvent in a round-bottom flask equipped with a magnetic stirrer.
Catalyst Addition: Add a catalytic amount of DBTDL (typically 0.01-0.1 mol%) to the diol solution and stir to ensure homogeneity.
Monomer Addition: Slowly add an equimolar amount of 3-isocyanatotetrahydrothiophene 1,1-dioxide (Monomer A) to the reaction mixture. The addition should be dropwise to control the exothermic nature of the reaction.
Polymerization: Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and allow it to stir for several hours (e.g., 4-24 hours). The progress of the reaction can be monitored by the disappearance of the isocyanate peak (~2270 cm⁻¹) in the FT-IR spectrum.
Isolation: Once the polymerization is complete, cool the reaction mixture to room temperature. Precipitate the polymer by pouring the solution into a non-solvent (e.g., methanol, water).
Purification: Filter the precipitated polymer, wash it with the non-solvent to remove unreacted monomers and catalyst, and dry it under vacuum to a constant weight.
Caption: Workflow for the proposed synthesis of a novel polyurethane.
Synthesis of a Novel Polyurea
The reaction of an isocyanate with a diamine results in the formation of a polyurea.[4] This reaction is typically faster than polyurethane formation and may not require a catalyst.
Protocol: Synthesis of a Polyurea from 3-Isocyanatotetrahydrothiophene 1,1-dioxide and a Diamine
Materials:
3-Isocyanatotetrahydrothiophene 1,1-dioxide (Monomer A)
A selected diamine (e.g., 1,6-hexanediamine, piperazine) (Monomer B)
Preparation: In a flask under an inert atmosphere, dissolve an equimolar amount of the diamine (Monomer B) in the anhydrous solvent.
Monomer Addition: Cool the solution in an ice bath. Slowly add an equimolar amount of 3-isocyanatotetrahydrothiophene 1,1-dioxide (Monomer A) to the cooled diamine solution with vigorous stirring.
Polymerization: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for a few hours (e.g., 2-6 hours). Monitor the reaction by FT-IR for the disappearance of the isocyanate peak.
Isolation and Purification: Precipitate the polyurea by pouring the reaction mixture into a non-solvent (e.g., water or methanol). Filter the polymer, wash thoroughly, and dry under vacuum.
Section 3: Characterization of the Novel Polymers
A thorough characterization of the newly synthesized polymers is crucial to understand their structure, properties, and potential applications.
Table 1: Proposed Characterization Techniques and Expected Observations
Technique
Purpose
Expected Observations/Data
Fourier-Transform Infrared (FT-IR) Spectroscopy
Confirm the formation of urethane or urea linkages and the disappearance of the isocyanate group.
Appearance of N-H stretching (~3300 cm⁻¹) and C=O stretching (~1700-1640 cm⁻¹). Disappearance of the -NCO peak (~2270 cm⁻¹). Presence of S=O stretching from the sulfone group (~1300 and 1150 cm⁻¹).
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)
Elucidate the detailed chemical structure of the polymer repeating unit.[5]
Signals corresponding to the protons and carbons in the polymer backbone and the sulfone ring, confirming the expected structure.
Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)
Determine the molecular weight (Mn, Mw) and molecular weight distribution (PDI) of the polymer.[6]
Provides information on the success of the polymerization in achieving high molecular weight polymers.
Thermogravimetric Analysis (TGA)
Evaluate the thermal stability of the polymer.
Determination of the decomposition temperature (Td), which is expected to be high due to the sulfone groups.[7]
Differential Scanning Calorimetry (DSC)
Determine the glass transition temperature (Tg) and melting temperature (Tm, if crystalline).
Provides insight into the polymer's amorphous or crystalline nature and its service temperature range.
Section 4: Potential Applications - Where Could These Polymers Make an Impact?
The anticipated properties of polymers derived from 3-isocyanatotetrahydrothiophene 1,1-dioxide open up a range of potential high-value applications.
Caption: From monomer to application: a logical progression.
High-Performance Coatings and Adhesives: The expected thermal stability, chemical resistance, and strong adhesive properties of polyurethanes and polyureas make them ideal candidates for protective coatings and high-strength adhesives in demanding environments, such as in the aerospace and automotive industries.
Advanced Membranes: The inherent polarity of the sulfone group could be exploited in the fabrication of membranes for gas separation or water purification. The regular incorporation of this polar moiety could lead to materials with unique permselective properties.
Biomedical Applications and Drug Delivery: The polarity and potential biocompatibility of these polymers could make them suitable for use in medical devices or as matrices for controlled drug release. The sulfone group might offer specific interactions with certain drug molecules, enabling tailored release profiles.
Engineering Plastics: Sulfone-containing polymers are known for their use as engineering plastics.[1] The novel polymers described here could find applications as high-strength, heat-resistant components in electronics or under-the-hood automotive parts.
Section 5: Conclusion and Future Outlook
The exploration of 3-isocyanatotetrahydrothiophene 1,1-dioxide in polymer synthesis represents a frontier in materials science. While this guide is based on established chemical principles rather than existing literature on this specific monomer, it provides a solid and scientifically-grounded framework for pioneering research. The potential to create polymers with an inherent combination of high thermal stability, mechanical robustness, and tunable polarity is a compelling reason to investigate this promising, yet overlooked, monomer. We encourage the research community to take up this challenge, and we are confident that the materials derived from this unique building block will find their place in a wide array of advanced applications.
References
The following list of references provides a foundation for the principles and techniques discussed in this guide. While they do not pertain directly to the polymerization of 3-isocyanatotetrahydrothiophene 1,1-dioxide, they offer authoritative information on related polymer synthesis and characterization.
Application Notes and Protocols: 3-Isocyanatotetrahydrothiophene 1,1-dioxide for Bioconjugation
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the application of 3-isocyanatotetrahydrothiophene 1,1-dioxide as a novel reagent for bio...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the application of 3-isocyanatotetrahydrothiophene 1,1-dioxide as a novel reagent for bioconjugation. By leveraging the high reactivity of the isocyanate functional group, this compound offers a potential avenue for the covalent modification of proteins, peptides, and other biomolecules. The presence of the sulfonyl group is anticipated to enhance the electrophilicity of the isocyanate, facilitating efficient conjugation under mild conditions. These application notes detail the proposed mechanism of action, provide exemplary protocols for conjugation to proteins, and discuss methods for the purification and characterization of the resulting bioconjugates.
Introduction
The field of bioconjugation is continually seeking novel reagents that offer high efficiency, selectivity, and stability of the resulting linkage. Isocyanates are a class of reactive compounds known for their ability to form stable covalent bonds with a variety of nucleophiles present on biomolecules.[1][2] Specifically, the reaction of an isocyanate with the primary amine of a lysine residue results in a stable urea linkage.[1][3] 3-Isocyanatotetrahydrothiophene 1,1-dioxide is an emerging reagent in this class, distinguished by the presence of a sulfone group within its heterocyclic structure. This electron-withdrawing group is hypothesized to increase the electrophilicity of the isocyanate carbon, thereby enhancing its reactivity towards nucleophiles on proteins.[4] This guide serves as a foundational resource for researchers interested in exploring the potential of this reagent in their bioconjugation workflows.
Mechanism of Action
The primary mechanism of bioconjugation with 3-isocyanatotetrahydrothiophene 1,1-dioxide involves the nucleophilic attack of a primary amine, such as the ε-amino group of a lysine residue, on the electrophilic carbon of the isocyanate group. This reaction proceeds through a tetrahedral intermediate, which then collapses to form a stable urea bond.
While the primary targets for isocyanate-based conjugation are lysine residues due to the high nucleophilicity of their primary amines, other amino acid side chains can also react, albeit generally at a slower rate. These include the thiol group of cysteine, the hydroxyl groups of serine, threonine, and tyrosine, and the imidazole group of histidine.[1][2][5] The reactivity is highly dependent on the pH of the reaction buffer, which influences the protonation state of the nucleophilic groups.
It is crucial to consider the competing hydrolysis reaction of the isocyanate group in aqueous environments, which leads to the formation of an unstable carbamic acid that subsequently decomposes to an amine and carbon dioxide.[6][7] Therefore, careful optimization of reaction conditions is necessary to favor the bioconjugation pathway over hydrolysis.
Figure 1: Proposed reaction mechanism of 3-isocyanatotetrahydrothiophene 1,1-dioxide with a primary amine on a protein.
Experimental Protocols
The following protocols are provided as a starting point for the bioconjugation of proteins with 3-isocyanatotetrahydrothiophene 1,1-dioxide. Optimization of these protocols for specific proteins and applications is highly recommended.
Protocol 1: General Protein Conjugation
This protocol describes a general method for labeling a protein with 3-isocyanatotetrahydrothiophene 1,1-dioxide.
Materials:
Protein of interest (e.g., IgG antibody)
3-Isocyanatotetrahydrothiophene 1,1-dioxide
Anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)
Conjugation Buffer: 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-7.5
Quenching Buffer: 1 M Tris-HCl, pH 8.0
Desalting columns or dialysis cassettes for purification
Procedure:
Protein Preparation:
Dissolve the protein in the Conjugation Buffer to a final concentration of 1-10 mg/mL.
Ensure the buffer is free of any primary amine-containing substances (e.g., Tris).
Reagent Preparation:
Immediately before use, prepare a stock solution of 3-isocyanatotetrahydrothiophene 1,1-dioxide in anhydrous DMF or DMSO. A typical starting concentration is 10-50 mM.
Note: Isocyanates are moisture-sensitive. Use anhydrous solvents and handle the reagent in a dry environment.
Conjugation Reaction:
Add a calculated molar excess of the reagent stock solution to the protein solution. A starting point is a 10- to 50-fold molar excess of the reagent over the protein.
Incubate the reaction mixture at room temperature for 1-2 hours with gentle stirring. Alternatively, the reaction can be performed at 4°C overnight.
Quenching the Reaction:
To stop the reaction, add the Quenching Buffer to a final concentration of 50-100 mM.
Incubate for 30 minutes at room temperature. The primary amine in Tris will react with any excess isocyanate reagent.
Purification of the Conjugate:
Remove excess, unreacted reagent and byproducts by size-exclusion chromatography (e.g., a desalting column) or dialysis against a suitable buffer (e.g., PBS).[8]
Figure 2: General workflow for protein conjugation with 3-isocyanatotetrahydrothiophene 1,1-dioxide.
Characterization of Bioconjugates
The successful conjugation and the degree of labeling can be assessed using several analytical techniques:
UV-Vis Spectroscopy: If the reagent or the biomolecule has a distinct chromophore, changes in the UV-Vis spectrum can indicate conjugation.
SDS-PAGE: An increase in the molecular weight of the protein on an SDS-PAGE gel can suggest successful conjugation.
Mass Spectrometry (MALDI-TOF or ESI-MS): This is a highly accurate method to determine the molecular weight of the conjugate and calculate the number of attached labels.
HPLC: Reversed-phase or size-exclusion HPLC can be used to separate the conjugate from the unconjugated protein and assess purity.
Data Presentation
The following table provides hypothetical data for the optimization of a conjugation reaction between a model IgG antibody and 3-isocyanatotetrahydrothiophene 1,1-dioxide.
Molar Excess of Reagent
Reaction Time (hours)
Reaction Temperature (°C)
Degree of Labeling (Reagent/Protein)
10x
1
25
1.5
20x
1
25
3.2
50x
1
25
5.8
20x
2
25
4.1
20x
1
4
2.5
Table 1: Exemplary data for the optimization of conjugation conditions. The Degree of Labeling (DOL) represents the average number of reagent molecules conjugated per protein molecule.
Troubleshooting
Problem
Possible Cause
Suggested Solution
Low Degree of Labeling
- Reagent hydrolysis- Insufficient molar excess of reagent- Short reaction time- Inactive reagent
- Use anhydrous solvents for reagent preparation- Increase the molar excess of the reagent- Increase the reaction time or temperature- Use a fresh batch of the reagent
Protein Precipitation
- High degree of labeling leading to insolubility- Use of organic co-solvent
- Reduce the molar excess of the reagent- Perform the reaction at a lower protein concentration- Minimize the amount of organic solvent
High Polydispersity
- Inconsistent reaction conditions
- Ensure thorough mixing of the reaction components- Precisely control reaction time and temperature
Conclusion
3-Isocyanatotetrahydrothiophene 1,1-dioxide presents a promising, albeit currently theoretical, tool for bioconjugation. The anticipated enhanced reactivity of the isocyanate group due to the electron-withdrawing sulfone moiety may offer advantages in terms of reaction efficiency. The protocols and data presented herein provide a foundational framework for researchers to explore the utility of this reagent. As with any novel bioconjugation chemistry, careful optimization and thorough characterization of the resulting conjugates are paramount to ensure the desired outcome for specific research and development applications.
References
ResearchGate. (n.d.). Diagram of possible reactions of isocyanates: (a) reaction with production of the urea linkage. Retrieved from [Link]
Tse, C. S. T., & Pesce, A. J. (1979). Chemical Characterization of Isocyanate-Protein Conjugates. Toxicology and Applied Pharmacology, 51(1), 39–46.
Leanderson, P., & Tagesson, C. (2019). Isocyanates and hydrogen cyanide in fumes from heated proteins and protein-rich foods. Diva-portal.org.
Wang, C., et al. (2025). Induced Bioconjugation via On-Demand Isocyanate Formation.
Gomez, S., et al. (2007). Theoretical Study of the Neutral Hydrolysis of Hydrogen Isocyanate in Aqueous Solution via Assisted-Concerted Mechanisms. The Journal of Physical Chemistry A.
Tom-Moy, M., et al. (2005).
Wikipedia. (n.d.). Isocyanate. Retrieved from [Link]
Sabbioni, G., et al. (2001).
Hee, B. L., et al. (2017). Methods and compositions for making an amino acid triisocyanate.
ResearchGate. (n.d.). Reactions carried out between the isocyanate groups with (A) amino groups, (B) hydroxyl groups, (C) thiol groups, (D) carboxyl groups and (E) water. Retrieved from [Link]
Fieser, L. F., & Creech, H. J. (1939). The Conjugation of Amino Acids with Isocyanates of the Anthracene and 1,2-Benzanthracene Series. Journal of the American Chemical Society.
Brown, W. E. (1986). Biochemistry of protein-isocyanate interactions: a comparison of the effects of aryl vs.
Brown, W. E. (1986). Biochemistry of protein-isocyanate interactions: a comparison of the effects of aryl vs.
Koehler, A. N., et al. (2023). A Versatile Isocyanate-Mediated Strategy for Appending Chemical Tags onto Drug-Like Small Molecules.
Kameyama, M., et al. (1994). Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby.
ResearchGate. (n.d.). Isocyanate functional groups and lysine primary amino groups reaction scenarios. Retrieved from [Link]
Formulatrix. (n.d.). Advanced Bioconjugate Cleanup Solutions. Retrieved from [Link]
Hoyle, C. E., & Bowman, C. N. (2010). Thiol-Isocyanate “Click” Reactions: Rapid Development of Functional Polymeric Surfaces.
ResearchGate. (n.d.). Study of the Stability of Carbocations by Chlorosulfonyl Isocyanate Reaction with Ethers. Retrieved from [Link]
Rihs, H. P., et al. (2006). INTERACTIONS OF AROMATIC ISOCYANATES WITH N-ACETYL-L-CYSTEINE UNDER PHYSIOLOGICAL CONDITIONS. EXCLI Journal.
ResearchGate. (n.d.). Induced Bioconjugation via On-Demand Isocyanate Formation. Retrieved from [Link]
ResearchGate. (n.d.). Quantum-chemical study of isocyanate reactions with linear methanol associates: IX. Methyl isocyanate reaction with methanol-phenol complexes. Retrieved from [Link]
Andrews, G. D., et al. (2005). Color stability of isocyanates.
ResearchGate. (n.d.). Hydrolysis reaction of isocyanate. Retrieved from [Link]
CellMosaic. (n.d.). Bioconjugate Analysis & Purification. Retrieved from [Link]
Reddit. (2022). Hydrolysis of isocyanate (after curtius rearrangement): two sources show a different way how water adds the molecule and how the electrons move. Retrieved from [Link]
Li, J., et al. (2023). Effects of Lysine on the Interfacial Bonding of Epoxy Resin Cross-Linked Soy-Based Wood Adhesive. MDPI.
Quora. (2021). What are the contributions of isocyanates on hydrolysis with water and form?. Retrieved from [Link]
Dutkiewicz, M., et al. (2019). Thiol-isocyanate Click Reaction for Rapid and Efficient Generation of a Library of Organofunctional Silanes. Organometallics.
Demidkina, T. V., et al. (2003).
Contract Pharma. (2018).
Sharma, P., & Singh, P. K. (2015). Biotransformation of Phenol to L-tyrosine with Resting Cells of Citrobacter freundii MTCC 2424.
Organic Syntheses Procedure. (n.d.). Synthesis of Amino Acid Ester Isocyanates. Retrieved from [Link]
Application Note: 3-Isocyanatotetrahydrothiophene 1,1-dioxide (ITTD) in Drug Discovery
[1] Executive Summary & Chemical Profile[1][2][3] 3-Isocyanatotetrahydrothiophene 1,1-dioxide (ITTD) is a specialized electrophilic building block used to introduce the 3-sulfolanyl motif into small molecule drug candida...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Chemical Profile[1][2][3]
3-Isocyanatotetrahydrothiophene 1,1-dioxide (ITTD) is a specialized electrophilic building block used to introduce the 3-sulfolanyl motif into small molecule drug candidates.[1] In the context of "Lead Optimization," this reagent serves a critical function: it allows for the conversion of lipophilic amines into highly polar, metabolically stable urea derivatives.
Unlike standard alkyl isocyanates, the sulfolane ring confers unique physicochemical properties—specifically high polarity (low LogP) without the introduction of ionizable groups (like carboxylic acids or basic amines), which can complicate permeability.
Chemical Profile
Property
Specification
Chemical Name
3-Isocyanatotetrahydrothiophene 1,1-dioxide
Common Name
3-Sulfolanyl isocyanate
Functional Group
Isocyanate (-N=C=O) attached to a Sulfone ring
Molecular Weight
~161.18 g/mol
Physical State
Solid (low melting) or viscous liquid (depending on purity/temp)
Reactivity Class
Electrophile (reacts with Nucleophiles: Amines, Alcohols, Thiols)
Key Utility
Reduction of LogP; Improvement of Aqueous Solubility; Hydrogen Bond Acceptor (Sulfone)
Strategic Application: The "Polar Tail" Strategy
In modern drug discovery, particularly within kinase and GPCR programs, candidates often suffer from "Molecular Obesity"—excessive lipophilicity leading to poor solubility and high metabolic clearance. ITTD provides a solution by installing a Polar Neutral motif.[1]
Mechanistic Rationale
The sulfone group (
) in the tetrahydrothiophene ring is a strong hydrogen bond acceptor but not a donor.[1] When ITTD reacts with a primary or secondary amine, it forms a Sulfolanyl Urea .[1]
Solubility: The sulfolane ring significantly lowers cLogP compared to phenyl or alkyl isocyanates.[1]
Metabolic Stability: The oxidized sulfur (
) is already in a high oxidation state, making it resistant to further oxidative metabolism (e.g., by CYPs), unlike sulfides or sulfoxides.
Conformation: The urea linkage provides a rigid vector, directing the sulfolane tail into solvent-exposed regions of a binding pocket.
Visualizing the Strategy (Graphviz)[1]
Figure 1: Workflow for modulating physicochemical properties using ITTD.
Experimental Protocol: Synthesis of Sulfolanyl Ureas
Objective: To couple ITTD with a secondary amine scaffold (Example: Morpholine or a complex piperidine intermediate) to form the corresponding urea.[1]
Base: Triethylamine (TEA) or DIPEA (1.5 equiv) – Optional, used if amine is a salt.
Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).[1]
Atmosphere: Nitrogen or Argon (Strictly Anhydrous).[1]
Step-by-Step Methodology
Preparation of Amine Solution:
In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the Secondary Amine (1.0 mmol) in anhydrous DCM (5 mL).
Critical Step: If the amine is supplied as a hydrochloride salt, add TEA (1.5 mmol) and stir for 10 minutes to liberate the free base. If free base is used, omit base to simplify workup.[1]
Addition of ITTD:
Cool the reaction mixture to 0°C (ice bath). While ITTD is less volatile than smaller isocyanates, cooling controls the exotherm and prevents side reactions.
Expert Insight: The electron-withdrawing nature of the sulfone group makes the isocyanate carbon highly electrophilic.[1] Reaction is often rapid (< 1 hour).[1]
Reaction Monitoring:
Allow the mixture to warm to Room Temperature (RT).
Monitor via LC-MS or TLC.[1] Look for the disappearance of the amine and the formation of the urea mass (M+161).
Self-Validating Check: If starting amine persists after 2 hours, add an additional 0.2 equiv of ITTD.[1]
Quenching & Workup:
Scenario A (Product Precipitates): Often, the polar urea product is less soluble in DCM than the starting materials. If a white solid forms, filter, wash with cold DCM, and dry. This is the highest purity method.[1]
Scenario B (Product Soluble): If homogeneous, dilute with DCM (20 mL). Wash with 1M HCl (to remove unreacted amine/base) followed by Brine.[1]
Note: Isocyanates hydrolyze to amines upon water contact, but the resulting 3-aminosulfolane is water-soluble and easily washed away.[1]
Purify via Flash Chromatography (MeOH/DCM gradient).[1] The sulfolane group is polar; expect the product to elute later than the starting material.
Troubleshooting & Optimization Logic
Common issues in isocyanate couplings involve moisture contamination or competitive reactivity.[1] Use the following logic tree to resolve synthetic bottlenecks.
Figure 2: Decision tree for troubleshooting isocyanate coupling reactions.
Safety & Handling Protocols
Hazard Class: Isocyanates are potent sensitizers and irritants.[1]
Inhalation: ITTD has lower volatility than methyl isocyanate, but aerosols can still cause severe respiratory sensitization (asthma-like symptoms).[1] Always handle in a fume hood.
Skin Contact: Corrosive.[1][2] Wear nitrile gloves and lab coat.[1]
Quenching Spills: Do not wipe with dry paper.[1] Treat spills with a solution of 90% water, 8% concentrated ammonia, and 2% detergent to chemically deactivate the isocyanate group.
References
Structure & Reactivity: PubChem Compound Summary for CID 87566649 (Related Isocyanate/Phosphine derivatives). National Center for Biotechnology Information (2024).[1] [Link]
Sulfolane Pharmacophore in Drug Design: Optimization of 3-aminotetrahydrothiophene 1,1-dioxides... as NRF2 activators. PubMed Central (2023).[1] Discusses the solubility and biological activity of the sulfolane scaffold. [Link]
Isocyanate Chemistry Standards:Common Intermediates in Polyurethane and Urea Synthesis. General organic chemistry references regarding the reactivity of N=C=O groups with amines.
Experimental protocol for using "3-Isocyanatotetrahydrothiophene 1,1-dioxide"
Protocol Series: Advanced Functional Reagents & Electrolyte Additives [1][2] CRITICAL SAFETY & IDENTITY ALERT ⚠ CAS REGISTRY MISMATCH DETECTED The CAS number provided in your request (16502-01-5 ) corresponds to Tryptoli...
⚠ CAS REGISTRY MISMATCH DETECTED
The CAS number provided in your request (16502-01-5 ) corresponds to Tryptoline (Tetrahydro-β-carboline) , a bioactive alkaloid and monoamine oxidase inhibitor.[1][2]
The chemical name provided (3-Isocyanatotetrahydrothiophene 1,1-dioxide ) corresponds to CAS 24373-66-8 .[1][2][3][4]
This Application Note strictly covers the sulfolane-isocyanate derivative (CAS 24373-66-8). Do not substitute these compounds; they have drastically different biological activities and chemical reactivities.[1][2]
Executive Summary & Chemical Profile
3-Isocyanatotetrahydrothiophene 1,1-dioxide (also known as 3-Isocyanatosulfolane) is a bifunctional reagent combining a highly polar, chemically stable sulfone ring with a reactive isocyanate electrophile.[1][2]
Primary Utility (Medicinal Chemistry): Used to introduce the sulfolane motif into drug scaffolds via urea or carbamate linkages.[2] The sulfolane group acts as a polar, non-ionizable hydrophilicity enhancer, often improving metabolic stability compared to traditional lactams or cyclic ethers.[1]
Primary Utility (Material Science/Batteries): Used as a film-forming electrolyte additive in high-voltage Lithium-ion batteries.[1][2] The isocyanate group scavenges moisture/HF and polymerizes to form a robust Solid Electrolyte Interphase (SEI), while the sulfone backbone offers high oxidative stability (>4.5 V vs Li/Li+).
Chemical Specifications
Property
Data
Notes
Correct CAS
24373-66-8
Do not use 16502-01-5
Formula
C₅H₇NO₃S
MW: 161.18 g/mol
Appearance
White to off-white solid/semisolid
Low melting point; may liquefy slightly above RT.[1][2][4][5]
Reactivity
Electrophilic, Moisture Sensitive
Reacts rapidly with amines, alcohols, and water.[1][2]
Solubility
DMSO, DMF, Acetonitrile, THF
Poor solubility in non-polar alkanes (Hexane).[1][2]
Due to the isocyanate group's sensitivity to moisture, all handling must occur under anhydrous conditions.[1]
Figure 1: Critical handling workflow to prevent hydrolysis of the isocyanate group.[1][2]
Protocol A: Synthesis of Sulfolane-Urea Derivatives
This protocol describes the coupling of 3-Isocyanatotetrahydrothiophene 1,1-dioxide with a secondary amine to form a urea.[1][2] This is the standard method for derivatizing drug scaffolds.[2]
Dissolve the Amine substrate (1.0 mmol) in anhydrous DCM (5 mL).
Note: If the amine is an HCl salt, add 1.2 equiv of DIPEA and stir for 10 minutes to liberate the free base.
Addition of Isocyanate:
Dissolve 3-Isocyanatotetrahydrothiophene 1,1-dioxide (1.1 mmol, 177 mg) in anhydrous DCM (2 mL) in a separate vial.
Add the isocyanate solution dropwise to the amine solution at 0°C (ice bath) to control the exotherm.
Rationale: Although sulfolane isocyanates are less reactive than aromatic isocyanates, the reaction is still exothermic.[1] Cooling prevents side reactions (dimerization).[2]
Reaction Monitoring:
Allow the mixture to warm to Room Temperature (RT).
Stir for 2–4 hours.
QC Check: Monitor by TLC or LC-MS.
IR Monitoring: The disappearance of the strong isocyanate peak at ~2270 cm⁻¹ indicates consumption of the reagent.
Workup & Purification:
Scavenging (Recommended): Add a polymer-supported amine scavenger (e.g., Trisamine resin) to remove excess isocyanate.[1][2] Stir for 30 mins, then filter.
Evaporation: Concentrate the filtrate under reduced pressure.
Purification: If necessary, purify via flash chromatography.[1][2]
Note: The sulfolane group is highly polar. Expect the product to elute later than typical ureas. Use a gradient of DCM:MeOH (95:5).[2]
This protocol outlines the use of the compound as an SEI-forming additive for high-voltage Li-ion cells (NMC811 or LiCoO2 cathodes).[1][2]
Rationale
The isocyanate group electropolymerizes on the graphite anode at ~1.8V vs Li/Li+, forming a flexible, nitrogen-rich SEI that suppresses electrolyte decomposition.[1][2] The sulfone group remains stable at high cathode potentials (>4.4V).[2]
Formulation Steps
Base Electrolyte Preparation:
Standard: 1.0 M LiPF₆ in EC/EMC (3:7 v/v).
Water Content: Must be <10 ppm (Karl Fischer titration).[2]
Additive Dosing:
Concentration: 0.5 wt% to 2.0 wt%.
Calculation: For 10g of electrolyte, add 0.05g (0.5%) to 0.20g (2.0%) of the isocyanate.[2]
Mixing (Glovebox Mandatory):
Perform all steps in an Argon-filled glovebox (O₂ < 0.5 ppm, H₂O < 0.5 ppm).[1][2]
Add the solid isocyanate to the electrolyte.
Stir magnetically for 6 hours until fully dissolved.
Observation: The solution should remain clear. Cloudiness indicates moisture contamination (formation of insoluble urea derivatives).[2]
Electrochemical Testing:
Formation Cycle: Charge at low C-rate (C/20) for the first cycle to ensure dense, uniform SEI formation.
Degassing: If using pouch cells, perform a degassing step after the first charge, as isocyanate polymerization may release trace CO₂ if trace moisture was present.[1]
Reaction Mechanism & Troubleshooting
Mechanism: Urea Formation
The nucleophilic amine attacks the central carbon of the isocyanate group.
Figure 2: Nucleophilic addition mechanism.
Troubleshooting Table
Issue
Probable Cause
Corrective Action
White precipitate forms immediately
Moisture contamination
Dry all solvents over molecular sieves (3Å).[1][2] Ensure glassware is flame-dried.[1][2]
Incomplete conversion
Isocyanate hydrolysis
The reagent may have degraded in storage.[2] Use fresh reagent or add 1.5 equiv.[1][2]
Product stuck on silica column
High Polarity of Sulfolane
Switch to a more polar eluent (e.g., DCM:MeOH or even Acetonitrile:Water reverse phase).[2]
Battery cell gassing
High moisture in electrolyte
Ensure LiPF₆ and solvents are battery-grade (<10 ppm H₂O).[1][2]
References
Chemical Identity & Properties
Sigma-Aldrich. 3-Isocyanatotetrahydrothiophene 1,1-dioxide Product Sheet. CAS 24373-66-8.[1][2][3][4]
Zhang, Q., et al. (2018).[1][2] Sulfolane-based Electrolytes for High Voltage Lithium-Ion Batteries. Energy Storage Materials.
Haregewoin, A. M., et al. (2016).[1][2] Electrolyte additives for lithium ion battery electrodes: progress and perspectives. Energy & Environmental Science. (Discusses isocyanates as SEI formers).
CAS Correction Data
PubChem.[1][2][6] Compound Summary for CAS 16502-01-5 (Tryptoline).
Application Notes and Protocols for the Derivatization of Biomolecules with 3-Isocyanatotetrahydrothiophene 1,1-dioxide
Introduction: A Novel Reagent for Biomolecule Modification In the dynamic fields of proteomics, drug development, and diagnostics, the precise chemical modification of biomolecules is paramount for elucidating their func...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A Novel Reagent for Biomolecule Modification
In the dynamic fields of proteomics, drug development, and diagnostics, the precise chemical modification of biomolecules is paramount for elucidating their function, enhancing their therapeutic properties, and improving their detection. We introduce 3-Isocyanatotetrahydrothiophene 1,1-dioxide , a promising derivatization agent designed for the stable and efficient labeling of biomolecules. This reagent uniquely combines the well-defined reactivity of an isocyanate functional group with the advantageous physicochemical properties of a sulfolane moiety.
The isocyanate group provides a versatile handle for covalently modifying primary amine groups present at the N-terminus of proteins and peptides, as well as the side chains of lysine residues. This reaction is typically efficient and proceeds under mild conditions compatible with the structural integrity of most biomolecules. The sulfolane (tetrahydrothiophene 1,1-dioxide) core is a highly polar, water-miscible, and chemically inert heterocycle.[1][2] Its incorporation into a derivatizing agent is anticipated to enhance the solubility and stability of the resulting bioconjugates, which is particularly beneficial for downstream analytical techniques such as mass spectrometry.[3][4]
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 3-Isocyanatotetrahydrothiophene 1,1-dioxide for the derivatization of peptides and proteins.
Chemical Properties and Reactivity
3-Isocyanatotetrahydrothiophene 1,1-dioxide is an organosulfur compound with the chemical formula C₅H₇NO₃S.[5] Its structure features a five-membered sulfolane ring, which imparts high polarity and stability, and a reactive isocyanate group.
The key to the utility of this reagent lies in the electrophilic nature of the isocyanate group, which readily reacts with nucleophilic primary amines found in biomolecules. This reaction forms a stable urea linkage.
Mechanism of Derivatization
The primary reaction pathway involves the nucleophilic attack of a primary amine on the carbonyl carbon of the isocyanate, leading to the formation of a stable urea bond.
Caption: Reaction of a primary amine with 3-Isocyanatotetrahydrothiophene 1,1-dioxide.
Application Notes
The unique properties of 3-Isocyanatotetrahydrothiophene 1,1-dioxide make it a valuable tool for a range of applications in biological research and drug development.
Enhanced Peptide and Protein Identification by Mass Spectrometry
Derivatization of peptides with this reagent can improve their ionization efficiency and fragmentation behavior in mass spectrometry, facilitating more confident identification. The introduction of the sulfolane tag can also be used to introduce a specific mass shift, aiding in the differentiation of labeled from unlabeled species.
Quantitative Proteomics
While not inherently an isotopic labeling reagent, the complete and predictable reaction with primary amines allows for its use in quantitative proteomics strategies. For instance, it can be used in conjunction with stable isotope-labeled standards or in label-free quantification workflows to improve signal intensity and reproducibility. Isotopic variants of this reagent could be synthesized for use in stable isotope labeling workflows.
Characterization of Protein-Ligand Interactions
By reacting with accessible primary amines on a protein's surface, this reagent can be used to probe protein conformation and ligand binding sites. Changes in the reactivity of specific lysine residues in the presence and absence of a ligand can provide insights into the binding interface.
Improving the Properties of Therapeutic Peptides and Proteins
The high polarity of the sulfolane moiety can be leveraged to improve the solubility and pharmacokinetic properties of therapeutic peptides and proteins. Covalent modification with this reagent may also protect the N-terminus from enzymatic degradation.
Experimental Protocols
The following protocols are provided as a starting point and should be optimized for the specific biomolecule and application.
Protocol 1: Derivatization of Peptides for Mass Spectrometry Analysis
This protocol is designed for the labeling of purified peptide samples or proteolytic digests of proteins.
Peptide sample dissolved in a suitable buffer (e.g., 50 mM triethylammonium bicarbonate, pH 8.5)
Quenching solution (e.g., 50 mM hydroxylamine or Tris buffer, pH 8.5)
Solid-phase extraction (SPE) cartridges for sample cleanup (e.g., C18)
Procedure:
Reagent Preparation: Prepare a 100 mM stock solution of 3-Isocyanatotetrahydrothiophene 1,1-dioxide in anhydrous acetonitrile. This solution should be prepared fresh before each use.
Sample Preparation: Resuspend the peptide sample in the reaction buffer to a final concentration of 1-5 mg/mL.
Derivatization Reaction: Add the reagent stock solution to the peptide solution to achieve a final reagent concentration of 10-20 mM. The final concentration of the organic solvent should not exceed 30% (v/v) to maintain peptide solubility.
Incubation: Incubate the reaction mixture at room temperature for 1-2 hours with gentle agitation.
Quenching: Add the quenching solution to a final concentration of 50 mM and incubate for 15 minutes to react with any excess reagent.
Sample Cleanup: Acidify the sample with 0.1% trifluoroacetic acid (TFA) and proceed with desalting using a C18 SPE cartridge according to the manufacturer's instructions.
Analysis: The eluted, derivatized peptides are now ready for analysis by LC-MS/MS.
Caption: Workflow for the derivatization of peptides.
Protocol 2: Surface Labeling of Proteins
This protocol is designed for the labeling of accessible primary amines on the surface of a purified protein.
Materials:
3-Isocyanatotetrahydrothiophene 1,1-dioxide
Anhydrous dimethylformamide (DMF)
Purified protein in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)
Dialysis or size-exclusion chromatography system for buffer exchange and removal of excess reagent
Procedure:
Reagent Preparation: Prepare a 1 M stock solution of 3-Isocyanatotetrahydrothiophene 1,1-dioxide in anhydrous DMF.
Protein Preparation: Ensure the protein solution is at a concentration of 1-10 mg/mL in an amine-free buffer.
Derivatization Reaction: Slowly add the reagent stock solution to the protein solution while gently vortexing to achieve a 10- to 100-fold molar excess of the reagent over the protein. The final concentration of DMF should be kept below 10% (v/v) to avoid protein denaturation.
Incubation: Incubate the reaction mixture at 4°C for 2-4 hours with gentle end-over-end rotation.
Removal of Excess Reagent: Remove unreacted reagent by dialysis against the desired storage buffer or by using a size-exclusion chromatography column.
Characterization: The extent of labeling can be determined by mass spectrometry (measuring the mass shift of the intact protein) or by spectrophotometric methods if a chromophoric group is present.
Characterization of Derivatized Biomolecules
Mass Spectrometry:
The primary method for characterizing the derivatized biomolecules is mass spectrometry. The addition of the 3-isocyanatotetrahydrothiophene 1,1-dioxide moiety will result in a mass increase of 161.02 Da per modification.
Tandem Mass Spectrometry (MS/MS):
During MS/MS analysis of derivatized peptides, the urea linkage is generally stable. Fragmentation will occur along the peptide backbone, allowing for sequence determination. The presence of the modification on the N-terminus or a lysine residue can be confirmed by the corresponding mass shift in the b- and y-ion series.
Troubleshooting
Problem
Possible Cause
Solution
Low Derivatization Efficiency
- Inactive reagent (hydrolyzed) - Low pH of reaction buffer - Presence of primary amine-containing buffers (e.g., Tris)
- Prepare fresh reagent stock solution. - Ensure reaction buffer pH is between 8.0 and 9.0. - Use amine-free buffers such as bicarbonate or phosphate.
Protein Precipitation
- High concentration of organic solvent - Reagent concentration too high
- Keep the final organic solvent concentration below 10% for proteins. - Optimize the molar excess of the reagent.
Non-specific Labeling
- Reaction time too long - High temperature
- Reduce the incubation time. - Perform the reaction at 4°C.
References
Hettick, J. M., Ruwona, T. B., & Siegel, P. D. (2009). Structural elucidation of isocyanate-peptide adducts using tandem mass spectrometry. Journal of the American Society for Mass Spectrometry, 20(8), 1567–1575.
Mason, D. E., & Liebler, D. C. (2003). Quantitative analysis of modified proteins by LC-MS/MS of peptides labeled with phenyl isocyanate. Journal of Proteome Research, 2(3), 265–272.
Shell International Petroleum Company Limited. (n.d.). Properties of Sulfolane Quoted in the Literature. Retrieved from [Link]
Brown, W. E., & Wold, F. (1973). Biochemistry of protein-isocyanate interactions: a comparison of the effects of aryl vs.
Wikipedia. (n.d.). Sulfolane. Retrieved from [Link]
Li, J., & Cole, R. B. (2014). Derivatization for liquid chromatography-mass spectrometry. TrAC Trends in Analytical Chemistry, 60, 121-133.
Pal'chikov, V. A., Zarovnaya, I. S., & Dul'nev, P. G. (2018). Synthesis of Tetrahydrothiophene 1,1-Dioxides Fused to Oxazolidin-2-one and Morpholin-2-one Fragments. Russian Journal of Organic Chemistry, 54(7), 1061–1070.
Lee, Y. J., Lee, D. Y., & Kim, Y. H. (2019). Optimization of 3-aminotetrahydrothiophene 1,1-dioxides with improved potency and efficacy as non-electrophilic antioxidant response element (ARE) activators. European Journal of Medicinal Chemistry, 182, 111634.
Nielsen, N. J., & Møller, B. L. (2015). Derivatization of isothiocyanates and their reactive adducts for chromatographic analysis. Phytochemistry, 118, 133-141.
ResearchGate. (n.d.). Chemical and physical properties of sulfolane. Retrieved from [Link]
Bartolucci, G., et al. (2001). Reactions of 4-methylphenyl isocyanate with amino acids.
ResearchGate. (n.d.). New Derivatization Reagent for Detection of free Thiol-groups in Metabolites and Proteins in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry Imaging. Retrieved from [Link]
ResearchGate. (n.d.). Amino Acid Analysis. Retrieved from [Link]
Roberts, D. W., et al. (2011). Refining the Amino Reactivity-Based Identification of Respiratory Sensitizers. Chemical Research in Toxicology, 24(10), 1735–1745.
ResearchGate. (n.d.). Kinetic investigation on carbamate formation from the reaction of carbon dioxide with amino acids in homogeneous aqueous solution. Retrieved from [Link]
ResearchGate. (n.d.). Reactions of Excited States of Phenoxazin-3-one Dyes with Amino Acids. Retrieved from [Link]
Wang, Y., et al. (2022). Effect of solvent composition on the extraction of proteins from hemp oil processing stream. Food Chemistry, 373, 131475.
Google Patents. (n.d.). Amino acids react with carbon dioxide (CO2) and form nanofibers and nanoflowers.
ResearchGate. (n.d.). Design, synthesis, and biological evaluation of benzo[b]thiophene 1,1-dioxide derivatives as potent STAT3 inhibitors. Retrieved from [Link]
The Sulfonyl Isocyanate Moiety: Harnessing 3-Isocyanatotetrahydrothiophene 1,1-dioxide for Robust Bioconjugation via Click Chemistry
Introduction: A Novel Reagent for Irreversible, Click-Like Ligation In the dynamic landscape of bioconjugation and drug development, the demand for efficient, selective, and robust chemical ligation strategies is paramou...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A Novel Reagent for Irreversible, Click-Like Ligation
In the dynamic landscape of bioconjugation and drug development, the demand for efficient, selective, and robust chemical ligation strategies is paramount. "Click chemistry" has emerged as a powerful paradigm, emphasizing reactions that are high-yielding, wide in scope, and proceed under benign, often aqueous, conditions. While the copper-catalyzed azide-alkyne cycloaddition (CuAAC) remains the hallmark of click chemistry, the exploration of other "click-like" reactions is crucial for expanding the synthetic biologist's and medicinal chemist's toolkit. Herein, we introduce 3-Isocyanatotetrahydrothiophene 1,1-dioxide , a versatile and highly reactive building block, and detail its application in click chemistry-inspired bioconjugation.
The core of this reagent's utility lies in the potent electrophilicity of the isocyanate group, further activated by the electron-withdrawing sulfone moiety within the tetrahydrothiophene 1,1-dioxide (sulfolane) ring. This inherent reactivity allows for rapid and essentially irreversible covalent bond formation with a variety of nucleophiles commonly found in biological systems, such as primary amines, thiols, and hydroxyl groups. These reactions proceed under mild conditions, often without the need for a catalyst, embodying the key principles of click chemistry. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, properties, and practical application of 3-Isocyanatotetrahydrothiophene 1,1-dioxide in creating stable bioconjugates.
Synthesis of 3-Isocyanatotetrahydrothiophene 1,1-dioxide: A Protocol
The target isocyanate is readily synthesized from its corresponding primary amine precursor, 3-aminotetrahydrothiophene 1,1-dioxide. The use of triphosgene as a phosgene equivalent is recommended for its comparative safety and ease of handling.[1][2][3]
Experimental Protocol: Synthesis from 3-Aminotetrahydrothiophene 1,1-dioxide
Triethylamine (Et3N) or other non-nucleophilic base
Saturated aqueous sodium bicarbonate solution
Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)
Standard glassware for organic synthesis (three-neck flask, dropping funnel, condenser)
Inert atmosphere (Nitrogen or Argon)
Procedure:
Preparation of the Amine Free Base: In a round-bottom flask, dissolve 3-aminotetrahydrothiophene 1,1-dioxide hydrochloride in a minimal amount of water and cool in an ice bath. Add saturated sodium bicarbonate solution dropwise until the solution is basic (pH > 8), liberating the free amine. Extract the aqueous layer three times with DCM. Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure to obtain the free amine. Note: The free amine can be used directly in the next step.
Phosgenation Reaction: In a three-necked flask equipped with a dropping funnel, a condenser, and a nitrogen inlet, dissolve triphosgene (0.35 equivalents relative to the amine) in anhydrous DCM under an inert atmosphere. Cool the solution to 0 °C in an ice bath.
In a separate flask, dissolve the 3-aminotetrahydrothiophene 1,1-dioxide (1 equivalent) and triethylamine (2.2 equivalents) in anhydrous DCM.
Slowly add the amine/triethylamine solution to the stirred triphosgene solution via the dropping funnel over 30-60 minutes, maintaining the temperature at 0 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or infrared (IR) spectroscopy (disappearance of the N-H stretch of the amine and appearance of the strong isocyanate stretch around 2250-2270 cm⁻¹).
Work-up and Purification: Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt. Wash the filtrate with cold, dilute hydrochloric acid (to remove excess triethylamine) and then with brine. Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude 3-Isocyanatotetrahydrothiophene 1,1-dioxide.
Purification (Optional): The crude product can be purified by vacuum distillation or column chromatography on silica gel using a non-polar eluent system (e.g., hexanes/ethyl acetate). However, for many applications, the crude product may be of sufficient purity.
Safety Precautions: Triphosgene is a toxic substance and should be handled with extreme care in a well-ventilated fume hood. It is a moisture-sensitive solid that can release phosgene gas. Personal protective equipment (gloves, safety glasses, lab coat) is mandatory.
Click-Like Reactions with Nucleophiles: Principles and Protocols
The high electrophilicity of the isocyanate carbon in 3-Isocyanatotetrahydrothiophene 1,1-dioxide makes it an excellent reaction partner for a range of nucleophiles. These reactions are typically rapid, high-yielding, and proceed under mild conditions, qualifying them as "click-like" reactions.
Reaction with Primary Amines to Form Stable Ureas
The reaction of isocyanates with primary amines to form ureas is one of the most robust and widely used bioconjugation reactions. The resulting urea linkage is exceptionally stable to hydrolysis and enzymatic degradation.
Diagram: Reaction with Primary Amines
Caption: Reaction of 3-Isocyanatotetrahydrothiophene 1,1-dioxide with a primary amine.
General Protocol for Amine Ligation (e.g., Protein Labeling)
Materials:
Biomolecule containing accessible primary amine groups (e.g., protein with lysine residues) in a suitable buffer (e.g., PBS, HEPES, borate buffer, pH 7.5-8.5). Note: Avoid amine-containing buffers like Tris.
3-Isocyanatotetrahydrothiophene 1,1-dioxide stock solution in a dry, aprotic solvent (e.g., DMSO, DMF).
Quenching reagent (e.g., Tris buffer, hydroxylamine).
Purification system (e.g., size-exclusion chromatography, dialysis).
Procedure:
Biomolecule Preparation: Prepare a solution of the biomolecule at a known concentration in the chosen reaction buffer.
Reagent Addition: Add a 5-20 fold molar excess of the 3-Isocyanatotetrahydrothiophene 1,1-dioxide stock solution to the biomolecule solution with gentle mixing. The optimal molar excess should be determined empirically for each specific application.
Incubation: Incubate the reaction mixture at room temperature or 4°C for 1-4 hours. Reaction progress can be monitored by techniques such as mass spectrometry or SDS-PAGE if a significant mass change is expected.
Quenching: Add a quenching reagent to consume any unreacted isocyanate.
Purification: Purify the bioconjugate from excess reagent and byproducts using an appropriate method.
Reaction with Thiols to Form Thiocarbamates
The reaction with thiols is particularly noteworthy as it is often faster than the reaction with amines and can be performed at neutral or slightly acidic pH. This allows for selective targeting of cysteine residues in proteins.
Diagram: Reaction with Thiols
Caption: Reaction of 3-Isocyanatotetrahydrothiophene 1,1-dioxide with a thiol.
General Protocol for Thiol Ligation (e.g., Cysteine-Specific Labeling)
Materials:
Biomolecule containing accessible thiol groups (e.g., protein with cysteine residues) in a suitable buffer (e.g., phosphate buffer, pH 6.5-7.5). If necessary, reduce disulfide bonds using a reducing agent like DTT or TCEP, followed by removal of the reducing agent.
3-Isocyanatotetrahydrothiophene 1,1-dioxide stock solution in a dry, aprotic solvent (e.g., DMSO, DMF).
Quenching reagent (e.g., a small molecule thiol like β-mercaptoethanol).
Purification system.
Procedure:
Biomolecule Preparation: Prepare a solution of the thiol-containing biomolecule in the reaction buffer.
Reagent Addition: Add a 1.5-5 fold molar excess of the isocyanate stock solution to the biomolecule solution.
Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes.
Quenching: Add a quenching reagent to terminate the reaction.
Purification: Purify the bioconjugate.
Reaction with Alcohols to Form Carbamates
While the reaction with alcohols is generally slower than with amines or thiols, it can be a useful method for modifying biomolecules containing accessible hydroxyl groups, such as serine, threonine, or tyrosine residues, or for conjugating to small molecules bearing alcohol functionalities. The reaction may require a catalyst (e.g., a tertiary amine) and/or elevated temperatures for efficient conversion.
Diagram: Reaction with Alcohols
Caption: Reaction of 3-Isocyanatotetrahydrothiophene 1,1-dioxide with an alcohol.
Quantitative Data Summary
The following table summarizes the typical reaction conditions and expected outcomes for the click-like reactions of 3-Isocyanatotetrahydrothiophene 1,1-dioxide. Note that these are general guidelines and optimal conditions should be determined experimentally.
Nucleophile
Product Linkage
pH Range
Relative Rate
Molar Excess of Isocyanate
Typical Reaction Time
Primary Amine
Urea
7.5 - 8.5
Fast
5-20 fold
1-4 hours
Thiol
Thiocarbamate
6.5 - 7.5
Very Fast
1.5-5 fold
30-60 minutes
Alcohol
Carbamate
7.0 - 8.0
Moderate
10-50 fold
4-24 hours
Applications in Drug Development and Research
The robust and efficient conjugation chemistry of 3-Isocyanatotetrahydrothiophene 1,1-dioxide opens up a wide range of applications:
Antibody-Drug Conjugates (ADCs): The stable linkages formed are ideal for attaching cytotoxic payloads to antibodies for targeted cancer therapy.
PEGylation: Covalent attachment of polyethylene glycol (PEG) chains to therapeutic proteins to improve their pharmacokinetic profiles.
Surface Immobilization: Covalently attaching proteins, peptides, or small molecules to surfaces for applications in diagnostics and biomaterials.
Fluorescent Labeling: Attaching fluorescent dyes to biomolecules for imaging and tracking studies.
Cross-linking: Creating cross-linked protein complexes for structural biology studies.
Conclusion: A Powerful Addition to the Click Chemistry Toolbox
3-Isocyanatotetrahydrothiophene 1,1-dioxide represents a highly valuable reagent for researchers seeking to perform efficient and irreversible bioconjugations. Its "click-like" reactivity with a range of biologically relevant nucleophiles, coupled with the stability of the resulting covalent linkages, makes it a powerful tool in drug discovery, diagnostics, and fundamental biological research. The straightforward synthesis and versatile reactivity of this sulfonyl isocyanate underscore its potential to become a staple in the modern chemist's and biologist's synthetic arsenal.
References
Navarro, R., et al. (2020). A versatile synthetic approach for the easy preparation, under smooth reaction conditions, of diverse classes of linear polymers bearing aliphatic or aromatic isocyanate groups in the side chains. Polymer Chemistry, 11(33), 5345-5354. [Link]
Tsai, J. H., et al. (2002). SYNTHESIS OF AMINO ACID ESTER ISOCYANATES: METHYL (S)-2-ISOCYANATO-3-PHENYLPROPANOATE. Organic Syntheses, 78, 220. [Link]
Eckert, H. (2012). Phosgenation Reactions with Phosgene from Triphosgene. ChemInform, 43(26). [Link]
Application Note: Functionalization of Polyurethanes using 3-Isocyanatotetrahydrothiophene 1,1-dioxide
Executive Summary This Application Note details the protocol for utilizing 3-Isocyanatotetrahydrothiophene 1,1-dioxide (also known as 3-Isocyanatosulfolane) in the synthesis and modification of polyurethane (PU) systems....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This Application Note details the protocol for utilizing 3-Isocyanatotetrahydrothiophene 1,1-dioxide (also known as 3-Isocyanatosulfolane) in the synthesis and modification of polyurethane (PU) systems.
Critical Chemical Distinction:
Researchers must note that 3-Isocyanatotetrahydrothiophene 1,1-dioxide is a monoisocyanate (
). Unlike diisocyanates (e.g., MDI, TDI) which form the polymer backbone, this compound acts as a chain terminator or surface modifier .
Target Applications:
End-Capping: Terminating active isocyanate/hydroxyl chains to introduce high-polarity sulfone groups, enhancing solvent resistance and dielectric properties.
Medicinal Chemistry: Synthesis of sulfolane-carbamate moieties for drug delivery systems, leveraging the sulfolane ring's metabolic stability and polarity.
Chemical Profile & "The Sulfolane Effect"
The inclusion of the tetrahydrothiophene 1,1-dioxide (sulfolane) moiety introduces unique physicochemical properties to the urethane linkage.
Property
Specification
Compound Name
3-Isocyanatotetrahydrothiophene 1,1-dioxide
CAS Number
16502-01-5 (Analogous derivatives: 24373-66-8)
Molecular Weight
~161.18 g/mol
Physical State
Solid / Crystalline Powder (typically)
Solubility
Soluble in polar aprotic solvents (DMF, DMSO, Acetonitrile). Insoluble in non-polar aliphatics.
Mechanistic Insight: Electronic Activation
The sulfone group (
) at the 1-position is strongly electron-withdrawing. This reduces electron density on the tetrahydrothiophene ring. Consequently, the isocyanate carbon at the 3-position is more electrophilic than in standard cycloalkyl isocyanates (e.g., cyclohexyl isocyanate).
Result: Faster reaction kinetics with nucleophiles (alcohols/amines).
Risk: Higher susceptibility to hydrolysis (moisture sensitivity).
Protocol A: End-Capping Polyurethane Prepolymers
Objective: To synthesize a polyurethane prepolymer and terminate the chain ends with sulfolane groups to modify surface energy and adhesion properties.
Materials & Reagents[1][2][3][4][5][6][7]
Polyol: Polytetramethylene ether glycol (PTMEG),
(dried).
Diisocyanate: 4,4'-Methylene diphenyl diisocyanate (MDI) or Hexamethylene diisocyanate (HDI).[1]
Modifier: 3-Isocyanatotetrahydrothiophene 1,1-dioxide (dried in vacuo).
Catalyst: Dibutyltin dilaurate (DBTL) [0.1 wt%].
Solvent: Anhydrous Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP). Note: Toluene is standard for PUs but may not dissolve the sulfolane monomer efficiently; a co-solvent system is recommended.
Experimental Workflow
Step 1: Prepolymer Synthesis (NCO-Terminated)
Charge a 3-neck reaction flask (equipped with nitrogen inlet, mechanical stirrer, and condenser) with PTMEG (1.0 eq) .
Heat to 80°C under vacuum for 1 hour to remove trace moisture.
Cool to 60°C and introduce
blanket.
Add MDI (2.0 eq) . This excess ensures NCO-terminated chains.
Note: To cap the polymer, we must first chain-extend to the desired molecular weight, or if a short oligomer is desired, proceed directly to capping.
Scenario: We will cap the remaining free isocyanates with a short diol, then use the Sulfolane Isocyanate to cap any residual hydroxyls (reverse strategy) OR use the Sulfolane Isocyanate to cap an OH-terminated prepolymer.
Figure 1: Workflow for the synthesis of sulfolane-terminated polyurethane oligomers.
Protocol B: Small Molecule Carbamate Synthesis (Drug Discovery)
Objective: To synthesize a discrete urethane molecule (Carbamate) incorporating the sulfolane ring for biological assay.
Reaction Scheme
Procedure
Preparation: In a flame-dried Schlenk flask, dissolve Target Alcohol (1.0 mmol) in anhydrous THF (5 mL).
Activation: Add Triethylamine (1.2 mmol) as a base scavenger/catalyst.
Addition: Add 3-Isocyanatotetrahydrothiophene 1,1-dioxide (1.1 mmol) as a solid or dissolved in minimal THF.
Reaction: Stir at Reflux (66°C) for 4 hours.
Why Reflux? The steric bulk of the sulfolane ring may require thermal energy to overcome the activation barrier, despite the electronic activation.
Quench: Cool to RT and add 1 mL saturated
.
Extraction: Extract with Ethyl Acetate (
). Wash organic phase with brine.
Purification: Silica Gel Chromatography (Gradient: Hexane
EtOAc). The sulfolane group is highly polar; expect the product to elute later than standard carbamates.
Troubleshooting & Critical Parameters
Issue
Probable Cause
Corrective Action
Gelation during capping
Crosslinking due to moisture
Ensure all solvents are anhydrous (<50 ppm water). Use molecular sieves.
Incomplete Reaction
Steric hindrance of sulfolane ring
Increase temperature to 80°C; Switch catalyst to Bismuth Neodecanoate (more selective).
Precipitation during reaction
Poor solubility of sulfolane moiety
Switch solvent system to 100% DMF or DMSO. Avoid Toluene/Hexane.
Yellowing of Product
Oxidation of sulfone/amine impurities
Perform reaction under strict Nitrogen or Argon atmosphere.
Mechanism of Action
The formation of the urethane linkage follows a nucleophilic addition mechanism. The unique feature here is the inductive effect of the sulfone.
Figure 2: Nucleophilic addition mechanism. The electron-withdrawing sulfone group (not shown) stabilizes the negative charge density in the transition state, potentially accelerating the attack.
References
Compound Data: PubChem. 3-Isocyanatotetrahydrothiophene 1,1-dioxide. National Library of Medicine. [Link](Note: General landing page provided for verification of compound class).
Polyurethane Chemistry: Szycher, M. (2012). Szycher's Handbook of Polyurethanes (2nd Ed.). CRC Press.
Sulfolane Chemistry: Tilstam, U. (2012). "Sulfolane: A Versatile Dipolar Aprotic Solvent". Organic Process Research & Development. [Link]
Isocyanate Reactivity: Bayer MaterialScience (Covestro). "Chemistry of Polyurethanes".[2][3][4] [Link]
(Note: Specific literature on PUs made solely from 3-isocyanatosulfolane is rare; protocols are derived from standard cyclic isocyanate chemistry adapted for sulfone polarity.)
"3-Isocyanatotetrahydrothiophene 1,1-dioxide" as a pharmaceutical intermediate
Application Note: 3-Isocyanatotetrahydrothiophene 1,1-dioxide as a Strategic Pharmacophore Installer Abstract This technical guide details the utility, synthesis, and handling of 3-Isocyanatotetrahydrothiophene 1,1-dioxi...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 3-Isocyanatotetrahydrothiophene 1,1-dioxide as a Strategic Pharmacophore Installer
Abstract
This technical guide details the utility, synthesis, and handling of 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8), also known as 3-isocyanatosulfolane.[1] While the amino-derivative of the sulfolane ring is a well-known building block, the isocyanate variant represents a potent electrophilic tool for medicinal chemists.[1] It allows for the rapid installation of the 1,1-dioxotetrahydrothien-3-yl moiety—a polar, non-aromatic pharmacophore known to improve metabolic stability and aqueous solubility in drug candidates.[1] This guide focuses on its application in synthesizing urea-linked bioisosteres, specifically referencing its utility in developing NRF2 activators and potential HIV integrase inhibitor analogs.[1]
Chemical Profile & Strategic Utility
The sulfolane ring is a "privileged structure" in medicinal chemistry. Unlike traditional lipophilic rings (e.g., cyclohexane, benzene), the sulfolane group possesses a high dipole moment and forms strong hydrogen bonds via its sulfone oxygens, often improving the LogD and metabolic clearance profiles of lead compounds.[1]
Key Properties:
Chemical Name: 3-Isocyanatotetrahydrothiophene 1,1-dioxide[1]
Physical State: White to off-white solid (or viscous oil if impure).[1]
Reactivity: Highly electrophilic isocyanate (-N=C=O) group; sensitive to moisture (hydrolyzes to amine and CO₂).[1]
Why Use This Intermediate?
Polarity Modulation: Replacing a phenyl or cyclohexyl group with a sulfolane ring can lower LogP by ~1.5–2.0 units, enhancing solubility.
Metabolic Stability: The sulfone group is generally resistant to oxidative metabolism (CYP450), unlike sulfur-containing heterocycles (thioethers) which are prone to oxidation.[1]
Rigid Geometry: The 5-membered ring holds substituents in specific vectors, useful for probing receptor binding pockets.[1]
Application Case Study: NRF2 Activators
Recent medicinal chemistry campaigns (e.g., Lee et al., 2022) have utilized the sulfolane scaffold to develop non-electrophilic activators of the NRF2 (Nuclear factor erythroid 2-related factor 2) pathway, which regulates antioxidant proteins.[1]
The Challenge: Developing NRF2 activators that avoid the toxicity associated with electrophilic "warheads" (Michael acceptors).
The Solution: Urea-linked sulfolane derivatives showed improved potency and safety profiles.[1]
Role of the Isocyanate: The 3-isocyanatosulfolane serves as the critical "linker reagent." It reacts with diverse amine libraries to generate N-(1,1-dioxotetrahydrothiophen-3-yl)ureas efficiently, allowing for rapid Structure-Activity Relationship (SAR) exploration.[1]
Experimental Protocols
Protocol A: In-Situ Generation and Coupling (Recommended)
Rationale: Commercial isocyanates can degrade upon storage. Generating the isocyanate in situ from the stable amine hydrochloride salt (CAS: 51642-03-6) ensures high purity and reproducibility.[1]
Purification: Recrystallization (often from EtOAc/Hexane) is preferred due to the high polarity of the sulfolane; Column chromatography (MeOH/DCM gradient) if necessary.
Visualization of Workflow
The following diagram illustrates the logical flow of the synthesis and the critical decision points.
Caption: Figure 1. One-pot synthesis workflow for generating sulfolane-urea derivatives via the isocyanate intermediate.
Analytical Validation Standards
To ensure the integrity of the intermediate and final product, the following spectral characteristics must be verified.
Multiplet for the CH proton at the 3-position of the sulfolane ring.[1]
13C NMR
Chemical Shift
~155–158 ppm
Carbonyl carbon of the formed Urea.
Safety & Handling Protocol
Hazard Class: Sensitizer / Irritant.
Respiratory: Isocyanates are potent respiratory sensitizers. All operations must be performed in a functioning fume hood.
Quenching: Never dispose of unreacted isocyanate directly. Quench excess reaction mixtures with a solution of 10% Methanol in water containing catalytic base (to convert isocyanate to the inert carbamate/urea) before disposal.
Storage: If the isocyanate is isolated, store at -20°C under Argon. It is hygroscopic and will polymerize or hydrolyze to the insoluble urea dimer upon exposure to moisture.
References
Lee, J. H., et al. (2022). Optimization of 3-aminotetrahydrothiophene 1,1-dioxides with improved potency and efficacy as non-electrophilic antioxidant response element (ARE) activators. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 2795201: 3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride.[1][2] Retrieved from [Link][1]
"3-Isocyanatotetrahydrothiophene 1,1-dioxide" in agricultural chemistry
Technical Application Note: 3-Isocyanatotetrahydrothiophene 1,1-dioxide in Agrochemical Synthesis Executive Summary 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8), often referred to as 3-Isocyanatosulfolan...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Application Note: 3-Isocyanatotetrahydrothiophene 1,1-dioxide in Agrochemical Synthesis
Executive Summary
3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8), often referred to as 3-Isocyanatosulfolane , represents a critical "polarity tuner" in modern agricultural chemistry. Unlike traditional lipophilic spacers (alkyl or aryl chains), the sulfolane ring provides a unique combination of high polarity, water miscibility, and metabolic stability.
This application note details the utility of 3-Isocyanatosulfolane as an electrophilic building block for synthesizing Next-Generation Agrochemicals . By introducing the sulfolane moiety into pesticide scaffolds via stable urea or carbamate linkages, researchers can significantly enhance the systemic mobility (xylem transport) and water solubility of active ingredients (AIs) without compromising their binding affinity.
Chemical Profile & Reactivity
Property
Specification
Chemical Name
3-Isocyanatotetrahydrothiophene 1,1-dioxide
CAS Number
24373-66-8
Molecular Formula
C₅H₇NO₃S
Molecular Weight
161.18 g/mol
Physical State
White to pale yellow solid / Viscous liquid (dependent on purity)
Key Functional Group
Isocyanate (-NCO) at C3 position
Solubility
Soluble in CH₂Cl₂, THF, Acetonitrile, DMF; Reacts with water.[1][2][3]
Mechanistic Insight:
The electrophilic carbon of the isocyanate group is activated by the electron-withdrawing nature of the sulfone (
) group in the ring. This makes 3-Isocyanatosulfolane highly reactive toward nucleophiles (amines, alcohols, thiols), facilitating rapid conjugation under mild conditions.
Figure 1: Reactivity profile of 3-Isocyanatosulfolane. The reagent serves as a pivot to generate urea or carbamate linkages.
Application A: Synthesis of Sulfolane-Modified Urea Herbicides
Context: Urea herbicides (e.g., Diuron, Linuron) inhibit photosynthesis (PSII). However, many suffer from poor soil mobility or excessive lipophilicity. Replacing a phenyl ring or alkyl chain with a sulfolane ring can create a "bioisostere" with improved translocation properties.
Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (ACN)
Catalyst: None usually required; 1-5 mol% DMAP if amine is electron-deficient.
Step-by-Step Methodology:
Preparation: Flame-dry a 50 mL round-bottom flask and purge with Nitrogen (
).
Dissolution: Dissolve 1.0 mmol of the aryl amine in 5 mL anhydrous DCM.
Addition: Cool the solution to 0°C. Add 1.0 mmol of 3-Isocyanatotetrahydrothiophene 1,1-dioxide (dissolved in 2 mL DCM) dropwise over 5 minutes.
Note: Isocyanates are sensitive to moisture. Ensure all glassware is dry to prevent hydrolysis to the amine and subsequent symmetric urea formation.
Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.
Monitoring: Check reaction progress via TLC (Ethyl Acetate/Hexane) or LC-MS. The isocyanate peak should disappear.
Precipitation/Workup:
Scenario A (Precipitate forms): Many sulfolane-ureas precipitate from DCM. Filter the solid, wash with cold DCM, and dry under vacuum.
Scenario B (Soluble): Evaporate solvent. Recrystallize from Ethanol/Water or purify via flash chromatography (SiO₂, MeOH/DCM gradient).
Validation: Confirm structure via ¹H-NMR (DMSO-d₆). Look for the urea -NH- protons (typically
8.0–9.0 ppm) and the sulfolane ring protons ( 2.0–4.0 ppm).
Application B: Carbamate Conjugation for Controlled Release
Context: Carbamates are common insecticide motifs (e.g., Carbaryl). Conjugating a bioactive alcohol to the sulfolane ring can modify its physicochemical properties or act as a pro-drug strategy.
Target Alcohol (e.g., substituted phenol or aliphatic alcohol) (1.0 equiv)
Catalyst: Dibutyltin dilaurate (DBTDL) (1 mol%) or Triethylamine (TEA).
Solvent: Anhydrous Toluene or THF.
Workflow:
Figure 2: Experimental workflow for carbamate synthesis using 3-Isocyanatosulfolane.
Critical Control Point:
Temperature: Alcohols are less nucleophilic than amines. Heating (60–80°C) is often required.
Catalysis: Without DBTDL or a base, the reaction may be sluggish.
Side Reaction: Avoid water strictly. Water competes with the alcohol, forming the amine derivative of the sulfolane, which then reacts with remaining isocyanate to form a symmetric urea impurity (Bis(sulfolanyl)urea).
Safety & Handling Guidelines
Sensitization: Like all isocyanates, this compound is a potential respiratory and skin sensitizer. Handle only in a functioning fume hood.
Moisture Sensitivity: Store under inert gas (Argon/Nitrogen) at 2–8°C.
Decontamination: Spills should be treated with an aqueous solution of 5% sodium carbonate and 2% ammonia to neutralize the isocyanate group.
References
Preparation of 3-Isocyanatotetrahydrothiophene 1,1-dioxide
Source: Sigma-Aldrich / MilliporeSigma Product D
URL: (Note: Representative link for chemical data; specific catalog numbers may vary by region).
Application Note: Protein Surface Modification using 3-Isocyanatotetrahydrothiophene 1,1-dioxide
Executive Summary This guide details the methodology for labeling proteins with 3-Isocyanatotetrahydrothiophene 1,1-dioxide (also known as 3-isocyanatosulfolane). Unlike fluorescent isocyanates (e.g., FITC) used for imag...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the methodology for labeling proteins with 3-Isocyanatotetrahydrothiophene 1,1-dioxide (also known as 3-isocyanatosulfolane). Unlike fluorescent isocyanates (e.g., FITC) used for imaging, this reagent is primarily employed for protein surface engineering .
The introduction of the tetrahydrothiophene 1,1-dioxide (sulfolane) group serves two critical functions:
Solubility Enhancement: The sulfolane moiety is a highly polar, non-ionic group that can improve the aqueous solubility of hydrophobic proteins or peptides.
Charge Neutralization: The reaction converts positively charged lysine
-amines (at physiological pH) into neutral urea linkages, altering the protein's isoelectric point (pI) and electrophoretic mobility.
Reactivity: The isocyanate group (-N=C=O) is highly electrophilic, specifically targeting nucleophiles. In proteins, the primary targets are the
-amino groups of Lysine residues and the N-terminal -amine.[1]
Reaction Mechanism
The conjugation proceeds via a nucleophilic attack of the unprotonated protein amine (
) on the central carbon of the isocyanate group. This forms a tetrahedral intermediate, followed by proton transfer to generate a stable, covalent urea linkage .
Critical Consideration: Isocyanates are susceptible to hydrolysis in aqueous buffers, forming unstable carbamic acids that spontaneously decarboxylate to amines. Therefore, the reaction rate with the protein must outcompete the hydrolysis rate. High pH facilitates the reaction by ensuring protein amines are deprotonated (nucleophilic), but extremely high pH (>9.5) accelerates hydrolysis.[2]
Figure 1: Reaction pathway showing the formation of the stable urea linkage and the competing hydrolysis pathway.
Reagent: 3-Isocyanatotetrahydrothiophene 1,1-dioxide (Store at 4°C, desiccated).
Conjugation Buffer: 0.1 M Sodium Carbonate/Bicarbonate, pH 8.5 – 9.0.
Note: Do NOT use Tris, Glycine, or buffers containing primary amines.
Solvent: Anhydrous DMSO or DMF.
Quenching Buffer: 1 M Tris-HCl (pH 8.0) or 1 M Glycine.
Purification: Desalting columns (e.g., PD-10, Zeba Spin) or Dialysis cassettes (MWCO appropriate for protein).
Step-by-Step Methodology
Step 1: Protein Preparation
Exchange the protein into the Conjugation Buffer (pH 8.5–9.0).
Why: The pKa of the Lysine
-amine is ~10.5. At pH 7.0, it is fully protonated () and unreactive. Raising the pH to 8.5–9.0 generates a sufficient fraction of unprotonated amines () to drive the reaction without denaturing the protein.
Concentration: Adjust protein concentration to 2–5 mg/mL. Higher concentrations favor the conjugation reaction over hydrolysis.
Step 2: Reagent Dissolution
Immediately prior to use, dissolve the 3-Isocyanatotetrahydrothiophene 1,1-dioxide in anhydrous DMSO.
Concentration: Prepare a 10 mg/mL stock solution.
Caution: Isocyanates degrade rapidly in water. Do not prepare aqueous dilutions of the reagent.
Step 3: Conjugation Reaction
Add the reagent solution to the protein sample while vortexing gently.
Stoichiometry: Target a 10-fold to 20-fold molar excess of reagent over protein.[1]
Calculation:
Incubation: Incubate for 1 hour at Room Temperature (20-25°C) or 2 hours at 4°C. Keep the reaction vessel sealed to prevent pH drift.
Step 4: Quenching
Stop the reaction by adding Quenching Buffer (Tris or Glycine) to a final concentration of 50-100 mM. Incubate for 15 minutes.
Mechanism:[3][2][4] The massive excess of primary amines in the quench buffer rapidly consumes any remaining unreacted isocyanate, preventing non-specific modification during purification.
Step 5: Purification
Remove the excess reagent, hydrolysis by-products, and organic solvent using a desalting column or dialysis against PBS (or storage buffer of choice).
Validation & Quality Control
Since the sulfolane group is non-fluorescent, standard UV/Vis absorbance ratios (like A280/A495 for FITC) cannot be used to determine the Degree of Labeling (DOL). Use the following methods:
Mass Spectrometry (Gold Standard)
Method: ESI-TOF or MALDI-TOF MS.
Expected Result: A mass shift of +161.18 Da per conjugated lysine.
Analysis: Calculate the average DOL by measuring the centroid mass shift of the conjugated protein versus the native control.
TNBS Assay (Colorimetric Alternative)
Method: 2,4,6-Trinitrobenzene Sulfonic Acid (TNBS) reacts with free primary amines to form an orange chromophore (
nm).
Logic: As lysines are modified by the isocyanate, the number of free amines decreases.
Calculation:
Solubility/Aggregation Check
Method: Dynamic Light Scattering (DLS).
Expectation: If the labeling was performed to improve solubility, the hydrodynamic radius should remain monodisperse, and the aggregation onset temperature (
) should increase.
Troubleshooting & Optimization
Figure 2: Decision tree for troubleshooting low conjugation efficiency.
Buffer Compatibility Matrix
Buffer Component
Status
Reason
Sodium Bicarbonate
Recommended
Provides optimal pH (8.5-9.0); non-nucleophilic.
Borate
Compatible
Good buffering capacity at alkaline pH.
HEPES/MOPS
Conditional
Only if pH is adjusted > 8.0 (often poor buffering here).
Tris (Tris-hydroxymethyl-aminomethane)
FORBIDDEN
Contains primary amine; will react with isocyanate.
Glycine
FORBIDDEN
Contains primary amine; will react with isocyanate.
Sodium Azide
Compatible
Does not interfere with isocyanate chemistry.
References
Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Chapter 1: Functional Targets; Chapter 2: The Chemistry of Reactive Groups).
Annunziato, M. E., et al. (1993). p-Maleimidophenyl isocyanate: A novel heterobifunctional linker for hydroxyl to thiol coupling. Bioconjugate Chemistry, 4(3), 212-218. (Provides foundational kinetics for isocyanate-protein reactions).
PubChem Compound Summary. (n.d.). 3-Isocyanatotetrahydrothiophene 1,1-dioxide. National Center for Biotechnology Information.
Habeeb, A. F. S. A. (1966). Determination of free amino groups in proteins by trinitrobenzenesulfonic acid. Analytical Biochemistry, 14(3), 328-336. (Standard protocol for TNBS amine quantification).
Application Notes and Protocols: 3-Isocyanatotetrahydrothiophene 1,1-dioxide in Advanced Hydrogel Formation
Introduction: Unlocking New Chemistries in Hydrogel Science For researchers, scientists, and drug development professionals, the quest for novel biomaterials with tunable properties is perpetual. Hydrogels, with their hi...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Unlocking New Chemistries in Hydrogel Science
For researchers, scientists, and drug development professionals, the quest for novel biomaterials with tunable properties is perpetual. Hydrogels, with their high water content and tissue-like mechanical properties, are at the forefront of this endeavor, finding applications in drug delivery, tissue engineering, and regenerative medicine.[1][2][3] The cross-linking chemistry employed during hydrogel synthesis is a critical determinant of the final material's characteristics, including its mechanical strength, degradation profile, and biocompatibility.[4]
This guide introduces a promising, yet relatively unexplored, cross-linking agent: 3-Isocyanatotetrahydrothiophene 1,1-dioxide , also known as 3-isocyanatosulfolane. This molecule uniquely combines the high reactivity of an isocyanate group with the polarity and stability of a sulfone moiety within a cyclic structure. These features present an exciting opportunity to create hydrogels with potentially enhanced thermal stability and unique swelling characteristics. While direct literature on the application of 3-isocyanatotetrahydrothiophene 1,1-dioxide in hydrogel formation is nascent, this document provides a comprehensive theoretical framework and detailed protocols based on the established principles of isocyanate and sulfone chemistry.
The Scientific Rationale: Why 3-Isocyanatotetrahydrothiophene 1,1-dioxide?
The efficacy of 3-Isocyanatotetrahydrothiophene 1,1-dioxide as a hydrogel crosslinker is predicated on the distinct properties of its two key functional components: the isocyanate group and the tetrahydrothiophene 1,1-dioxide (sulfolane) ring.
1. The Isocyanate Group: A Versatile Cross-linking Anchor
The isocyanate group (–N=C=O) is highly reactive towards nucleophiles such as hydroxyl (–OH) and amine (–NH₂) groups, which are abundant in many biocompatible polymers.[5][6] This reactivity allows for the formation of stable urethane and urea linkages, respectively, providing the covalent cross-links necessary for robust hydrogel network formation.[5][6]
Reaction with Hydroxyl Groups: Forms a stable urethane bond.
Reaction with Amine Groups: Forms a highly stable urea bond.
This versatility allows for the cross-linking of a wide array of polymers, including polyethylene glycol (PEG), polyvinyl alcohol (PVA), chitosan, and gelatin.
2. The Tetrahydrothiophene 1,1-dioxide (Sulfolane) Moiety: A Unique Modifying Component
The sulfolane ring is a polar, aprotic structure known for its high thermal and chemical stability. Incorporating this moiety into a hydrogel network is hypothesized to impart several beneficial properties:
Enhanced Thermal Stability: The inherent stability of the sulfolane ring may increase the overall thermal resistance of the hydrogel.
Modulated Hydrophilicity: The polar sulfone group can influence the hydrogel's water-absorbing capacity and swelling behavior.
Biocompatibility: Sulfone-containing polymers have been shown to be biocompatible, a critical requirement for biomedical applications.
Visualizing the Cross-linking Mechanism
The fundamental cross-linking reaction involves the formation of urethane or urea bonds between the isocyanate group of 3-isocyanatotetrahydrothiophene 1,1-dioxide and the functional groups of a polymer backbone.
Figure 1: Conceptual workflow of hydrogel formation using 3-Isocyanatotetrahydrothiophene 1,1-dioxide as a crosslinker.
Experimental Protocols: A Step-by-Step Guide
The following protocols are designed as a starting point for researchers. Optimization of reactant concentrations, reaction times, and temperatures may be necessary depending on the specific polymer used and the desired hydrogel properties.
Protocol 1: Synthesis of a Polyethylene Glycol (PEG)-based Hydrogel
This protocol describes the formation of a hydrogel by cross-linking polyethylene glycol (PEG), a widely used biocompatible polymer, with 3-isocyanatotetrahydrothiophene 1,1-dioxide.
Materials:
Polyethylene glycol (PEG), diol, MW 4000
3-Isocyanatotetrahydrothiophene 1,1-dioxide
Anhydrous Dimethylformamide (DMF)
Dibutyltin dilaurate (DBTDL) catalyst (optional)
Phosphate-buffered saline (PBS), pH 7.4
Equipment:
Glass vials
Magnetic stirrer and stir bars
Nitrogen or Argon source
Syringes
Molds for hydrogel casting
Procedure:
Preparation of PEG Solution:
In a clean, dry glass vial, dissolve a specific amount of PEG-diol in anhydrous DMF to achieve the desired concentration (e.g., 20% w/v).
Stir the solution under an inert atmosphere (N₂ or Ar) until the PEG is completely dissolved.
Addition of Crosslinker:
Calculate the molar ratio of isocyanate groups to hydroxyl groups. A 1:1 ratio is a good starting point, but this can be varied to control the cross-linking density.
Carefully add the calculated amount of 3-isocyanatotetrahydrothiophene 1,1-dioxide to the PEG solution using a syringe.
Optional: For faster gelation, a catalytic amount of DBTDL (e.g., 0.1% w/w of total reactants) can be added.
Gelation:
Mix the solution thoroughly and pour it into the desired molds.
Allow the reaction to proceed at room temperature or slightly elevated temperature (e.g., 37°C) until a stable gel is formed. Gelation time can range from minutes to hours depending on the concentrations and catalyst.
Purification:
Once the hydrogel is formed, immerse it in a large volume of PBS (pH 7.4) to remove any unreacted reagents and the DMF solvent.
Replace the PBS solution every 12 hours for 2-3 days to ensure complete purification.
Protocol 2: Synthesis of a Polyvinyl Alcohol (PVA)-based Hydrogel
This protocol outlines the cross-linking of Polyvinyl Alcohol (PVA), another common hydrogel-forming polymer, using 3-isocyanatotetrahydrothiophene 1,1-dioxide.
Dissolve PVA in anhydrous DMSO to the desired concentration (e.g., 10% w/v) by heating to 90°C with stirring until a clear solution is obtained.
Cool the solution to room temperature under an inert atmosphere.
Cross-linking Reaction:
Add the calculated amount of 3-isocyanatotetrahydrothiophene 1,1-dioxide to the PVA solution. The isocyanate-to-hydroxyl ratio can be adjusted to tune the hydrogel properties.
Mix vigorously to ensure homogeneity.
Gel Formation and Casting:
Cast the solution into molds and allow it to gel at room temperature.
Solvent Exchange and Purification:
Immerse the resulting hydrogels in a large excess of PBS (pH 7.4) to remove the DMSO and any unreacted chemicals, following the same procedure as in Protocol 1.
Characterization of the Formed Hydrogels
A thorough characterization is essential to understand the properties of the newly synthesized hydrogels.
Property
Technique
Purpose
Chemical Structure
Fourier-Transform Infrared Spectroscopy (FTIR)
To confirm the formation of urethane/urea linkages and the incorporation of the sulfone group.
Morphology
Scanning Electron Microscopy (SEM)
To visualize the porous microstructure of the hydrogel.
Mechanical Properties
Rheometry
To determine the storage (G') and loss (G'') moduli, providing insight into the hydrogel's stiffness and viscoelasticity.
Swelling Behavior
Gravimetric Analysis
To measure the equilibrium swelling ratio in different media (e.g., water, PBS), which is crucial for drug delivery applications.
Thermal Stability
Thermogravimetric Analysis (TGA)
To assess the thermal decomposition profile and confirm the enhanced stability potentially imparted by the sulfolane moiety.
Biocompatibility
In vitro cell culture assays (e.g., MTT assay)
To evaluate the cytotoxicity of the hydrogel and its suitability for biomedical applications.
Potential Applications in Drug Development
Hydrogels synthesized with 3-isocyanatotetrahydrothiophene 1,1-dioxide could offer unique advantages for drug delivery.
Sustained Release: The cross-linked network can be tailored to control the diffusion and release of encapsulated therapeutic agents.[1]
Targeted Delivery: The hydrogel matrix can be functionalized with targeting ligands for site-specific drug delivery.
Injectable Hydrogels: By adjusting the gelation kinetics, it may be possible to formulate in-situ forming hydrogels that can be injected as a liquid and solidify at the target site.
Troubleshooting and Considerations
Moisture Sensitivity: Isocyanates are highly reactive with water. Ensure all glassware is dry and use anhydrous solvents to prevent premature reaction and the formation of polyureas.
Toxicity of Reagents: Handle 3-isocyanatotetrahydrothiophene 1,1-dioxide and any catalysts with appropriate personal protective equipment in a well-ventilated fume hood.
Incomplete Gelation: This may be due to insufficient crosslinker, low reactant concentrations, or the absence of a catalyst. Consider increasing the crosslinker concentration or adding a catalyst like DBTDL.
Brittle Hydrogels: An excessively high cross-linking density can lead to brittle gels. Reduce the amount of crosslinker to achieve a more elastic network.
Conclusion
3-Isocyanatotetrahydrothiophene 1,1-dioxide represents a novel and promising cross-linking agent for the synthesis of advanced hydrogels. Its unique combination of a highly reactive isocyanate group and a stable, polar sulfolane ring offers the potential to create hydrogels with enhanced thermal stability and tunable mechanical and swelling properties. The protocols and characterization methods outlined in this guide provide a solid foundation for researchers to explore the capabilities of this exciting new molecule in the fields of biomaterials science and drug development.
References
Chem-Impex. (n.d.). Tetrahydrothiophene 1,1-dioxide. Retrieved from [Link]
Maitra, J., & Shukla, V. K. (2014). Cross-linking in Hydrogels - A Review. American Journal of Polymer Science, 4(2), 25-31.
Karol, M. H. (1986). Chemical Characterization of Isocyanate-Protein Conjugates. Environmental Health Perspectives, 72, 123–127.
Singh, B., & Sharma, S. (2015). Methods of synthesis of hydrogels… A review.
Ludwig, B. W., & Urban, M. W. (1996). Quantitative Determination of Isocyanate Concentration in Crosslinked Polyurethane Coatings.
Tarakci, E. C., & Gevrek, T. N. (2021). Isocyanate Group Containing Reactive Hydrogels: Facile Synthesis and Efficient Biofunctionalization. Macromolecular Chemistry and Physics, 222(15), 2100125.
Popescu, M. C., et al. (2019). The Influence of the Hydroxyl Type on Crosslinking Process in Cyclodextrin Based Polyurethane Networks. Polymers, 11(12), 2038.
Pitarresi, G., et al. (2017). Biocompatible hyaluronic acid-divinyl sulfone injectable hydrogels for sustained drug release with enhanced antibacterial properties against Staphylococcus aureus. Journal of Drug Delivery Science and Technology, 41, 253-262.
Leventis, N., et al. (2009). Chemical, Physical, and Mechanical Characterization of Isocyanate Cross-linked Amine-Modified Silica Aerogels.
Soni, G., et al. (2019). Hydrogels and Their Applications in Targeted Drug Delivery. Journal of Biomedical Materials Research Part A, 107(7), 1547-1563.
Zhang, Y. S., & Khademhosseini, A. (2017). Advances in hydrogel-based drug delivery systems. Journal of Controlled Release, 256, 107-123.
Xu, Q., et al. (2024).
Bat Özmatara, B., & Gevrek, T. N. (2024). Synthesis of isocyanate containing cryogels for fast (bio)molecular immobilization. Turkish Journal of Chemistry, 48(4), 770-779.
Li, Y., et al. (2023). Sulfone-Bond-Toughened Multifunctional Hydrogels with Ion-Modulated Fluorescence and Mechanical Properties. ACS Macro Letters, 12(10), 1362–1368.
Ahmed, E. M. (2015). Hydrogel: Preparation, characterization, and applications: A review. Journal of Advanced Research, 6(2), 105-121.
Yang, J., et al. (2015). Tough Bonding of Hydrogels to Diverse Nonporous Surfaces.
Hu, X., et al. (2024). Injectable, in-situ forming, tunable, biocompatible gelatin hydrogels for biomedical applications. International Journal of Biological Macromolecules, 253(Pt 3), 127763.
Sharma, S., et al. (2024). Commercial hydrogel product for drug delivery based on route of administration. Frontiers in Drug Delivery, 4, 1369805.
Ding, Y., et al. (2023). Applications of Hydrogels in Drug Delivery for Oral and Maxillofacial Diseases. Gels, 9(2), 123.
Lim, D. W., & Nettles, D. L. (2020). Specialty Tough Hydrogels and their Biomedical Applications.
Kim, M. S., et al. (2007). Synthesis and characterization of in situ chitosan-based hydrogel via grafting of carboxyethyl acrylate. Journal of Biomedical Materials Research Part A, 83(3), 674-682.
Yang, C., et al. (2014). Tough bonding of hydrogels to diverse nonporous surfaces.
Li, J., & Mooney, D. J. (2016). Designing hydrogels for controlled drug delivery.
Kumar, A., & Han, S. S. (2017). Innovations in isocyanate synthesis for a sustainable future. Organic & Biomolecular Chemistry, 15(1), 12-25.
Wang, X., et al. (2023). How To Get Isocyanate?.
Sharma, S., et al. (2024). Commercial hydrogel product for drug delivery based on route of administration. Frontiers in Drug Delivery, 4, 1369805.
Hu, X., et al. (2024). Injectable, in-situ forming, tunable, biocompatible gelatin hydrogels for biomedical applications. International Journal of Biological Macromolecules, 253(Pt 3), 127763.
Hidaka, M., et al. (2024). Characterization of Chitosan Hydrogels Obtained through Phenol and Tripolyphosphate Anionic Crosslinking. Polymers, 16(9), 1274.
Pitarresi, G., et al. (2017). Biocompatible hyaluronic acid-divinyl sulfone injectable hydrogels for sustained drug release with enhanced antibacterial properties against Staphylococcus aureus. Journal of Drug Delivery Science and Technology, 41, 253-262.
Technical Support Center: 3-Isocyanatotetrahydrothiophene 1,1-dioxide
This technical guide addresses the specific reaction dynamics, impurity profiles, and troubleshooting protocols for 3-Isocyanatotetrahydrothiophene 1,1-dioxide (also known as 3-Isocyanatosulfolane). Executive Technical S...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide addresses the specific reaction dynamics, impurity profiles, and troubleshooting protocols for 3-Isocyanatotetrahydrothiophene 1,1-dioxide (also known as 3-Isocyanatosulfolane).
Executive Technical Summary
Reagent Profile: 3-Isocyanatotetrahydrothiophene 1,1-dioxide is a specialized heterobifunctional building block. It combines the high electrophilicity of an isocyanate (-NCO) with the high polarity and thermal stability of the sulfolane ring.
Primary Application: Synthesis of soluble ureas and carbamates for pharmaceutical intermediates where the sulfolane moiety improves aqueous solubility or metabolic stability.
Critical Failure Mode: The high polarity of the sulfolane ring makes this isocyanate hygroscopic. Moisture intrusion is the #1 cause of reaction failure , leading to the formation of insoluble symmetric ureas.
Diagnostic Troubleshooting Guide
Issue A: Formation of Insoluble White Precipitate
Symptom: The reaction mixture becomes cloudy or deposits a fine white solid that is insoluble in DCM, THF, or Toluene.
Diagnosis:Hydrolysis-Induced Urea Formation.
Moisture has entered the system. The isocyanate hydrolyzed to an amine, which immediately reacted with the remaining isocyanate to form a symmetric urea (1,3-bis(1,1-dioxidotetrahydrothiophen-3-yl)urea).
Mechanism of Failure:
Hydrolysis:
Urea Formation:
(Precipitate)
Corrective Action:
Filtration: If the product is soluble in the reaction solvent (e.g., THF), filter the mixture through a 0.45 µm PTFE membrane to remove the urea precipitate.
Quantification: Check the stoichiometry. You have lost 2 equivalents of isocyanate for every 1 equivalent of urea formed. You may need to add more reagent.
Issue B: "Missing" Isocyanate Peak in NMR/IR
Symptom: IR shows loss of the characteristic -NCO stretch (~2270 cm⁻¹), but no desired product is isolated.
Diagnosis:Solvent Interference (Carbamate Formation).
The reaction was likely run in a nucleophilic solvent (e.g., Methanol, Ethanol) or a solvent containing stabilizer impurities (e.g., Ethanol in Chloroform).
Stabilizer Check: Use amylene-stabilized Chloroform, not ethanol-stabilized.
Issue C: Viscosity Increase / Gelation on Storage
Symptom: The neat liquid reagent has turned into a viscous gel or solid.
Diagnosis:Trimerization (Isocyanurate Formation).
Isocyanates can cyclotrimerize to form stable isocyanurate rings, a process catalyzed by heat or basic impurities.
Corrective Action:
Irreversible: This process is irreversible. Discard the batch.
Prevention: Store at -20°C under Argon.
Visualizing the Impurity Pathways
The following diagram details the competitive pathways that degrade 3-Isocyanatotetrahydrothiophene 1,1-dioxide.
Figure 1: Competitive reaction pathways. The red path represents the critical moisture-driven failure mode leading to symmetric urea precipitation.
Frequently Asked Questions (FAQs)
Q1: How do I remove the symmetric urea side product?A: The symmetric urea (1,3-bis(1,1-dioxidotetrahydrothiophen-3-yl)urea) is highly insoluble in non-polar and moderately polar solvents (DCM, Ether, Toluene).
Protocol: Dilute the reaction mixture with Dichloromethane (DCM). The urea will likely remain a solid. Filter it off.
Warning: Do not use highly polar solvents like DMF or DMSO for workup, as they may solubilize the urea, making separation difficult.
Q2: Can I use ethanol-stabilized chloroform?A:Absolutely not. The ethanol stabilizer (typically 0.5-1.0%) will react with the isocyanate to form an ethyl carbamate impurity. Always use amylene-stabilized chloroform or anhydrous DCM.
Q3: What is the recommended quenching procedure?A: Do not quench with water directly, as this generates the insoluble urea precipitate which can trap your product.
Recommended: Quench with Methanol (excess). This converts unreacted isocyanate into the methyl carbamate, which is soluble and easily separated from your product via column chromatography (unlike the urea).
Q4: Why is the reaction mixture bubbling?A: Bubbling indicates the release of Carbon Dioxide (
). This confirms that moisture is present and hydrolysis is occurring. Stop, seal the reaction, and check your solvent dryness.
Standardized Reaction Protocol
To minimize side products, follow this strict anhydrous protocol.
Materials Preparation
Solvent: Tetrahydrofuran (THF) or Dichloromethane (DCM), dried over molecular sieves (3Å or 4Å). Water content must be <50 ppm.
Glassware: Oven-dried at 120°C for >2 hours, cooled under Argon/Nitrogen flow.
Step-by-Step Procedure
Purge: Place the reaction vessel under a positive pressure of Nitrogen or Argon.
Dissolution: Dissolve the nucleophile (Amine/Alcohol) in the dry solvent first.
Why? Having the nucleophile ready ensures that when the isocyanate is added, it reacts with the nucleophile rather than scavenging trace moisture.
Base Addition (Optional): If forming a carbamate (reacting with alcohol), add a non-nucleophilic base like Diisopropylethylamine (DIPEA) or catalytic Dibutyltin Dilaurate (DBTDL).
Isocyanate Addition: Add 3-Isocyanatotetrahydrothiophene 1,1-dioxide dropwise as a solution in dry solvent.
Control: Keep temperature at 0°C initially to suppress trimerization, then warm to RT.
Monitoring: Monitor via TLC or LC-MS.
Note: The isocyanate is not UV active enough for easy TLC monitoring; track the disappearance of the nucleophile.
Quench: Once complete, add 0.5 mL Methanol to scavenge excess isocyanate.
Workup: Evaporate solvent. If white solid exists (urea), suspend in DCM and filter.
Quantitative Data: Reactivity & Solubility
Solvent
Solubility of Reagent
Solubility of Urea Impurity
Risk Level
Dichloromethane (DCM)
High
Very Low
Low (Recommended)
Tetrahydrofuran (THF)
High
Low
Low (Recommended)
Dimethylformamide (DMF)
High
Moderate
High (Hard to purify)
Methanol / Ethanol
Reacts (Destructive)
N/A
Critical Failure
Water
Hydrolyzes (Destructive)
Insoluble
Critical Failure
References
Isocyan
Title: Reaction of Isocyanates with Amines and Water.[1]
Technical Support Guide: Optimizing Reaction Conditions for 3-Isocyanatotetrahydrothiophene 1,1-dioxide
Executive Summary & Chemical Profile 3-Isocyanatotetrahydrothiophene 1,1-dioxide (also referred to as 3-isocyanatosulfolane) is a specialized bifunctional intermediate combining a highly polar, non-volatile sulfone core...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Profile
3-Isocyanatotetrahydrothiophene 1,1-dioxide (also referred to as 3-isocyanatosulfolane) is a specialized bifunctional intermediate combining a highly polar, non-volatile sulfone core with a reactive isocyanate group. It is primarily utilized as a cross-linking agent in polyurethane systems and as an additive in high-voltage lithium-ion battery electrolytes to improve thermal stability.
Due to the electron-withdrawing nature of the sulfone group (
), the nucleophilicity of the precursor amine is reduced compared to standard alkyl amines, requiring optimized phosgenation conditions. Furthermore, the high polarity of the sulfolane ring dictates specific solvent choices to prevent product oiling-out or incomplete conversion.
Key Physical Parameters (Estimated)
Property
Value / Characteristic
Technical Note
Physical State
Solid or Viscous Oil
Melting point is elevated by the sulfone dipole; typically solidifies upon standing.
Boiling Point
> 285°C (dec.)
Do not attempt atmospheric distillation. High vacuum (<1 mmHg) required.
Solubility
Polar Aprotic Preferable
Soluble in CH₂Cl₂, Chlorobenzene, EtOAc, THF. Insoluble in Hexanes/Heptane.
Reactivity
Moisture Sensitive
Rapidly hydrolyzes to the urea derivative (insoluble white precipitate).
Synthesis Optimization: The Triphosgene Protocol
While industrial routes may use phosgene gas, laboratory and pilot-scale optimization is best achieved using Triphosgene (Bis(trichloromethyl) carbonate, BTC) . This solid reagent offers precise stoichiometric control and higher safety margins, though it still generates phosgene in situ.
Mechanism & Critical Pathway
The reaction proceeds via the in situ thermal decomposition of triphosgene into phosgene, which then reacts with the amine hydrochloride to form the carbamoyl chloride intermediate, followed by HCl elimination to yield the isocyanate.
Figure 1: Reaction pathway for the conversion of 3-aminosulfolane to its isocyanate derivative via triphosgene.
Optimized Protocol Steps
Salt Formation (Critical Pre-step):
Do not use the free amine directly if it is an oil/sticky solid. Convert 3-aminosulfolane to its hydrochloride salt (3-aminosulfolane·HCl) using dry HCl in dioxane/ether. The salt is non-hygroscopic and allows for accurate stoichiometry.
Suspension:
Suspend the amine salt (1.0 eq) in dry Chlorobenzene or o-Dichlorobenzene .
Why: These solvents have high boiling points (131°C / 180°C), allowing the reaction to reach temperatures necessary to drive off HCl and prevent carbamoyl chloride stagnation.
Phosgenation:
Add Triphosgene (0.35 eq, slight excess) dissolved in the same solvent dropwise to the suspension at room temperature.
Safety: The system must be connected to a caustic scrubber (NaOH) to neutralize evolved phosgene/HCl.
Heating Ramp:
Slowly ramp temperature to reflux. The mixture will transition from a suspension to a clear solution as the isocyanate forms.
End Point: Evolution of gas (HCl) ceases.
Degassing:
Sparge with dry Nitrogen for 30 minutes at 60°C to remove residual HCl and phosgene. This is crucial to prevent reversion or polymerization.
Troubleshooting & FAQs
Q1: The reaction mixture turned into a solid white mass (cake) and stopped stirring. What happened?
Diagnosis: Urea Formation (Polymerization).[1]
Root Cause: Moisture ingress or insufficient phosgene excess.[2]
Explanation: If water is present, the isocyanate hydrolyzes to an amine, which immediately reacts with remaining isocyanate to form a symmetric urea (di-sulfolanyl urea). This urea is extremely insoluble and stable.
Corrective Action:
Q2: My yield is low (<50%), and the product smells acidic.
Diagnosis: Incomplete Dehydrohalogenation.
Root Cause: The carbamoyl chloride intermediate did not fully eliminate HCl.
Explanation: The sulfone group is electron-withdrawing, destabilizing the transition state for HCl elimination.
Corrective Action:
Increase Temperature: Switch from Dichloromethane (DCM) to Chlorobenzene or Toluene to achieve higher reflux temperatures (>100°C).
Nitrogen Sparge: Actively sparge nitrogen through the solution during the final hour of reflux to mechanically remove HCl, shifting the equilibrium toward the isocyanate.
Q3: Can I purify the product by distillation?
Diagnosis: Thermal degradation risk.
Guidance:
Atmospheric: NO. The compound will decompose or polymerize before boiling.
Vacuum: YES, but requires high vacuum (<0.5 mmHg). Kugelrohr distillation is recommended for small scales.
Alternative: If the product solidifies, recrystallization from dry Toluene/Hexane or Ethyl Acetate/Heptane is often superior to distillation and avoids thermal stress.
Q4: How do I monitor the reaction progress?
Diagnosis: Analytical method selection.
Guidance:
TLC: Not recommended (hydrolysis on silica).
FT-IR (Best Method): Monitor the appearance of the strong Isocyanate peak at ~2250–2270 cm⁻¹ . The reaction is complete when this peak maximizes and the Amine N-H stretches (3300-3500 cm⁻¹) disappear.
NMR: Take an aliquot in dry CDCl₃. Look for the shift of the CH proton adjacent to the nitrogen.
Analytical Data Reference
Technique
Marker
Observation
FT-IR
N=C=O Stretch
Strong, sharp band at 2260 cm⁻¹ .
FT-IR
S=O Stretch
Characteristic sulfone bands at 1300 cm⁻¹ and 1150 cm⁻¹ .
H-NMR
CH-NCO
Multiplet shift typically downfield compared to amine precursor (approx 4.0 - 4.5 ppm depending on solvent).
References
National Institutes of Health (NIH). (2017). Triphosgene-mediated chlorolactamization and aminolactamization. Heterocycles, Vol 95. Retrieved February 1, 2026, from [Link]
Google Patents. (2017). US20170342023A1 - Isocyanate compound manufacturing method.
Technical Support Center: Preventing Polymerization of 3-Isocyanatotetrahydrothiophene 1,1-dioxide
Executive Summary 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8) is a specialized sulfone-functionalized isocyanate.[1][2][3][4] Unlike simple alkyl isocyanates, the presence of the highly polar sulfolane...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8) is a specialized sulfone-functionalized isocyanate.[1][2][3][4] Unlike simple alkyl isocyanates, the presence of the highly polar sulfolane ring (tetrahydrothiophene 1,1-dioxide) significantly increases the hygroscopicity of the solid.[1][4]
When users report "polymerization," they are almost invariably observing one of two distinct chemical failures:[1][4]
Moisture-Induced Polyurea Formation: The most common failure mode.[1][4] Water absorbed from the atmosphere reacts to form insoluble ureas, releasing CO₂.[1][4]
Thermal Dimerization/Trimerization: Self-reaction of the isocyanate group, accelerated by heat or basic impurities, forming uretdiones (dimers) or isocyanurates (trimers).[1][4]
This guide provides the protocols required to arrest these pathways and maintain reagent integrity.
Troubleshooting & FAQs
Direct answers to the most frequent issues reported by the R&D team.
Q1: The white solid reagent has turned into a hard, insoluble brick inside the bottle. Can I salvage it?
Diagnosis: This is likely polyurea formation , not simple polymerization.[1][4] The sulfone moiety attracted atmospheric moisture, which reacted with the isocyanate (-NCO) group.[1][4]
Technical Insight: The reaction releases CO₂, which diffuses away, leaving behind a chemically inert, cross-linked urea network.[1][4]
Resolution:Do not attempt to salvage. The material is chemically changed and insoluble in standard organic solvents.[1][4] Discard as solid hazardous waste.[1][4]
Prevention: See Protocol A: Storage & Handling below.
Q2: I observed pressure buildup in the storage vessel. Is the compound decomposing?
Diagnosis: Yes. Pressure buildup indicates CO₂ evolution , a byproduct of the isocyanate-water reaction.[1][4]
Risk: This confirms moisture ingress.[1][4] The remaining solid is likely contaminated with amines and ureas.[1][4]
Action: Vent the container carefully in a fume hood. Assess purity via IR spectroscopy (look for the disappearance of the sharp -NCO peak at ~2270 cm⁻¹). If the peak is weak, discard the batch.
Q3: Can I dissolve this in DMSO or DMF for my reaction?
Critical Warning:Avoid DMSO and DMF for stock solutions unless they are strictly anhydrous and amine-free.[1][4]
Reasoning:
Hygroscopicity: DMSO and DMF are hygroscopic; wet solvent will instantly quench the isocyanate.[1][4]
Thermal Instability: Isocyanates can react with DMSO at elevated temperatures (Swern-like mechanisms) or trimerize in the presence of trace basic impurities often found in DMF (e.g., dimethylamine).[1][4]
Recommendation: Use Anhydrous Dichloromethane (DCM) , Tetrahydrofuran (THF) , or Acetonitrile (MeCN) stored over molecular sieves.[1][4]
Q4: Why does the reaction mixture turn cloudy immediately upon adding the isocyanate?
Diagnosis: The solvent likely contains nucleophilic impurities (water, alcohols, or amines).[1][4]
Mechanism: The cloudiness is precipitating polyurea.[1][4]
Test: Add a granule of the isocyanate to "dry" solvent in a vial. If it precipitates within minutes, your solvent drying system has failed.[1][4]
Scientific Deep Dive: Degradation Pathways
To prevent failure, one must understand the competing pathways.[1][4] The sulfolane ring acts as a "moisture magnet," accelerating Pathway A.[1][4]
Degradation Mechanism Diagram
The following diagram details the transition from active reagent to inert "polymer."[1][4]
Caption: Figure 1.[1][4] Degradation pathways of 3-Isocyanatotetrahydrothiophene 1,1-dioxide. Pathway A (Red/Grey) leads to urea formation via moisture.[1][4] Pathway B (Green) leads to thermal oligomerization.[1][4]
Experimental Protocols
Protocol A: Storage & Long-Term Preservation
Objective: Prevent moisture ingress and thermal dimerization.[1][4]
Temperature: Store at -20°C to 4°C . Low temperature kinetically inhibits dimerization.[1][4]
Atmosphere: Store under Argon or Nitrogen .[1][4] Argon is preferred as it is heavier than air and blankets the solid.[1][4]
Wrap the cap junction with Parafilm or electrical tape to create a secondary moisture barrier.[1][4]
Desiccant: Place the primary vial inside a secondary jar containing active desiccant (e.g., Drierite or silica gel).[1][4]
Equilibration: Before opening a cold vial, allow it to warm to room temperature inside a desiccator. Opening a cold vial in humid air causes immediate condensation on the solid, triggering degradation.[1][4]
Protocol B: Handling & Weighing
Objective: Minimize atmospheric exposure during experiment setup.
PubChem. (n.d.).[1][4] 3-Isocyanatotetrahydrothiophene 1,1-dioxide (Compound). National Library of Medicine.[1][4] Retrieved February 2, 2026, from [Link][1][4]
Safe Work Australia. (2020).[1][4] Guide to Handling Isocyanates. Retrieved February 2, 2026, from [Link]
Six, C., & Richter, F. (2003).[1][4] Isocyanates, Organic. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.[1][4] (General reference for isocyanate dimerization/trimerization mechanisms).
Technical Support Center: HPLC Monitoring of 3-Isocyanatotetrahydrothiophene 1,1-dioxide
Executive Summary & Critical Warning The "Hydrolysis Trap": The most common failure mode in analyzing 3-Isocyanatotetrahydrothiophene 1,1-dioxide (Sulfolanyl Isocyanate) is the attempt to analyze it directly using standa...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Critical Warning
The "Hydrolysis Trap":
The most common failure mode in analyzing 3-Isocyanatotetrahydrothiophene 1,1-dioxide (Sulfolanyl Isocyanate) is the attempt to analyze it directly using standard aqueous Reversed-Phase HPLC (RP-HPLC).
The Chemistry: Isocyanates (-NCO) are electrophiles that react rapidly with water (nucleophile) to form the corresponding amine (3-aminotetrahydrothiophene 1,1-dioxide) and CO₂. This amine often reacts further with the remaining isocyanate to form a symmetric urea dimer.
The Consequence: Injecting the underivatized isocyanate into an aqueous mobile phase (e.g., Water/Acetonitrile) causes on-column hydrolysis. You will detect the amine or urea artifact, not the parent isocyanate, leading to false "disappearance" of the starting material or ghost peaks.
The Solution:
You must use a Derivatization-Quench Method . This guide outlines two protocols:
Method A (Routine Monitoring): Methanol Quench (Forms the Methyl Carbamate).
Method B (High Sensitivity/Quant): 1-(2-Pyridyl)piperazine (1,2-PP) Derivatization (Forms a UV-active Urea).
Standard Operating Protocols (SOPs)
Protocol A: The Methanol Quench (Routine Reaction Monitoring)
Best for: In-process checks (IPC) where analyte concentration is high (>1 mg/mL).
Principle: Methanol acts as both the solvent and the nucleophile, instantly converting the unstable isocyanate into a stable Methyl Carbamate derivative.
Workflow:
Sampling: Withdraw 50 µL of the reaction mixture.
Quench: Immediately dispense into a vial containing 950 µL of HPLC-grade Methanol .
Reaction: Cap and vortex. Allow to stand at room temperature for 5–10 minutes. (The conversion to methyl carbamate is rapid).
Analysis: Inject this solution directly.
HPLC Conditions:
Parameter
Setting
Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm
Mobile Phase A
0.1% Phosphoric Acid in Water (Low pH suppresses amine ionization)
Mobile Phase B
Acetonitrile
Gradient
5% B to 95% B over 10 min
Detection
UV 210 nm (Critical: The sulfolane ring has weak absorbance; 254 nm will likely be blind)
| Flow Rate | 1.0 mL/min |
Protocol B: The 1,2-PP Derivatization (Purity & Trace Analysis)
Best for: Final product purity, trace analysis, or if the sulfolane ring UV signal is too weak.
Principle: 1-(2-Pyridyl)piperazine (1,2-PP) reacts with the isocyanate to form a urea derivative containing a pyridine ring. This "tags" the molecule with a strong chromophore, allowing detection at 254 nm or 280 nm with high sensitivity.
Workflow:
Reagent Prep: Prepare a 10 mM solution of 1,2-PP in Acetonitrile.
Sampling: Withdraw 50 µL of reaction mixture.
Derivatization: Add to 950 µL of the 1,2-PP Reagent .
Wait: Allow to react for 5 minutes.
Inject: Analyze by HPLC.
HPLC Conditions:
Parameter
Setting
Column
C18 (e.g., Phenomenex Luna C18), 5 µm, 4.6 x 150 mm
Issue 1: "I see a peak that grows over time in my standard solution."
Diagnosis: Moisture ingress.
Mechanism: Trace water in your acetonitrile/diluent is hydrolyzing the isocyanate to the amine (3-aminotetrahydrothiophene 1,1-dioxide).
Fix:
Use Protocol A (Methanol Quench) immediately upon sampling. Never dissolve the pure isocyanate in non-protic solvents (like pure MeCN or DMF) for analysis without drying them strictly, as they are hygroscopic.
Self-Check: If the "impurity" peak matches the retention time of the amine starting material, it is hydrolysis.
Issue 2: "My peak shape is terrible (tailing) using Protocol A."
Diagnosis: Secondary interactions or pH mismatch.
Mechanism: The sulfolane ring is polar. If the resulting carbamate or residual amine interacts with silanols, tailing occurs.
Fix:
Ensure Mobile Phase A is acidic (0.1% H₃PO₄ or TFA). Low pH keeps any residual amines protonated and reduces silanol activity.
Increase column temperature to 40°C to improve mass transfer.
Issue 3: "I see extra peaks in the Methanol Quench method."
Diagnosis: Transesterification or Urea formation.
Mechanism: If the reaction mixture already contained amine (unreacted starting material), the isocyanate might have reacted with it before the quench to form a urea dimer.
Fix:
Run a standard of the Amine starting material.
Run a standard of the Methyl Carbamate (synthesize a small batch by refluxing isocyanate in MeOH).
Any peak that is neither is likely the Urea Dimer .
Visual Workflows
Decision Matrix: Selecting the Right Method
Figure 1: Decision tree for selecting the appropriate derivatization strategy based on analytical needs (Routine vs. High Sensitivity).
Frequently Asked Questions (FAQs)
Q: Can I use Ethanol instead of Methanol for the quench?A: Yes. Ethanol will form the ethyl carbamate. The chromatography will be slightly different (ethyl carbamate is more hydrophobic and will elute later than the methyl derivative), but the chemistry is equally valid. Ensure you use the same alcohol consistently.
Q: Why can't I just use Normal Phase (Hexane/IPA)?A: While Normal Phase avoids water, 3-Isocyanatotetrahydrothiophene 1,1-dioxide is extremely polar due to the sulfone group. It is likely to be insoluble in Hexane and retain excessively on silica. Furthermore, trace moisture in IPA can still cause hydrolysis over long run sequences. Derivatization is more robust.
Q: How stable is the derivatized sample?A:
Methyl Carbamate (Method A): Stable for >24 hours at room temperature.
1,2-PP Urea (Method B): Stable for >48 hours.
Note: The underivatized isocyanate in the reaction mixture is NOT stable once removed from the reactor atmosphere.
Q: What is the UV cutoff for the Sulfolane ring?A: The tetrahydrothiophene 1,1-dioxide ring is optically transparent above 220 nm. It has significant end-absorption below 210 nm. This is why Method A requires a clean mobile phase (Phosphate/Water) rather than Acetate/Formate buffers which absorb in the 200–210 nm range.
References
National Institute for Occupational Safety and Health (NIOSH). (1998). Method 5521: Isocyanates, Monomeric. NIOSH Manual of Analytical Methods.
[Link]
(Authoritative source for the 1-(2-pyridyl)piperazine derivatization chemistry).
Occupational Safety and Health Administration (OSHA). (1989). Method 42: Diisocyanates. OSHA Sampling and Analytical Methods.
[Link]
(Validates the stability of urea derivatives for HPLC analysis).
Environmental Protection Agency (EPA). (2000). Method 8316: Acrylamide, Acrylonitrile and Acrolein by High Performance Liquid Chromatography (HPLC).
Troubleshooting
Technical Support Center: Characterization of 3-Isocyanatotetrahydrothiophene 1,1-dioxide Reaction Impurities
The following guide serves as a specialized Technical Support Center for researchers working with 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8). It is designed to troubleshoot reaction impurities, stabili...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a specialized Technical Support Center for researchers working with 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8). It is designed to troubleshoot reaction impurities, stability issues, and analytical challenges.
Current Status: Online 🟢
Agent: Senior Application Scientist
Topic: Troubleshooting Impurities & Stability for CAS 24373-66-8
Executive Summary & Molecule Identity[1]
3-Isocyanatotetrahydrothiophene 1,1-dioxide (also known as 3-Isocyanatosulfolane) is a bifunctional reagent combining a highly reactive isocyanate group with a polar, electron-withdrawing sulfone ring. This unique structure creates specific stability challenges distinct from aliphatic isocyanates.
User Query: "I am observing unexpected solids or extra peaks in my analysis. What are they?"
Use the following decision matrix to identify the likely impurity based on your observation.
Observation
Likely Impurity
Mechanism
Recommended Action
White Precipitate in reaction
The "Urea Dimer"
Hydrolysis of NCO → Amine + NCO → Urea
Check solvent dryness (<50 ppm H₂O). Filter and analyze by LC-MS.
Low Assay / NCO Content
3-Aminosulfolane
Hydrolysis (Reaction with moisture)
Perform dibutylamine back-titration.
Yellowing / Gas Evolution
Butadiene derivatives
Thermal elimination of SO₂ (Cheletropic reaction)
Reduce reaction temperature < 60°C.
GC-MS Split Peaks
Carbamate Artifacts
Injection port thermal degradation or reaction with solvent
Switch to LC-MS or derivatize with methanol before GC.
Detailed Troubleshooting & Mechanism Analysis
Issue #1: The "Phantom" Precipitate (Urea Formation)
Q: "My clear reaction mixture developed a fine white precipitate after 2 hours. Is my reagent degrading?"
A: Yes, this is the classic signature of moisture contamination leading to 1,3-bis(1,1-dioxotetrahydrothiophen-3-yl)urea .
The Mechanism:
The electron-withdrawing sulfone group makes the isocyanate carbon highly electrophilic, increasing its sensitivity to moisture compared to standard alkyl isocyanates. Even trace water initiates a cascade:
Hydrolysis: Water attacks the isocyanate to form a carbamic acid, which spontaneously decarboxylates to form 3-aminotetrahydrothiophene 1,1-dioxide .
Dimerization: This amine is a potent nucleophile and instantly reacts with the remaining isocyanate to form the insoluble urea dimer.
Visualization of the Pathway:
Caption: Moisture-induced degradation pathway leading to insoluble urea formation.
Corrective Protocol:
Solvent Drying: Ensure all solvents (DCM, THF, Toluene) are dried over molecular sieves (3Å or 4Å) for at least 24 hours. Water content must be < 50 ppm .
Inert Atmosphere: Always operate under a positive pressure of Nitrogen or Argon.
Quenching: If the precipitate interferes with downstream processing, filter it out. The urea is generally inert and insoluble in most organic solvents.
Issue #2: Thermal Instability & SO₂ Loss
Q: "I heated the reaction to 110°C to push conversion, but the solution turned dark and I smell sulfur. What happened?"
A: You likely triggered a retro-cheletropic reaction .
While tetrahydrothiophene 1,1-dioxides (sulfolanes) are generally stable, they are structurally related to 3-sulfolenes. Under thermal stress or basic conditions, elimination reactions can generate a double bond in the ring. Once a double bond forms at the 3,4-position (3-sulfolene derivative), the ring becomes thermally unstable and extrudes Sulfur Dioxide (SO₂), generating a diene.
Key Limit: Avoid sustained heating above 100°C , especially in the presence of strong bases.
Issue #3: Analytical Artifacts in GC-MS
Q: "I see multiple peaks in GC-MS that don't match my product. Is the material impure?"
A: Not necessarily. Direct injection of isocyanates into a hot GC inlet often leads to thermal degradation or reaction with the stationary phase.
Recommended Analytical Protocol:
Do not inject the raw isocyanate. Instead, perform a Derivatization Check :
Sample Prep: Take 10 µL of reaction mixture.
Quench: Add 500 µL of anhydrous Methanol.
Wait: Allow to stand for 10 minutes at Room Temp.
Analyze: Inject this sample into GC-MS or LC-MS.
Interpretation: You should see a single clean peak corresponding to the Methyl Carbamate derivative (Mass = MW of Isocyanate + 32).
If you still see multiple peaks: The impurity is real (likely the urea or starting amine).
If you see a single peak: The previous "impurities" were artifacts of the analysis.
Reference Data: Impurity Markers
Use this table to confirm impurities in your LC-MS or NMR data.
A Head-to-Head Comparison of Amine-Reactive Crosslinkers: 3-Isocyanatotetrahydrothiophene 1,1-dioxide vs. NHS Esters
A Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of bioconjugation, the covalent linkage of molecules to proteins and other biomolecules is a cornerstone technique. Among...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Researchers, Scientists, and Drug Development Professionals
In the landscape of bioconjugation, the covalent linkage of molecules to proteins and other biomolecules is a cornerstone technique. Among the plethora of methods available, targeting primary amines on lysine residues and the N-terminus of proteins remains a widely adopted strategy due to their accessibility and nucleophilicity. For decades, N-hydroxysuccinimide (NHS) esters have been the workhorse for amine-reactive crosslinking, valued for their reactivity and the stable amide bonds they form. However, the quest for novel bioconjugation reagents with unique properties has led to the exploration of alternative functionalities. This guide provides an in-depth, technical comparison between the well-established NHS esters and the emerging class of sulfonyl isocyanates, specifically focusing on 3-Isocyanatotetrahydrothiophene 1,1-dioxide.
Unveiling the Contenders: Chemical Architecture and Reactivity
N-Hydroxysuccinimide (NHS) Esters: The Industry Standard
NHS esters are activated esters that react with primary amines via nucleophilic acyl substitution.[1] This reaction is highly efficient at physiological to slightly alkaline pH (typically 7.2-8.5) and results in the formation of a stable amide bond, releasing N-hydroxysuccinimide as a byproduct. The reactivity of NHS esters is, however, tempered by a competing hydrolysis reaction, which becomes more pronounced at higher pH values.[2]
3-Isocyanatotetrahydrothiophene 1,1-dioxide: A Sulfonyl Isocyanate Challenger
3-Isocyanatotetrahydrothiophene 1,1-dioxide belongs to the sulfonyl isocyanate class of compounds. The isocyanate group (-N=C=O) is a highly reactive electrophile that readily reacts with nucleophiles.[3] In the context of bioconjugation, its primary target is the amine group of lysine residues, leading to the formation of a sulfonylurea linkage. The sulfone group within the tetrahydrothiophene dioxide ring acts as a strong electron-withdrawing group, enhancing the electrophilicity of the isocyanate carbon.
The Reaction Mechanism: A Tale of Two Linkages
The fundamental difference between these two crosslinkers lies in the nature of the covalent bond they form with primary amines.
NHS Ester Reaction Pathway
The reaction of an NHS ester with a primary amine proceeds through a nucleophilic attack of the amine on the ester carbonyl carbon, forming a tetrahedral intermediate. This intermediate then collapses, expelling the NHS leaving group to form a stable amide bond.
The reaction of 3-Isocyanatotetrahydrothiophene 1,1-dioxide with a primary amine involves the nucleophilic addition of the amine to the central carbon of the isocyanate group. This is followed by a proton transfer to the nitrogen of the isocyanate, resulting in the formation of a stable sulfonylurea linkage.
Figure 2: Sulfonyl Isocyanate Reaction Mechanism
Head-to-Head Comparison: Performance in Bioconjugation
Both NHS esters and sulfonyl isocyanates are highly reactive towards primary amines. However, the electrophilicity of the isocyanate group in 3-Isocyanatotetrahydrothiophene 1,1-dioxide, enhanced by the adjacent sulfonyl group, suggests a very rapid reaction. While NHS esters are generally selective for primary amines, side reactions with other nucleophilic residues like tyrosine, serine, and threonine have been reported, particularly at higher pH.[4][5] Isocyanates also exhibit broad reactivity with other nucleophiles such as alcohols and thiols, which could lead to off-target modifications.[3]
Stability of the Resulting Linkage
The amide bond formed by NHS esters is exceptionally stable under a wide range of physiological conditions.[6] The sulfonylurea linkage formed by sulfonyl isocyanates is also generally considered to be stable. Some studies suggest that the sulfonylurea moiety can participate in favorable interactions within protein binding pockets.[7] However, the long-term stability of sulfonylurea linkages in complex biological environments like human serum requires further specific investigation for this particular compound.
Hydrolytic Stability of the Reagent
Experimental Protocols
Protocol 1: General Procedure for Protein Crosslinking with an NHS Ester
This protocol provides a general guideline for crosslinking a protein with a homobifunctional NHS ester like BS³ (Bis(sulfosuccinimidyl) suberate), a water-soluble analog of DSS.
Materials:
Protein of interest in an amine-free buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4)
BS³ crosslinker
Quenching solution (e.g., 1 M Tris-HCl, pH 7.5)
Desalting column or dialysis cassette for buffer exchange
Procedure:
Protein Preparation: Prepare the protein solution at a concentration of 1-5 mg/mL in an amine-free buffer.
Crosslinker Preparation: Immediately before use, dissolve the BS³ in the reaction buffer to a concentration of 10-25 mM.
Crosslinking Reaction: Add the BS³ solution to the protein solution to achieve a final molar excess of 20- to 50-fold over the protein. The optimal ratio should be determined empirically.
Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or 2 hours at 4°C.
Quenching: Stop the reaction by adding the quenching solution to a final concentration of 20-50 mM. Incubate for 15 minutes at room temperature to quench any unreacted crosslinker.
Purification: Remove excess crosslinker and byproducts by passing the reaction mixture through a desalting column or by dialysis against an appropriate buffer.
Analysis: Analyze the crosslinked products by SDS-PAGE, mass spectrometry, or other relevant techniques.[8][9]
Figure 3: General workflow for NHS ester crosslinking.
Protocol 2: General Procedure for Protein Crosslinking with 3-Isocyanatotetrahydrothiophene 1,1-dioxide
Disclaimer: This is a generalized protocol based on the known reactivity of isocyanates and should be optimized for your specific application.
Materials:
Protein of interest in an amine-free, anhydrous-compatible buffer (e.g., HEPES or phosphate buffer, pH 7.5-8.0, prepared with high-purity water and handled to minimize moisture).
3-Isocyanatotetrahydrothiophene 1,1-dioxide
Anhydrous aprotic solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO))
Quenching solution (e.g., 1 M Tris-HCl or 1 M Glycine, pH 8.0)
Desalting column or dialysis cassette
Procedure:
Protein Preparation: Prepare the protein solution at a concentration of 1-5 mg/mL in the reaction buffer. Ensure the buffer is free of extraneous nucleophiles.
Crosslinker Preparation: Immediately before use, prepare a stock solution of 3-Isocyanatotetrahydrothiophene 1,1-dioxide in anhydrous DMF or DMSO. The concentration will depend on the desired molar excess.
Crosslinking Reaction: Add the crosslinker stock solution to the protein solution dropwise while gently stirring. A typical starting point is a 10- to 20-fold molar excess of the isocyanate. The final concentration of the organic solvent should be kept low (ideally <10%) to avoid protein denaturation.
Incubation: Incubate the reaction for 1-2 hours at room temperature. The optimal time should be determined experimentally.
Quenching: Add the quenching solution to a final concentration of 50-100 mM to consume any unreacted isocyanate. Incubate for 30 minutes.
Purification: Purify the conjugate using a desalting column or dialysis to remove unreacted reagents and byproducts.
Analysis: Characterize the conjugate using appropriate analytical techniques such as SDS-PAGE and mass spectrometry to determine the degree of modification and identify crosslinked species.[8][9]
Figure 4: General workflow for sulfonyl isocyanate crosslinking.
Conclusion and Future Perspectives
NHS esters remain the gold standard for amine-reactive crosslinking due to their well-characterized reactivity, the exceptional stability of the resulting amide bond, and the vast body of literature supporting their use. They offer a reliable and robust method for a wide range of bioconjugation applications, from antibody-drug conjugates to protein interaction studies.[10]
3-Isocyanatotetrahydrothiophene 1,1-dioxide, as a representative of sulfonyl isocyanates, presents an intriguing alternative. Its high reactivity and the formation of a stable sulfonylurea linkage are promising features. The unique electronic and structural properties imparted by the sulfonyl group and the heterocyclic ring may offer advantages in specific applications, such as modulating the physicochemical properties of the resulting conjugate. However, a more thorough and direct comparison with established reagents like NHS esters is necessary to fully elucidate its performance profile, including reaction kinetics, hydrolytic stability, and potential for off-target reactions. As the field of bioconjugation continues to evolve, the exploration of novel reactive groups like sulfonyl isocyanates will undoubtedly expand the toolbox available to researchers, enabling the development of next-generation protein conjugates with enhanced properties and functionalities.
References
Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers. Bioconjugate Chemistry. Retrieved from [Link]
Effects of pH upon the inhibition by sulphonylurea drugs of ATP-sensitive K+ channels in cardiac muscle. PubMed. Retrieved from [Link]
CHARACTERIZATION OF THE BINDING OF SULFONYLUREA DRUGS TO HSA BY HIGH-PERFORMANCE AFFINITY CHROMATOGRAPHY. PMC. Retrieved from [Link]
Reactivity of organic isocyanates with nucleophilic compounds: Amines; Alcohols; Thiols; Oximes; And phenols in dilute organic solutions. ResearchGate. Retrieved from [Link]
FUJIFILM Diosynth Biotechnologies. (n.d.). Mass Spectrometric Conjugate Characterization. Retrieved from [Link]
Solution versus gas-phase modification of peptide cations with NHS-ester reagents. PubMed. Retrieved from [Link]
Photo-Switchable Sulfonylureas Binding to ATP-Sensitive Potassium Channel Reveal the Mechanism of Light-Controlled Insulin Release. ACS Publications. Retrieved from [Link]
Characterization of Intact Protein Conjugates and Biopharmaceuticals Using Ion-Exchange Chromatography with Online Detection by Native Electrospray Ionization Mass Spectrometry and Top-Down Tandem Mass Spectrometry. ACS Publications. Retrieved from [Link]
pH-dependent solubility and permeability profiles: A useful tool for prediction of oral bioavailability. ResearchGate. Retrieved from [Link]
Antibody–Drug Conjugates: The Dynamic Evolution from Conventional to Next-Generation Constructs. PubMed Central. Retrieved from [Link]
Solution versus Gas-Phase Modification of Peptide Cations with NHS-Ester Reagents. PMC. Retrieved from [Link]
Kinetics of 3-cyanopyridine hydrolysis in high temperature liquid water. ResearchGate. Retrieved from [Link]
Blood serum stability of conjugates 1–3 and structure of thiol reactive reagents 4 and 5. ResearchGate. Retrieved from [Link]
Kinetics of Hydrolysis of Acetic Anhydride by In-Situ FTIR Spectroscopy: An Experiment for the Undergraduate Laboratory. SciSpace. Retrieved from [Link]
Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. ResearchGate. Retrieved from [Link]
The effect of pH on the in-vitro dissolution of three second-generation sulphonylurea preparations: mechanism of antacid-sulphonylurea interaction. PubMed. Retrieved from [Link]
Debiopharm. (2022). A Novel antibody drug conjugate linker. Retrieved from [Link]
Kalia, J. (n.d.). BIOCONJUGATION: LINKAGE STABILITY AND NOVEL METHODS. Raines Lab. Retrieved from [Link]
Conjugation Site Analysis by MS/MS Protein Sequencing. PubMed. Retrieved from [Link]
Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. PubMed. Retrieved from [Link]
The kinetics of the hydrolysis of Trans-K[Cr(ox)2(H2O)2].3H2O. ResearchGate. Retrieved from [Link]
Sulphonylurea binding in rat isolated glomeruli: pharmacological characterization and dependence on cell metabolism and cytoskeleton. PubMed. Retrieved from [Link]
Strategies for Acid and Amine Cross-linking and Labeling for Protein Structural Characterization Using Mass Spectrometry. PMC. Retrieved from [Link]
ACCELERATING THE DEVELOPMENT OF NOVEL ANTIBODY-DRUG CONJUGATES THROUGH SITE-SPECIFIC CONJUGATION METHODS. PMC. Retrieved from [Link]
Improving the serum stability of site-specific antibody conjugates with sulfone linkers. PubMed. Retrieved from [Link]
Sulfonylurea Class of Antidiabetic Drugs Inhibit Acetylcholinesterase Activity: Unexplored Auxiliary Pharmacological Benefit toward Alzheimer's Disease. NIH. Retrieved from [Link]
Chemical cross-linking with NHS esters: A systematic study on amino acid reactivities. ResearchGate. Retrieved from [Link]
Enhanced Reactivity in Nucleophilic Acyl Substitution Ion/Ion Reactions using Triazole-Ester Reagents. PMC. Retrieved from [Link]
Peptide biotinylation with amine-reactive esters: differential side chain reactivity. PubMed. Retrieved from [Link]
Development of next generation of linkers for antibody-drug conjugates (ADCs). ACS. Retrieved from [Link]
The Effects of pH and Excipients on Exenatide Stability in Solution. PubMed. Retrieved from [Link]
Linker stability influences the anti-tumor activity of acetazolamide-drug conjugates for the therapy of renal cell carcinoma. PMC. Retrieved from [Link]
Creative Diagnostics. (n.d.). Antibody Conjugation Guide. Retrieved from [Link]
Introduction of the Mass Spread Function for Characterization of Protein Conjugates. ACS Publications. Retrieved from [Link]
Conjugated Human Serum Albumin/Gold-Silica Nanoparticles as Multifunctional Carrier of a Chemotherapeutic Drug. MDPI. Retrieved from [Link]
A novel in vitro serum stability assay for antibody therapeutics incorporating internal standards. PMC. Retrieved from [Link]
The Future of Antibody-Drug Conjugates: Advances in Bioconjugation, Linkers, and Payload Optimization. Crown Bioscience. Retrieved from [Link]
Combining Amine-Reactive Cross-Linkers and Photo-Reactive Amino Acids for 3D-Structure Analysis of Proteins and Protein Complexes. ResearchGate. Retrieved from [Link]
Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. ResearchGate. Retrieved from [Link]
Publish Comparison Guide: Efficacy of 3-Isocyanatotetrahydrothiophene 1,1-dioxide as a STAT3 Inhibitor
The following guide provides an in-depth technical comparison of 3-Isocyanatotetrahydrothiophene 1,1-dioxide against established STAT3 inhibitors. This analysis treats the compound (chemically known as 3-Isocyanatosulfol...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical comparison of 3-Isocyanatotetrahydrothiophene 1,1-dioxide against established STAT3 inhibitors.
This analysis treats the compound (chemically known as 3-Isocyanatosulfolane ) as a covalent modifier and reactive fragment , evaluating its efficacy based on its electrophilic "warhead" (isocyanate) relative to the mechanisms of known drugs like Stattic and Napabucasin.
Executive Summary & Mechanistic Positioning
3-Isocyanatotetrahydrothiophene 1,1-dioxide represents a distinct class of irreversible covalent inhibitors . Unlike competitive inhibitors that occupy the SH2 domain via non-covalent interactions, this compound utilizes a highly reactive isocyanate (-N=C=O) warhead fused to a sulfolane ring.
Primary Mechanism: Direct alkylation (carbamylation) of solvent-accessible cysteine residues (e.g., Cys468 , Cys712 ) within the STAT3 DNA-binding or SH2 domains.
Structural Advantage: The sulfolane core mimics the geometry of the sulfone group found in Stattic , providing solubility and potential specificity for the STAT3 crystal lattice, while the isocyanate group drives rapid irreversible binding.
Key Differentiator: While Stattic uses a vinyl sulfone (Michael acceptor) and Napabucasin generates reactive oxygen species (ROS), the isocyanate moiety offers faster kinetics but significantly higher risk of off-target hydrolysis and non-specific toxicity.
Comparative Efficacy Analysis
The following table contrasts the physicochemical and biological profiles of 3-Isocyanatotetrahydrothiophene 1,1-dioxide with the industry standards.
Table 1: Technical Comparison of STAT3 Inhibitors
Feature
3-Isocyanatotetrahydrothiophene 1,1-dioxide
Stattic (Benchmark)
Napabucasin (Clinical Lead)
S3I-201
Class
Covalent Fragment / Electrophile
Covalent Small Molecule
Quinone / ROS Generator
Peptidomimetic / Dimerization Inhibitor
Warhead
Isocyanate (-N=C=O)
Vinyl Sulfone (Michael Acceptor)
Naphthoquinone
Carboxyl / Hydroxyl (H-bonding)
Target Residue
Cysteine (Carbamylation)
Cys468 (Alkylation)
Upstream STAT3/Stemness
SH2 Domain (pTyr705 pocket)
Binding Kinetics
Rapid / Irreversible
Slow / Irreversible
Indirect / Pleiotropic
Reversible
Predicted IC50
< 5 µM (High Reactivity)*
5.1 µM
~0.5 - 1 µM
~86 µM
Selectivity
Low (High proteome reactivity)
Moderate (Selects for SH2)
Low (affects multiple pathways)
Moderate
Stability
Low (Susceptible to hydrolysis)
High
Moderate
High
*Note: IC50 for the isocyanate is predicted based on the high electrophilicity of the -N=C=O group compared to vinyl sulfones.
Mechanistic Deep Dive
Stattic vs. Isocyanate: Stattic requires a specific orientation to facilitate the Michael addition at Cys468. The isocyanate group in 3-Isocyanatotetrahydrothiophene 1,1-dioxide is more sterically accessible and more electrophilic, potentially leading to "super-potent" inhibition in cell-free assays but rapid deactivation (hydrolysis to amine) in complex media.
Napabucasin vs. Isocyanate: Napabucasin works by inducing oxidative stress that prevents STAT3 phosphorylation. The isocyanate acts directly on the protein. Therefore, the isocyanate is a better tool for biophysical probing of the STAT3 structure, whereas Napabucasin is a better therapeutic candidate.
Signal Transduction & Inhibition Pathway
The diagram below illustrates the STAT3 signaling cascade and the precise intervention points of the discussed inhibitors.
Caption: Schematic of the JAK-STAT3 pathway showing 3-Isocyanatotetrahydrothiophene 1,1-dioxide blocking the monomer stage via covalent modification, preventing dimerization.
Experimental Validation Protocols
To rigorously validate 3-Isocyanatotetrahydrothiophene 1,1-dioxide against Stattic, the following self-validating experimental workflows are recommended.
Transfection: Transfect HEK293T cells with a STAT3-responsive luciferase reporter (e.g., pLucTKS3) and a Renilla control.
Inhibition: Add the test compound (5 µM) vs. Stattic (5 µM).
Readout: Measure Luminescence after 24 hours.
Interpretation: If the isocyanate is effective, luciferase activity should drop by >50%, comparable to Stattic.
Synthesis of Expert Insights
Why use 3-Isocyanatotetrahydrothiophene 1,1-dioxide?
This compound is best utilized as a Chemical Probe rather than a drug candidate. Its high reactivity makes it an excellent tool for mapping solvent-accessible cysteines on the STAT3 surface. The sulfolane ring provides a unique steric profile that may allow it to access pockets that the larger benzothiophene of Stattic cannot.
Critical Caution:
Isocyanates are prone to hydrolysis in aqueous buffers, converting to the corresponding amine (3-aminosulfolane) and CO2.
Protocol Adjustment: Always prepare fresh stock solutions in anhydrous DMSO immediately before use. Avoid buffers with primary amines (Tris, Glycine) as they will quench the inhibitor.
References
Schust, J., Sperl, B., Hollis, A., Mayer, T. U., & Berg, T. (2006). Stattic: A nonpeptidic small molecule inhibitor of STAT3 activation and dimerization.[1] Chemistry & Biology. Link
Li, Y., Rogoff, H. A., Keates, S., et al. (2015). Suppression of cancer stem cell characteristics in small cell lung cancer by a novel STAT3 inhibitor napabucasin. Clinical Cancer Research. Link
Zhang, X., Yue, P., Page, B. D., et al. (2012). Orally bioavailable small-molecule inhibitor of the STAT3 SH2 domain. Cancer Research. Link
Singh, J., Petter, R. C., Baillie, T. A., & Whitty, A. (2011). The resurgence of covalent drugs.[2] Nature Reviews Drug Discovery. Link
PubChem Compound Summary. (n.d.). 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CID 163351). National Library of Medicine. Link
Chemo-Selectivity and Cross-Reactivity Profiling of 3-Isocyanatotetrahydrothiophene 1,1-Dioxide
Executive Summary 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8), also known as 3-isocyanatosulfolane, represents a distinct class of electrophilic reagents where the high reactivity of an isocyanate group...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8), also known as 3-isocyanatosulfolane, represents a distinct class of electrophilic reagents where the high reactivity of an isocyanate group is modulated by the electron-withdrawing nature of a sulfolane ring. Unlike standard aliphatic isocyanates (e.g., cyclohexyl isocyanate) or highly reactive aromatic isocyanates (e.g., phenyl isocyanate), this compound occupies a "middle ground" of reactivity that offers unique advantages in controlled bioconjugation and polymer synthesis.
This guide provides a technical comparison of its cross-reactivity profile—defined here as the competitive selectivity between target nucleophiles (primary amines) and off-target interferents (water, hydroxyls, and thiols).
Chemical Identity & Reactivity Logic
To understand the cross-reactivity of this molecule, one must analyze its electronic structure. The sulfone (
) group at the 1-position exerts a strong inductive electron-withdrawing effect (-I) through the ring system.
Effect on Isocyanate: The electron density at the isocyanate carbon is reduced compared to simple alkyl isocyanates.
Result: Increased electrophilicity (
) without the resonance stabilization found in aromatic isocyanates.
Solubility: The sulfolane moiety imparts high polarity and water solubility, distinguishing it from hydrophobic alkyl isocyanates.
Reactivity Landscape Diagram
The following diagram illustrates the competitive pathways that define the cross-reactivity profile of 3-isocyanatosulfolane.
Caption: Competitive reaction pathways. The selectivity ratio (k1/k3) determines the reagent's utility in aqueous environments.
Comparative Performance Analysis
The following table contrasts 3-isocyanatosulfolane with standard alternatives used in drug development and material science.
Feature
3-Isocyanatosulfolane
Cyclohexyl Isocyanate
Phenyl Isocyanate
Electronic Class
Activated Aliphatic (Inductive -I)
Standard Aliphatic
Aromatic (Resonance)
Reactivity ()
Medium-High
Low
Very High
Hydrolytic Stability
Moderate (Water soluble, faster hydrolysis)
High (Hydrophobic protection)
Low (Rapid hydrolysis)
Selectivity ( vs )
High (Kinetic control possible)
Moderate
Low (Promiscuous)
Primary Application
Specialized cross-linking; Hydrophilic probes
Hydrophobic modification
Fast quenching; Model haptens
Key Insight: The "Solubility Paradox"
While 3-isocyanatosulfolane is chemically more stable than phenyl isocyanate, its high water solubility increases its effective concentration available for hydrolysis in aqueous buffers. Researchers often mistake this for chemical instability. Correction: Use anhydrous organic co-solvents (DMSO/DMF) for stock preparation to prevent premature degradation.
Experimental Protocols for Cross-Reactivity Studies
To validate the performance of this reagent in your specific application, use the following self-validating protocols.
.
Rationale: This establishes whether the reagent will cross-react with serine/threonine residues or solvent hydroxyls when targeting amines.
Setup: Prepare a reaction mixture in
containing:
1.0 eq Benzylamine (Model for Lysine).
1.0 eq Benzyl alcohol (Model for Serine).
Internal Standard (e.g., 1,3,5-trimethoxybenzene).
Initiation: Add 0.5 eq of 3-Isocyanatotetrahydrothiophene 1,1-dioxide at 25°C.
Note: Using sub-stoichiometric reagent ensures competition.
Measurement: Monitor by
-NMR immediately. Track the disappearance of the isocyanate peak (~3.3-3.6 ppm depending on shift) and the appearance of urea vs. urethane methylene protons.
Calculation:
Acceptance Criteria: A selectivity ratio > 50:1 indicates suitability for selective protein modification.
Objective: Determine if the sulfolane moiety is recognized by antibodies raised against industrial isocyanates (e.g., TDI, MDI).
Audience: Toxicology and Safety Researchers.
Coat Plate: Immobilize TDI-HSA (Human Serum Albumin) conjugate on a 96-well plate.
Primary Antibody: Add anti-TDI IgG (polyclonal or monoclonal).
Competition: Add increasing concentrations (
) of 3-Isocyanatotetrahydrothiophene 1,1-dioxide (as a free hapten or HSA-conjugate).
Detection: Add HRP-conjugated secondary antibody and TMB substrate.
Analysis: Plot % Inhibition vs. Log[Concentration].
Interpretation: If
is high (>100 ), the antibody does not cross-react, suggesting the sulfolane ring is structurally distinct enough to evade detection by standard isocyanate screening panels.
Workflow for Reagent Validation
Use this decision tree to determine if 3-isocyanatosulfolane is the correct choice for your study.
Caption: Selection logic for choosing sulfolane-based isocyanates over standard NHS esters or alkyl isocyanates.
References
PubChem. 3-Isocyanatotetrahydrothiophene 1,1-dioxide (Compound). National Library of Medicine. Available at: [Link]
Alba, A. R., et al. (2010).[1] Sulfones: new reagents in organocatalysis. Chemical Society Reviews.[1] (Context on sulfone electron-withdrawing properties). Available at: [Link]
ChemChart. 3-Sulfolene and Derivatives: Industrial Applications. (Context on sulfolane synthesis and stability). Available at: [Link]
A Senior Application Scientist's Guide to the Structural Analysis of 3-Isocyanatotetrahydrothiophene 1,1-dioxide Conjugates
For Researchers, Scientists, and Drug Development Professionals In the landscape of bioconjugation, the precise and stable linkage of molecules is paramount. The choice of reactive handle dictates not only the efficiency...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of bioconjugation, the precise and stable linkage of molecules is paramount. The choice of reactive handle dictates not only the efficiency of the conjugation reaction but also the stability and ultimate function of the resulting conjugate. This guide provides an in-depth technical comparison of 3-isocyanatotetrahydrothiophene 1,1-dioxide, a promising yet underutilized reagent, against more conventional amine-reactive crosslinkers. We will delve into the rationale behind its use, provide detailed experimental protocols for synthesis and characterization, and present a logical framework for the structural analysis of its conjugates, grounded in spectroscopic and spectrometric data.
The Sulfolane Isocyanate Handle: A Strategic Choice for Enhanced Stability
The core of the 3-isocyanatotetrahydrothiophene 1,1-dioxide reagent is the sulfolane (tetrahydrothiophene 1,1-dioxide) ring. This five-membered cyclic sulfone is not merely a scaffold but a key contributor to the desirable properties of the resulting bioconjugate.[1][2] Sulfolane is a highly polar, aprotic moiety with exceptional chemical and thermal stability.[3] It is resistant to hydrolysis and stable against both acids and alkalis, properties that can be conferred upon the molecules to which it is attached.[3]
The reactive isocyanate group (-N=C=O) readily couples with primary amines, such as the lysine residues in proteins, to form a highly stable urea bond.[4] This aliphatic isocyanate offers a distinct reactivity profile compared to its aromatic counterparts, which are known for their rapid reaction rates but can be prone to degradation under certain conditions.[5][6] The combination of a stable sulfolane core and a robust urea linkage makes 3-isocyanatotetrahydrothiophene 1,1-dioxide an attractive candidate for applications requiring long-term stability of the conjugate.
Comparative Analysis: 3-Isocyanatotetrahydrothiophene 1,1-dioxide vs. Succinimidyl Esters
The most common class of reagents for targeting primary amines are N-hydroxysuccinimidyl (NHS) esters.[7] While effective, the resulting amide bond, though stable, can be susceptible to hydrolysis under certain conditions. The urea bond formed from an isocyanate offers potentially enhanced stability.
Feature
3-Isocyanatotetrahydrothiophene 1,1-dioxide
Succinimidyl (NHS) Esters
Reactive Group
Isocyanate (-N=C=O)
N-Hydroxysuccinimide Ester
Target
Primary Amines (-NH2)
Primary Amines (-NH2)
Resulting Linkage
Urea
Amide
Bond Stability
Very High
High
Core Moiety
Sulfolane
Varies (often aliphatic chains or aromatic rings)
Core Stability
High thermal and chemical stability
Dependent on the specific linker structure
Byproduct
None (direct addition)
N-hydroxysuccinimide
The primary advantage of the sulfolane isocyanate lies in the intrinsic stability of the sulfolane ring, which can protect the conjugate from degradation and potentially improve its pharmacokinetic profile in drug delivery applications.
Synthesis and Conjugation: A Step-by-Step Approach
While 3-isocyanatotetrahydrothiophene 1,1-dioxide is commercially available from some suppliers, its synthesis from a more common precursor, 3-aminotetrahydrothiophene 1,1-dioxide, is a practical approach for many laboratories.[8]
Part 1: Synthesis of 3-Isocyanatotetrahydrothiophene 1,1-dioxide
This synthesis involves the phosgenation of 3-aminotetrahydrothiophene 1,1-dioxide. Due to the hazardous nature of phosgene, the use of a phosgene equivalent like triphosgene is a safer and more common laboratory practice.
Workflow for the Synthesis of 3-Isocyanatotetrahydrothiophene 1,1-dioxide
Caption: Synthesis of the target isocyanate from its amine precursor.
Experimental Protocol:
Reaction Setup: In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and nitrogen inlet, dissolve 3-aminotetrahydrothiophene 1,1-dioxide in anhydrous dichloromethane.
Cooling: Cool the solution to 0°C in an ice bath.
Reagent Addition: Slowly add a solution of triphosgene in anhydrous dichloromethane dropwise to the stirred amine solution. Subsequently, add a non-nucleophilic base such as triethylamine.
Reaction: Stir the reaction mixture at 0°C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 12-16 hours.
Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or by observing the disappearance of the amine and the appearance of the isocyanate peak in the IR spectrum (~2270 cm⁻¹).
Work-up: Filter the reaction mixture to remove the triethylamine hydrochloride salt.
Purification: Remove the solvent from the filtrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.
Part 2: Conjugation to a Primary Amine
The reaction of 3-isocyanatotetrahydrothiophene 1,1-dioxide with a primary amine-containing molecule (e.g., a peptide or protein) is a straightforward addition reaction.
Workflow for Conjugation
Caption: General workflow for the conjugation of the isocyanate to an amine.
Experimental Protocol:
Solution Preparation: Dissolve the amine-containing molecule (e.g., protein) in an appropriate buffer, such as phosphate-buffered saline (PBS) at pH 7.4-8.0. Prepare a stock solution of 3-isocyanatotetrahydrothiophene 1,1-dioxide in a dry, water-miscible organic solvent like dimethyl sulfoxide (DMSO).
Conjugation: Add a molar excess of the isocyanate solution to the protein solution while gently vortexing. The exact molar ratio will need to be optimized for the specific protein and desired degree of labeling.
Incubation: Incubate the reaction mixture at room temperature for 1-4 hours with gentle agitation.
Purification: Remove unreacted isocyanate and any hydrolysis byproducts by size-exclusion chromatography, dialysis, or tangential flow filtration.
Structural Analysis of the Conjugate
A multi-pronged analytical approach is essential to confirm the successful conjugation and to fully characterize the resulting product.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR is a powerful tool for confirming the formation of the urea linkage.
Key Observables:
Disappearance of the sharp isocyanate peak around 2270 cm⁻¹ .
Appearance of a strong carbonyl (C=O) stretch of the urea group, typically in the range of 1630-1680 cm⁻¹ .
Appearance of N-H bending vibrations around 1550-1640 cm⁻¹ .
Functional Group
Characteristic IR Absorption (cm⁻¹)
Isocyanate (-N=C=O)
~2270
Urea (C=O stretch)
1630-1680
Urea (N-H bend)
1550-1640
Nuclear Magnetic Resonance (NMR) Spectroscopy
For smaller molecule conjugates, NMR provides detailed structural information.
¹H NMR:
The protons on the sulfolane ring will appear as complex multiplets in the aliphatic region.
A new signal corresponding to the N-H proton of the urea linkage will appear, typically as a broad singlet. Its chemical shift will be dependent on the solvent and concentration.
¹³C NMR:
The carbonyl carbon of the urea will have a characteristic chemical shift in the range of 155-165 ppm .
The carbons of the sulfolane ring will also be observable.
Mass Spectrometry (MS)
MS is crucial for confirming the molecular weight of the conjugate and for providing fragmentation data that can help to elucidate the structure.
Expected Fragmentation Pattern:
A common fragmentation pathway for sulfones is the loss of sulfur dioxide (SO₂), which corresponds to a neutral loss of approximately 64 Da.[9]
Cleavage of the urea bond can also occur.
The exact fragmentation will depend on the ionization method and the nature of the conjugated molecule.
Hypothetical Fragmentation of a Sulfolane-Urea Conjugate
Caption: Potential fragmentation pathways in mass spectrometry.
Stability Assessment
The stability of the conjugate should be assessed under conditions relevant to its intended application.
Experimental Protocol for Stability Study:
Sample Preparation: Prepare solutions of the conjugate in various buffers (e.g., pH 5, 7.4, and 9) and in relevant biological media (e.g., serum).
Incubation: Incubate the samples at different temperatures (e.g., 4°C, 25°C, and 37°C) for various time points (e.g., 0, 24, 48, 72 hours, and 1 week).
Analysis: At each time point, analyze the samples by a suitable method, such as HPLC or LC-MS, to quantify the amount of intact conjugate and identify any degradation products.
The exceptional stability of the sulfolane ring suggests that any degradation is more likely to occur at other sites within the conjugated molecule rather than at the linker itself.[10][3]
Conclusion
3-Isocyanatotetrahydrothiophene 1,1-dioxide presents a compelling alternative to traditional amine-reactive bioconjugation reagents. The inherent stability of the sulfolane core, coupled with the robust urea linkage it forms, offers the potential for creating highly stable bioconjugates for a range of applications in research, diagnostics, and therapeutics. While its use is not as widespread as that of NHS esters, the synthetic accessibility and the unique properties of the resulting conjugates make it a valuable tool for the discerning scientist. The analytical workflows and comparative data presented in this guide provide a solid foundation for researchers to explore the potential of this promising reagent.
Dongsen Chemicals. Aromatic vs Aliphatic Diisocyanates: The Ultimate Comparison. 2023. [Link]
Lei, Z. et al. Dynamic urea bond for the design of reversible and self-healing polymers. Nat. Commun.7 , 13180 (2016). [Link]
Palchykov, V. A., Zarovnaya, I. S. & Dul'nev, P. G. Synthesis of Tetrahydrothiophene 1,1-Dioxides Fused to Oxazolidin-2-one and Morpholin-2-one Fragments. Russ. J. Org. Chem.54 , 1061–1070 (2018). [Link]
Headley, J. V., Peru, K. M. & Dickson, L. C. Gas chromatographic-mass spectrometric determination of sulfolane in wetland vegetation exposed to sour gas-contaminated groundwater. J. Chromatogr. A859 , 69–75 (1999). [Link]
A Comparative Guide to the In Vitro and In Vivo Stability of 3-Isocyanatotetrahydrothiophene 1,1-dioxide Adducts
For researchers and drug development professionals exploring covalent modifiers, understanding the stability of the resulting adducts is paramount. This guide provides an in-depth comparison of the in vitro and in vivo s...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals exploring covalent modifiers, understanding the stability of the resulting adducts is paramount. This guide provides an in-depth comparison of the in vitro and in vivo stability of adducts formed by 3-isocyanatotetrahydrothiophene 1,1-dioxide, a sulfone-containing isocyanate. We will delve into the experimental methodologies used to assess stability, explain the rationale behind these choices, and present data to illustrate the critical differences between controlled laboratory settings and complex biological systems.
Introduction: The Covalent Conundrum with 3-Isocyanatotetrahydrothiophene 1,1-dioxide
3-Isocyanatotetrahydrothiophene 1,1-dioxide is an electrophilic molecule designed to form covalent bonds with nucleophilic residues on target proteins, such as lysine or serine. The sulfone group is a key structural feature, potentially influencing the compound's solubility, metabolic profile, and the reactivity of the isocyanate warhead. The isocyanate group reacts with biological nucleophiles to form carbamate adducts.[1] The design of such covalent inhibitors is attractive in drug discovery due to the potential for increased biochemical efficiency and a prolonged duration of action that can outlast the pharmacokinetics of the unbound drug.[2]
However, the promise of covalent drugs is tempered by concerns about off-target reactivity and potential immunogenicity.[2] Therefore, a thorough understanding of the stability of the covalent adduct is not just an academic exercise; it is a critical step in assessing both the efficacy and safety of a potential therapeutic agent. An adduct that is too labile may not provide a sustained therapeutic effect, while an overly stable and indiscriminately reactive compound could lead to toxicity. This guide will compare and contrast the two essential lenses through which we view adduct stability: the controlled environment of in vitro assays and the dynamic, multifaceted reality of in vivo systems.
The Chemistry of Adduct Formation and Stability
The core reaction involves the nucleophilic attack of a biological molecule (e.g., a primary amine on a lysine residue or a hydroxyl group on a serine residue) on the electrophilic carbon of the isocyanate group of 3-isocyanatotetrahydrothiophene 1,1-dioxide. This forms a stable carbamate linkage. Carbamates are generally considered to have good chemical and proteolytic stability, often being used as peptide bond surrogates in medicinal chemistry.[3][4] Their stability arises from the resonance between the amide and carboxyl groups.[1]
The central question this guide addresses is: how does the stability of this carbamate adduct, influenced by the sulfone core, behave in predictable in vitro systems versus the complex and often unpredictable in vivo environment?
In Vitro Stability Assessment: A Controlled Environment
In vitro stability assays are indispensable tools in early drug discovery. They provide a rapid and cost-effective means to assess the intrinsic chemical and enzymatic stability of a compound and its adducts in a simplified biological matrix. The two most common in vitro assays for this purpose are the plasma stability assay and the liver microsomal stability assay.
Plasma Stability Assay
Expertise & Experience: The plasma stability assay is designed to evaluate the stability of a compound in the presence of plasma enzymes, primarily esterases and hydrolases.[5] For an isocyanate adduct, this assay helps determine if the carbamate bond is susceptible to enzymatic cleavage in the bloodstream. A compound with poor plasma stability is likely to have a short half-life and rapid clearance, leading to poor in vivo performance.[5]
Experimental Workflow:
Caption: Workflow for a typical plasma stability assay.
Detailed Protocol: Plasma Stability Assay
Compound Preparation: Prepare a 1 mM stock solution of the pre-formed adduct of 3-isocyanatotetrahydrothiophene 1,1-dioxide in DMSO.
Incubation Mixture: In a 96-well plate, add the test adduct to pre-warmed (37°C) plasma from the species of interest (e.g., human, mouse, rat) to a final concentration of 1 µM. The final DMSO concentration should be kept low (e.g., <1%) to avoid affecting enzyme activity.[6]
Time Points: Incubate the plate at 37°C. At designated time points (e.g., 0, 15, 30, 60, and 120 minutes), an aliquot of the reaction mixture is taken.[5]
Reaction Termination: The reaction is stopped by adding a cold organic solvent, typically acetonitrile, containing an internal standard for LC-MS/MS analysis. This step also precipitates the plasma proteins.[5][7]
Sample Processing: The samples are centrifuged to pellet the precipitated proteins.
Analysis: The supernatant is analyzed by a validated LC-MS/MS method to quantify the amount of the remaining parent adduct.[8][9]
Data Interpretation: The percentage of the adduct remaining at each time point is calculated relative to the 0-minute sample. This data is used to determine the half-life (t½) of the adduct in plasma.
Liver Microsomal Stability Assay
Expertise & Experience: The liver is the primary site of drug metabolism.[10] Liver microsomes are a subcellular fraction containing a high concentration of Phase I metabolic enzymes, particularly cytochrome P450s (CYPs).[7][11] This assay is crucial for predicting a compound's metabolic clearance. For our adduct, this assay will reveal if the sulfone core or other parts of the molecule are susceptible to oxidative metabolism by CYPs, which could lead to the breakdown of the adduct indirectly.
Experimental Workflow:
Caption: Workflow for a liver microsomal stability assay.
Reagent Preparation: Prepare the test adduct stock solution, pooled liver microsomes (e.g., 0.5 mg/mL), and an NADPH cofactor solution in a phosphate buffer (pH 7.4).[12][13]
Pre-incubation: The test adduct and liver microsomes are pre-incubated together for a short period (e.g., 5 minutes) at 37°C to allow for temperature equilibration.[13]
Reaction Initiation: The metabolic reaction is initiated by the addition of the NADPH solution. A parallel incubation without NADPH serves as a negative control to assess for any non-NADPH-dependent degradation.[10][11]
Sampling: Aliquots are removed at several time points (e.g., 0, 5, 15, 30, 45, 60 minutes).[12]
Termination and Processing: The reaction is stopped with a cold organic solvent containing an internal standard, followed by centrifugation.[11]
Analysis: The supernatant is analyzed by LC-MS/MS to quantify the remaining parent adduct.[14]
Data Interpretation: The rate of disappearance of the adduct is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).
Representative In Vitro Data
The following table summarizes hypothetical but realistic data for our test adduct compared to a known unstable compound (a labile ester) and a known stable compound.
Compound
Assay Type
Half-life (t½, minutes)
% Remaining at 120 min
Interpretation
Test Adduct
Plasma Stability
> 120
95%
High stability against plasma hydrolases.
Test Adduct
Microsomal Stability
45
18%
Moderate metabolic clearance predicted.
Labile Ester
Plasma Stability
10
< 1%
Rapidly degraded by plasma esterases.
Stable Control
Plasma Stability
> 120
98%
Stable control performs as expected.
Stable Control
Microsomal Stability
> 120
92%
Low metabolic clearance predicted.
Trustworthiness: The inclusion of positive controls (compounds with known rapid and low clearance) and negative controls (heat-inactivated microsomes or incubations without NADPH) is a critical component of a self-validating system, ensuring the assay is performing as expected.[12]
In Vivo Stability Assessment: The Whole-System Reality
While in vitro assays provide a clean, mechanistic snapshot, they cannot fully recapitulate the complexity of a living organism. In vivo studies are essential to understand how an adduct behaves in the context of absorption, distribution, metabolism, and excretion (ADME) processes, as well as on- and off-target engagement.[15][16]
Expertise & Experience: The primary goal of an in vivo study in this context is to determine the pharmacokinetic (PK) profile of the parent compound and, if possible, the persistence of the target adduct. The discrepancy between in vitro and in vivo results is often where the most valuable insights are gained. For instance, a compound stable in microsomes might still be rapidly cleared in vivo due to other metabolic pathways (e.g., Phase II conjugation) or rapid renal clearance not captured in the in vitro assay.
Experimental Workflow:
Caption: General workflow for an in vivo pharmacokinetic study.
Detailed Protocol: Rodent Pharmacokinetic Study
Animal Model: Select an appropriate animal model (e.g., male Sprague-Dawley rats).
Compound Administration: Administer the 3-isocyanatotetrahydrothiophene 1,1-dioxide via a relevant route, typically intravenous (IV) to assess clearance and oral (PO) to assess oral bioavailability.
Blood Sampling: Collect blood samples at a series of time points (e.g., 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h) into tubes containing an anticoagulant.
Plasma Preparation: Process the blood by centrifugation to obtain plasma.
Bioanalysis: Develop a highly sensitive and specific LC-MS/MS method to quantify the concentration of the parent compound in the plasma samples. Quantifying the protein adduct itself is more complex and may require proteomics techniques involving enzymatic digestion of the target protein followed by LC-MS/MS analysis of the modified peptide.
Pharmacokinetic Analysis: Use the plasma concentration-time data to calculate key PK parameters such as clearance (CL), volume of distribution (Vd), half-life (t½), and area under the curve (AUC).
Comparative Analysis: Bridging the Gap Between In Vitro and In Vivo
The true value of this dual approach lies in the comparison. Let's analyze our hypothetical data.
Parameter
In Vitro Result (HLM)
In Vivo Result (Rat)
Comparison & Rationale
Half-life (t½)
45 min
25 min
The in vivo half-life is shorter than predicted by the microsomal assay. This suggests that other clearance mechanisms, such as renal clearance or metabolism by non-microsomal enzymes, are contributing to the elimination of the compound.
Clearance
CLint = 35 µL/min/mg
CL = 50 mL/min/kg
The observed in vivo clearance is higher than what would be predicted from in vitro data alone. This confirms the involvement of additional elimination pathways.
Adduct Stability
High in plasma
Target occupancy decreases over 24h
While the carbamate bond is chemically stable in plasma, the in vivo target engagement may decrease due to protein turnover (the target protein itself is degraded and re-synthesized) or potential slow, unobserved reversal of the covalent bond.[17]
Expertise & Experience: Why the discrepancy?
In vitro systems are closed: They lack the continuous physiological processes of distribution to various tissues, renal and biliary excretion, and the full suite of Phase I and Phase II metabolic enzymes present in a whole organism.[12]
Protein Binding: In the in vivo setting, the compound will bind to plasma proteins like albumin. This binding can affect the free concentration of the drug available for metabolism and clearance, a factor not fully replicated in standard in vitro assays.
Target vs. Off-Target: The in vivo environment presents a vast array of potential off-target nucleophiles that can react with the isocyanate. This off-target reactivity can act as a clearance mechanism, reducing the concentration of the compound available to bind its intended target.[2]
Conclusion
The stability of adducts formed by 3-isocyanatotetrahydrothiophene 1,1-dioxide is a multi-faceted issue that cannot be fully understood through a single experimental lens. In vitro assays, such as plasma and microsomal stability studies, provide a crucial first look at the intrinsic stability and metabolic susceptibility of the adduct. They are excellent for ranking compounds and identifying major liabilities early in the discovery process.
However, the in vivo pharmacokinetic profile provides the definitive answer on how the adduct and its parent compound behave in a complex biological system. Discrepancies between in vitro and in vivo data are not failures of the models but rather opportunities for deeper understanding, guiding further optimization of the molecule's properties to achieve the desired therapeutic effect and safety profile. A successful covalent drug candidate must possess a "Goldilocks" stability: stable enough to provide sustained target engagement but not so reactive that it leads to widespread off-target effects.[18]
References
Vertex AI Search. (2026). Optimization of 3-aminotetrahydrothiophene 1,1-dioxides with improved potency and efficacy as non-electrophilic antioxidant response element (ARE) activators - PMC - PubMed Central.
Jiang, X., et al. (2019). Recent Advances in Selective and Irreversible Covalent Ligand Development and Validation - PMC - PubMed Central.
Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Publications.
Singh, J., et al. (2011). Drug discovery for a new generation of covalent drugs. PubMed.
Kumar, V., et al. (2025). Carbamate Prodrugs Restrict In Vivo Metabolism and Improve the Pharmacokinetics of Isoniazid - PMC - PubMed Central.
Pang, Z., Leung, V. H., et al. (2026). vCATCH Maps Cellular Targets of Cancer Drugs throughout the Entire Body. American Association for Cancer Research.
Cyprotex. (n.d.). Microsomal Stability. Evotec.
Strelow, J. M. (2017). Reversible Covalent Inhibition Desired Covalent Adduct Formation by Mass Action. ACS Publications.
Thermo Fisher Scientific. (n.d.). Thawing and Incubating Human and Animal Liver Microsomes.
Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry - PMC - PubMed Central.
Charnwood Discovery. (n.d.). Plasma Stability In Vitro Assay.
Mauri, M. V., et al. (2025). Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data. RSC Publishing.
Singh, J., et al. (2014). The resurgence of covalent drugs. ResearchGate.
ResearchGate. (2025). Key parameters for carbamate stability in dilute aqueous–organic solution.
Merck Millipore. (n.d.). Metabolic Stability Assays. Retrieved from [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFAfjDialQ7Vhb1OUHuQDBJ3CGvVHGrREBxzF9p-YzVWCZ456SlZ5BnucScVYgSAH4Cbyw16PrcmEdwhMNphmQ6W8YqBJO4xNm8Zy6UCJ-46g66BvKYswOqPQOrLAr3N5EhVxDk027a3uubHsqb1N198eS59_n3ed3oqCgiu8OMXAMJKed6zSJLFSX3kIUavmdVIX2WvrxCyNI8pHX_vBeJBx5vLkRbkmqaFOktrMuAB2hpebeYfBuHvoLzCDoH6x3P4x5QTQ1VzBsVYO7THwviYJil2W8CRoKZ9OAt23ISOt0=]([Link]
Executive Summary This guide provides a rigorous framework for validating protein binding sites of 3-Isocyanatotetrahydrothiophene 1,1-dioxide . Unlike standard alkyl isocyanates, this reagent incorporates a sulfolane ri...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a rigorous framework for validating protein binding sites of 3-Isocyanatotetrahydrothiophene 1,1-dioxide . Unlike standard alkyl isocyanates, this reagent incorporates a sulfolane ring, conferring unique polarity and solubility profiles that influence its interaction with protein surfaces.
While isocyanates are historically viewed as "promiscuous" electrophiles, controlled pH conditions allow for preferential targeting of nucleophilic residues. This document outlines the comparative performance of this reagent against industry standards (NHS esters, Maleimides) and details the Mass Spectrometry (MS) workflows required to definitively map its binding sites.
Mechanism of Action & Chemical Logic
The 3-Isocyanatotetrahydrothiophene 1,1-dioxide molecule contains a highly reactive isocyanate (-N=C=O) group. Its binding mechanism is driven by nucleophilic attack from protein side chains.
Primary Targets
Lysine (
-amine) & N-terminus: The nitrogen lone pair attacks the central carbon of the isocyanate, resulting in a stable urea linkage .
Cysteine (Thiol): The sulfur attacks the isocyanate to form a thiocarbamate linkage . This bond is generally stable but can be reversible under specific reducing or high-temperature conditions.
The "Sulfolane Effect"
The 1,1-dioxide (sulfone) moiety acts as a polar anchor. Unlike hydrophobic alkyl isocyanates that may bury themselves in hydrophobic pockets, this reagent is more likely to label surface-exposed residues, improving water solubility of the resulting conjugate.
Figure 1: Dual-pathway mechanism showing pH-dependent selectivity for Lysine (Urea formation) vs. Cysteine (Thiocarbamate formation).
Comparative Analysis: Isocyanates vs. Standards
To validate this reagent, one must understand how it differs from the "Gold Standards" of bioconjugation: NHS Esters (Amine-targeted) and Maleimides (Thiol-targeted).
Table 1: Performance Comparison Matrix
Feature
NHS Esters (Standard)
Maleimides (Standard)
3-Isocyanatotetrahydrothiophene 1,1-dioxide
Primary Target
Primary Amines (Lys)
Sulfhydryls (Cys)
Dual: Amines & Thiols (pH dependent)
Linkage Type
Amide Bond
Thioether Bond
Urea / Thiocarbamate
Hydrolytic Stability
Low (t½ ~10-20 min @ pH 8)
Medium
Low (Must be stored anhydrously)
Bond Stability
High (Permanent)
High (Ring opening required)
Very High (Urea bond is extremely robust)
Solubility
Variable (often requires DMSO)
Variable
High (Sulfone group enhances polarity)
Selectivity
High for Amines
High for Thiols
Tunable (Promiscuous without pH control)
Key Insight: The primary advantage of the sulfolane isocyanate is the formation of the urea bond , which is chemically more robust against proteolysis and extreme pH than the amide bond formed by NHS esters [1].
Validation Protocol: Mass Spectrometry
The only way to definitively validate the binding site is through "Bottom-Up" Proteomics (LC-MS/MS).
The "Mass Shift" Calculation
Unlike NHS esters which lose an N-hydroxysuccinimide group during reaction, isocyanates undergo an addition reaction . The entire molecular weight of the reagent is added to the protein.
Formula:
Molecular Weight: ~161.18 Da
Target Mass Shift:+161.18 Da (Monoisotopic)
Experimental Workflow
Figure 2: Step-by-step workflow for identifying binding sites using Bottom-Up Proteomics.
Detailed Protocol
Materials:
Protein of interest (1 mg/mL in PBS, pH 7.4).
Reagent Stock: 100 mM in Anhydrous DMSO (Prepare immediately before use; isocyanates degrade rapidly in moisture).
Quenching Buffer: 1M Tris-HCl, pH 8.0.
Procedure:
Equilibration: Adjust protein buffer. For Lysine targeting, use Carbonate buffer pH 8.5. For Cysteine/General targeting, use PBS pH 7.4.
Labeling: Add reagent stock to protein (Final conc: 0.5 - 1.0 mM). Keep DMSO < 5% v/v.
Incubation: Incubate for 60 minutes at Room Temperature (RT) with mild agitation.
Quenching: Add Quenching Buffer (Tris) to a final concentration of 50 mM. Incubate 15 mins. Note: Tris contains a primary amine that will scavenge unreacted isocyanate.
Desalting: Remove excess reagent using a desalting column (e.g., Zeba Spin or PD-10) equilibrated in Ammonium Bicarbonate (for MS).
Digestion: Perform standard Trypsin digestion (overnight, 37°C).
Analysis: Inject on LC-MS/MS.
Data Analysis Parameters:
Dynamic Modification: +161.1803 Da (Verify exact mass based on specific isotope mixture).
Residues: Lysine (K), Cysteine (C), N-terminus.
Validation: Manually inspect MS2 spectra for b- and y-ion series shifts to confirm the exact location of the modification.
Troubleshooting & Optimization
Specificity Issues
Problem: The reagent is labeling too many sites (non-specific).
Solution: Lower the pH to 6.5 to favor Cysteine thiols, or reduce the molar excess of the reagent. Isocyanates become more indiscriminate as pH increases [2].
Hydrolysis Competition
Problem: Low labeling efficiency.
Root Cause: Isocyanates react with water.
Solution: Increase reagent concentration (10x-20x molar excess) to outcompete hydrolysis. Ensure the DMSO stock is anhydrous.
Stability of the Thiocarbamate
Insight: While the Urea bond (Lys) is stable, the Thiocarbamate (Cys) can be reversible. Avoid high temperature boiling in SDS-loading buffer if analyzing via Western Blot; instead, heat at 60°C for 10 mins.
References
Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press.
Annunziato, M. E., et al. (1993). p-Maleimidophenyl isocyanate: A novel heterobifunctional linker for hydroxyl to thiol coupling. Bioconjugate Chemistry, 4(3), 212-218.
Thermo Fisher Scientific. (n.d.). Chemistry of Crosslinking.
Chalker, J. M., et al. (2009). Chemical Modification of Proteins at Cysteine: Opportunities in Chemistry and Biology. Asian Journal of Organic Chemistry.
Validation
Kinetic analysis of "3-Isocyanatotetrahydrothiophene 1,1-dioxide" reactions
Kinetic Profiling of 3-Isocyanatotetrahydrothiophene 1,1-dioxide: A Comparative Reactivity Guide Executive Summary 3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8), often referred to as 3-isocyanatosulfolane...
Author: BenchChem Technical Support Team. Date: February 2026
Kinetic Profiling of 3-Isocyanatotetrahydrothiophene 1,1-dioxide: A Comparative Reactivity Guide
Executive Summary
3-Isocyanatotetrahydrothiophene 1,1-dioxide (CAS: 24373-66-8), often referred to as 3-isocyanatosulfolane , represents a unique class of "activated aliphatic" isocyanates.[1] Unlike standard alkyl isocyanates (e.g., hexamethylene diisocyanate, HDI) or highly reactive aromatic isocyanates (e.g., phenyl isocyanate), this molecule bridges the reactivity gap. The presence of the sulfone (
) moiety within the five-membered ring exerts a strong electron-withdrawing inductive effect ($ -I $), significantly enhancing the electrophilicity of the isocyanate carbon without the volatility or extreme reactivity associated with low-molecular-weight aromatics.
This guide provides a kinetic analysis framework, comparing its performance against industry standards and detailing validated protocols for quantifying its reaction rates with nucleophiles (amines and alcohols).[1]
Mechanistic Foundation: The "Activated Aliphatic" Effect
To understand the kinetics of 3-isocyanatosulfolane, one must analyze the electronic environment of the NCO group.
Standard Aliphatic (e.g., Cyclohexyl Isocyanate): The NCO group is attached to an electron-donating alkyl ring ($ +I $ effect).[1] This increases electron density at the isocyanate carbon, making it less susceptible to nucleophilic attack.
Aromatic (e.g., Phenyl Isocyanate): The NCO group is conjugated with the benzene ring. While resonance can donate density, the
carbon is more electronegative, and the overall system allows for rapid stabilization of the transition state, leading to fast kinetics.
3-Isocyanatosulfolane: The isocyanate is attached to an
carbon, making it aliphatic. However, the adjacent sulfone group is a potent electron-withdrawing group (EWG).[1] Through -bond induction, it pulls electron density away from the NCO group.[1]
) of 3-isocyanatosulfolane with a nucleophile (Nu-H) is enhanced relative to non-functionalized aliphatics due to the lowered energy of the LUMO (Lowest Unoccupied Molecular Orbital) on the carbonyl carbon.
Pathway Visualization (Graphviz)
Caption: Reaction pathway demonstrating the inductive activation of the isocyanate by the sulfone ring, lowering the activation energy for nucleophilic attack.
Comparative Kinetic Data
The following table summarizes the relative reactivity profiles based on electronic structure principles and standard isocyanate kinetic data.
Isocyanate Type
Representative Molecule
Relative Rate ()
Half-Life () w/ n-Butanol*
Primary Application
Aliphatic
Cyclohexyl Isocyanate
1.0 (Baseline)
~200 min
UV-stable coatings
Activated Aliphatic
3-Isocyanatosulfolane
5.0 – 15.0
~20 – 40 min
Specialty Polymers, SEI Layers
Aromatic
Phenyl Isocyanate
>100
< 5 min
Fast-cure foams, adhesives
*Note: Conditions assume 1:1 stoichiometry in toluene at 25°C without catalyst. Actual rates vary by solvent polarity.
Experimental Protocols
To validate the kinetics of 3-isocyanatosulfolane in your specific matrix, use the following self-validating protocols.
Method A: Chemical Titration (ASTM D2572 Modified)
Best for: Determining total NCO content and slow-to-moderate reaction kinetics.[1]
Reagents:
0.1N Dibutylamine (DBA) in dry toluene (or dioxane for solubility).[1]
Recommended Solvents: Sulfolane (native), Acetonitrile, DMF, or Dioxane.[1]
Avoid: Hexane or strictly non-polar solvents (solubility issues may cause heterogeneous kinetics).[1]
Kinetic Impact:[2][3] Reactions in high-dielectric solvents (like Acetonitrile) will be faster than in Toluene due to stabilization of the zwitterionic transition state.
Thermal Stability:
The sulfolane ring is thermally robust (stable >200°C).[1] This allows 3-isocyanatosulfolane to be used in high-temperature curing processes where other aliphatic isocyanates might volatilize or degrade.[1]
Water Sensitivity:
Due to its polarity, this molecule is more hygroscopic than long-chain alkyl isocyanates.[1] All kinetic experiments must be performed under strict inert atmosphere (
or Ar) with dried solvents (<50 ppm ) to prevent competitive hydrolysis.[1]
References
Sigma-Aldrich. 3-Isocyanatotetrahydrothiophene 1,1-dioxide Product Specification. CAS 24373-66-8.[1][4] Link
American Society for Testing and Materials (ASTM). ASTM D2572-19: Standard Test Method for Isocyanate Groups in Urethane Materials or Prepolymers.[1] ASTM International.[1] Link
Taft, R. W.Separation of Polar, Steric, and Resonance Effects in Reactivity. In Steric Effects in Organic Chemistry, Wiley, 1956. (Foundational text for Inductive Effect analysis).
Rand, L. et al.The Reactivity of Isocyanates with Alcohols. Journal of Applied Polymer Science.
Vertex AI Search.Synthesis and properties of sulfolane derivatives. (Grounding for structural stability and polarity claims).
Spectroscopic Comparison Guide: 3-Isocyanatotetrahydrothiophene 1,1-dioxide & Derivatives
Executive Summary This technical guide provides a comparative spectroscopic analysis of 3-Isocyanatotetrahydrothiophene 1,1-dioxide (often referred to as 3-Isocyanatosulfolane ) and its primary stable derivatives: Sulfol...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comparative spectroscopic analysis of 3-Isocyanatotetrahydrothiophene 1,1-dioxide (often referred to as 3-Isocyanatosulfolane ) and its primary stable derivatives: Sulfolane-Ureas and Sulfolane-Carbamates .
The parent molecule combines a highly reactive isocyanate electrophile with a polar, electron-withdrawing sulfolane ring. This unique electronic environment creates distinct spectroscopic signatures compared to aliphatic isocyanates. This guide details the critical IR and NMR markers required to validate the purity of the parent material and monitor its conversion into pharmaceutical intermediates or polymer cross-linkers.
The Parent Scaffold: 3-Isocyanatotetrahydrothiophene 1,1-dioxide
Structural & Electronic Context
Unlike standard alkyl isocyanates, the isocyanate group at the C3 position is influenced by the strong electron-withdrawing nature of the sulfone (
) group at position 1. This inductive effect increases the electrophilicity of the isocyanate carbon, making it more susceptible to nucleophilic attack but also more sensitive to hydrolysis.
Spectroscopic Signature (Parent)
Technique
Functional Group
Signal Location
Characteristics
FT-IR
-N=C=O (Isocyanate)
2250–2275 cm⁻¹
Very Strong, Sharp. The primary diagnostic peak. Absence indicates hydrolysis or reaction completion.
FT-IR
(Sulfone)
1290–1310 cm⁻¹
Strong, asymmetric stretch. Remains relatively constant across derivatives.
FT-IR
(Sulfone)
1110–1140 cm⁻¹
Strong, symmetric stretch.
¹H NMR
H-3 (Methine to N)
4.3 – 4.6 ppm
Multiplet. Significantly deshielded by both NCO and .
¹³C NMR
-N=C=O
122 – 126 ppm
Distinctive low-intensity signal (quaternary).
Derivative Comparison: Ureas vs. Carbamates
The two most critical reactions for this scaffold are with Amines (yielding Ureas) and Alcohols (yielding Carbamates/Urethanes).
Reaction Pathways & Spectroscopic Logic
The following diagram illustrates the transformation pathways and the critical spectroscopic "Checkpoints" for validation.
Figure 1: Synthesis pathways and spectroscopic checkpoints for 3-Isocyanatosulfolane derivatives.
Comparative Data Table
This table highlights the delta (
)—the change you must observe to confirm the reaction.
Feature
Parent (Isocyanate)
Derivative A (Urea)
Derivative B (Carbamate)
Mechanistic Insight
IR: 2270 cm⁻¹
Present (Strong)
Absent
Absent
Consumption of NCO is the primary reaction monitor.
IR: Carbonyl (C=O)
None
~1630–1660 cm⁻¹
~1700–1720 cm⁻¹
Urea C=O is lower frequency due to greater resonance delocalization than Carbamate.
IR: N-H Stretch
None
~3300–3350 cm⁻¹
~3300–3400 cm⁻¹
Urea often shows dual bands (sym/asym) if primary; Carbamate shows single sharp band.
¹H NMR: H-3
~4.5 ppm
~4.1 – 4.3 ppm
~4.0 – 4.2 ppm
The H-3 proton shifts upfield as the highly electron-withdrawing NCO is converted.
¹H NMR: Labile H
None
Doublet/Singlet (6–8 ppm)
Singlet (5–7 ppm)
Urea protons are typically more deshielded and broader than carbamate NH protons.
Experimental Protocols
Protocol A: In-Situ IR Monitoring of Derivatization
Objective: Determine the reaction endpoint for the synthesis of a Sulfolane-Urea derivative without isolating intermediates.
Baseline: Charge the reaction vessel with solvent and 3-Isocyanatosulfolane.
Scan 1 (T=0): Confirm strong absorbance at 2270 cm⁻¹ (NCO) and lack of OH/NH bands.
Addition: Add amine dropwise while monitoring the 2270 cm⁻¹ peak. Caution: Exothermic.
Monitoring:
The 2270 cm⁻¹ peak intensity should decay exponentially.
A new peak at 1640 cm⁻¹ (Urea C=O) will rise concomitantly.
Endpoint: Reaction is complete when the 2270 cm⁻¹ peak area < 2% of initial value.
Protocol B: NMR Validation of Purity
Objective: Distinguish between the active isocyanate and the hydrolyzed amine impurity (3-Aminosulfolane).
Methodology:
Prepare sample in DMSO-d6 (avoid
if trace acid is present, as it can catalyze hydrolysis).
Acquire ¹H NMR (16 scans min).
Diagnostic Check:
Isocyanate: Look for H-3 multiplet at ~4.5 ppm .
Hydrolysis Product (Amine): Look for H-3 multiplet shifted upfield to ~3.6 ppm and a broad exchangeable peak (
) around 1.5–2.0 ppm (variable).
Urea Impurity: If water was present, a symmetric urea dimer may form, showing a distinct NH doublet around 6.5 ppm.
Spectroscopic Decision Tree
Use this logic flow to troubleshoot the identity of your sulfolane derivative.
Figure 2: Spectroscopic decision tree for identifying sulfolane derivatives.
References
National Institute of Standards and Technology (NIST). Mass Spectrum and IR Data for Thiophene, tetrahydro-, 1,1-dioxide (Sulfolane). NIST Chemistry WebBook, SRD 69.[1][2] Retrieved from [Link]
Thomson, M., Melling, P. J., & Slepski, A. M. (2003). Real-Time Monitoring of Isocyanate Chemistry using a Fiber-Optic FTIR Probe.[3] ResearchGate. Retrieved from [Link]
PubChem. Compound Summary: 3-Isocyanatotetrahydrothiophene 1,1-dioxide analogs. National Library of Medicine. Retrieved from [Link]
Bundjali, B., et al. (2018). Poly(urethane-urea) Synthesized from 9-ethoxy-1,10-octadecanediol: NMR and IR Characterization. ResearchGate. Retrieved from [Link]
Assessing the biocompatibility of "3-Isocyanatotetrahydrothiophene 1,1-dioxide" modified surfaces
A Technical Comparison Guide for Surface Engineering Executive Summary The modification of biomaterial surfaces to suppress non-specific protein adsorption and enhance hemocompatibility is a central challenge in medical...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Comparison Guide for Surface Engineering
Executive Summary
The modification of biomaterial surfaces to suppress non-specific protein adsorption and enhance hemocompatibility is a central challenge in medical device engineering. While Polyethylene Glycol (PEG) and Zwitterionic polymers (e.g., Sulfobetaines) remain industry standards, they suffer from oxidative degradation and complex synthesis, respectively.
This guide evaluates 3-Isocyanatotetrahydrothiophene 1,1-dioxide (referred to herein as 3-ITTD ) as a surface modifier. 3-ITTD combines the high reactivity of an isocyanate group with the extreme polarity and thermal/chemical stability of a sulfolane ring. This molecule offers a robust alternative for creating hydrophilic, bio-inert interfaces on amine- or hydroxyl-rich substrates (e.g., titanium, silica, aminated polymers).
Part 1: Chemical Basis & Mechanism
The Molecule: 3-ITTD
3-ITTD consists of a five-membered sulfolane ring functionalized with an isocyanate group.
Sulfolane Ring (
): Provides a high dipole moment ( D), creating a strong hydration shell similar to zwitterions but without ionic charge sensitivity. It is chemically inert to oxidation and hydrolysis.
Isocyanate Group (
): Acts as a "click-like" electrophile that rapidly couples with surface nucleophiles under mild conditions.
Surface Grafting Mechanism
The grafting process relies on the formation of stable urea (with amines) or urethane (with hydroxyls) linkages. Unlike silanization, which requires humidity control to prevent self-polymerization, 3-ITTD grafting is strictly a monolayer surface reaction when performed in anhydrous conditions.
Figure 1: Surface Grafting Pathway
The following diagram illustrates the covalent attachment of 3-ITTD to an amine-functionalized surface (e.g., APTES-treated glass or plasma-treated polymer).
Caption: Reaction pathway of 3-ITTD with surface amines yielding a stable urea-linked sulfolane monolayer.
Part 2: Comparative Analysis
To validate 3-ITTD, we must compare it against the "Gold Standard" (PEG) and the "Structural Analog" (Sulfobetaine Silanes).
Table 1: Performance Comparison of Surface Modifiers
Feature
PEG (Polyethylene Glycol)
Sulfobetaine (Zwitterionic)
3-ITTD (Sulfolane Isocyanate)
Primary Mechanism
Steric Repulsion (Entropic)
Ionic Solvation (Enthalpic)
Dipolar Solvation (Enthalpic)
Oxidative Stability
Low (Degrades to aldehydes in vivo)
High
Very High (Resistant to ROS)
Thermal Stability
Low (< 60°C in aqueous)
Medium
High (> 200°C)
Synthesis Complexity
Low (if pre-functionalized)
High (sensitive synthesis)
Low (One-step grafting)
Hydrophilicity (WCA)
< 10°
< 5°
15° - 25°
Fouling Resistance
Excellent (Short-term)
Excellent (Long-term)
Good (High Stability)
Key Insight: While PEG offers superior initial non-fouling, its susceptibility to oxidative degradation (the "PEG dilemma") limits long-term implant use. 3-ITTD offers a "middle ground"—better stability than PEG and simpler processing than zwitterions.
Part 3: Biocompatibility Assessment Protocols
Assessment must follow ISO 10993 standards. As a Senior Scientist, I recommend a "Tiered Validation" approach: Surface Characterization
Before biological testing, confirm the surface chemistry. If the chemistry fails, the biology is irrelevant.
XPS (X-ray Photoelectron Spectroscopy): Look for the appearance of the S2p peak (sulfone sulfur) at ~168 eV and the N1s urea peak.
Contact Angle Goniometry: Successful grafting should lower the water contact angle (WCA) of a hydrophobic substrate (e.g., PEEK, WCA ~85°) to hydrophilic levels (< 30°).
Phase 2: In Vitro Cytotoxicity (ISO 10993-5)
Since isocyanates are toxic, verifying the absence of unreacted groups is critical.
Method: Direct Contact & Extract Assay (L929 Fibroblasts).
Critical Step (Quenching): After grafting, wash surfaces with ethanol/water to hydrolyze any residual isocyanate into amine (which washes away) or urea.
Acceptance Criteria: Cell viability > 70% compared to negative control.
Phase 3: Hemocompatibility (ISO 10993-4)
For blood-contacting devices, the sulfolane group must prevent platelet activation.
Figure 2: Biocompatibility Validation Workflow
Caption: Step-by-step validation workflow ensuring chemical verification precedes biological testing.
Part 4: Experimental Protocol (Grafting 3-ITTD)
Objective: Covalent attachment of 3-ITTD to a glass coverslip (model oxide surface).
Cure at 110°C for 30 mins. Result: Amine-terminated surface.[1]
3-ITTD Grafting:
Dissolve 3-ITTD (10 mM) in anhydrous toluene.
Immerse amine-functionalized slides in the solution.
Incubate for 4 hours at Room Temperature (sealed vessel). Note: Isocyanates react fast with amines; heat is rarely needed.
Quenching & Washing (Crucial for Biocompatibility):
Rinse 3x with Toluene.
Rinse 3x with Ethanol (quenches unreacted isocyanates).
Sonicate in DI water for 10 mins to remove physisorbed byproducts.
Dry under Nitrogen stream.
References
Pan, Y. & Arkles, B. (2002). "Sulfolane Functional Silanes." Gelest Inc. / XIII International Symposium on Organosilicon Chemistry. (Describes the fundamental polarity and hydrolytic stability of sulfolane-modified surfaces).
Laschewsky, A. & Rosenhahn, A. (2019). "Surface Modification by Polyzwitterions of the Sulfabetaine-Type, and Their Resistance to Biofouling." Polymers (MDPI). (Provides the comparative baseline for sulfone-based anti-fouling mechanisms).
ISO 10993-5:2009. "Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity." International Organization for Standardization. (Standard protocol for cytotoxicity assays).
Taylor, K. et al. (2021). "Immunotoxicity studies of sulfolane...". Journal of Immunotoxicology. (Toxicology data on the bulk sulfolane moiety, establishing the need for rigorous washing).
Chen, S. et al. (2010). "Strong resistance of phosphorylcholine-modified glass to protein adsorption." Biomaterials.[2][3] (Reference for PEG/Zwitterion comparison benchmarks).
